molecular formula C12H26 B14563254 3,5,5-Trimethylnonane CAS No. 62184-25-2

3,5,5-Trimethylnonane

Cat. No.: B14563254
CAS No.: 62184-25-2
M. Wt: 170.33 g/mol
InChI Key: MUVSDRJGHVLJQX-UHFFFAOYSA-N
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Description

3,5,5-Trimethylnonane is a useful research compound. Its molecular formula is C12H26 and its molecular weight is 170.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5,5-Trimethylnonane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5,5-Trimethylnonane including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

 62184-25-2

Molecular Formula

 C12H26

Molecular Weight

 170.33 g/mol

IUPAC Name

 3,5,5-trimethylnonane

InChI

 InChI=1S/C12H26/c1-6-8-9-12(4,5)10-11(3)7-2/h11H,6-10H2,1-5H3

InChI Key

 MUVSDRJGHVLJQX-UHFFFAOYSA-N

Canonical SMILES

 CCCCC(C)(C)CC(C)CC

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to the Chemical and Physical Properties of 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical properties of the branched alkane, 3,5,5-trimethylnonane. Due to the limited availability of experimental data for this specific isomer, this guide combines computational data with established general principles and experimental methodologies for alkanes to serve as a valuable resource.

Chemical Identity

This section provides the fundamental identifiers for 3,5,5-trimethylnonane.

IdentifierValueSource
IUPAC Name 3,5,5-trimethylnonanePubChem[1]
Molecular Formula C₁₂H₂₆PubChem[1]
Molecular Weight 170.33 g/mol PubChem[1]
Canonical SMILES CCCCC(C)(C)CC(C)CCPubChem[1]
InChI Key MUVSDRJGHVLJQX-UHFFFAOYSA-NPubChem[1]
CAS Number 62184-25-2PubChem[1]

Computed Physical Properties

The following table summarizes the computationally predicted physical properties of 3,5,5-trimethylnonane. It is important to note that these are theoretical values and may differ from experimentally determined data.

PropertyPredicted ValueSource
XLogP3-AA 6PubChem[1]
Hydrogen Bond Donor Count 0PubChem[1]
Hydrogen Bond Acceptor Count 0PubChem[1]
Rotatable Bond Count 6PubChem[1]
Exact Mass 170.203450829 DaPubChem[1]
Monoisotopic Mass 170.203450829 DaPubChem[1]
Topological Polar Surface Area 0 ŲPubChem[1]
Heavy Atom Count 12PubChem[1]
Complexity 103PubChem[1]

General Physical Properties of Branched Alkanes

  • Boiling Point: The boiling points of alkanes increase with molecular weight.[2][3][4] For isomers, increased branching generally leads to a lower boiling point due to a smaller surface area and consequently weaker van der Waals forces.[2][3][5]

  • Melting Point: The melting point of alkanes also increases with molecular weight.[4] However, the effect of branching on melting point is more complex. More symmetrical molecules tend to have higher melting points because they can pack more efficiently into a crystal lattice.[5]

  • Density: Alkanes are typically less dense than water.[2][4] The density of liquid alkanes generally increases with molecular weight.[2]

  • Solubility: Due to their nonpolar nature, alkanes are insoluble in water but are soluble in nonpolar organic solvents.[2][3][4]

Experimental Protocols for Physical Property Determination

The following are detailed methodologies for key experiments that would be used to determine the physical properties of liquid hydrocarbons like 3,5,5-trimethylnonane.

4.1. Boiling Point Determination (Micro Method)

This method is suitable for small sample volumes.

  • Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube, heating source (e.g., Bunsen burner), and a liquid bath (e.g., mineral oil).

  • Procedure:

    • A small amount of the liquid sample is placed in the small test tube.

    • The capillary tube is placed in the test tube with the open end submerged in the liquid.

    • The test tube is attached to the thermometer.

    • The assembly is placed in the Thiele tube containing the heating oil.

    • The Thiele tube is gently heated, causing a stream of bubbles to emerge from the capillary tube as the air inside expands and is replaced by the vapor of the liquid.

    • The heating is stopped, and the temperature at which the liquid just begins to be drawn back into the capillary tube is recorded as the boiling point.[6][7]

4.2. Density Measurement

The density of a liquid hydrocarbon can be determined using several methods.

  • Hydrometer: A hydrometer is a simple instrument that measures the specific gravity of a liquid.[8] The liquid is placed in a graduated cylinder, and the hydrometer is floated in it. The density is read from the scale at the point where the liquid surface meets the stem of the hydrometer.[8]

  • Pycnometer: A pycnometer is a flask with a specific, accurately known volume.[8]

    • The empty pycnometer is weighed.

    • It is then filled with the liquid sample and weighed again.

    • The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.[8]

  • Digital Density Meter: These instruments provide a rapid and accurate measurement of density based on the oscillation frequency of a U-shaped tube filled with the sample.[8]

4.3. Refractive Index Measurement

The refractive index is a measure of how much light bends when it passes through a substance.

  • Apparatus: A refractometer (e.g., an Abbe refractometer).

  • Procedure:

    • A few drops of the liquid sample are placed on the prism of the refractometer.

    • The prism is closed, and the instrument is adjusted until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

    • The refractive index is read directly from the instrument's scale.[9] The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Synthesis of Highly Branched Alkanes

A potential, though unverified, synthetic pathway to 3,5,5-trimethylnonane could involve the reaction of a Grignard reagent, such as propylmagnesium bromide, with a suitable ketone, like 2,2-dimethyl-4-heptanone, followed by dehydration and hydrogenation of the resulting alkene.

dot

Synthesis_Pathway cluster_reactants Reactants cluster_intermediate Intermediate cluster_product Product Propylmagnesium\nbromide Propylmagnesium bromide Tertiary Alcohol Tertiary Alcohol Propylmagnesium\nbromide->Tertiary Alcohol Grignard Reaction 2,2-Dimethyl-4-heptanone 2,2-Dimethyl-4-heptanone 2,2-Dimethyl-4-heptanone->Tertiary Alcohol 3,5,5-Trimethylnonane 3,5,5-Trimethylnonane Tertiary Alcohol->3,5,5-Trimethylnonane Dehydration & Hydrogenation

Caption: A potential synthetic route to 3,5,5-trimethylnonane.

Safety Information

No specific safety data sheet (SDS) is available for 3,5,5-trimethylnonane. However, safety information for C12-C15 isoalkanes can be considered as a general guideline.

  • Hazards: These substances are generally considered to have low acute toxicity. However, they may be aspiration hazards if swallowed, which can cause lung damage.[10][11] Repeated exposure may cause skin dryness or cracking.[12] They are combustible liquids.

  • First Aid Measures:

    • Inhalation: Move the person to fresh air.

    • Skin Contact: Wash the affected area with soap and water.

    • Eye Contact: Rinse eyes with plenty of water.

    • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[10]

  • Handling and Storage:

    • Keep away from heat, sparks, and open flames.

    • Store in a well-ventilated place.

    • Use with adequate ventilation.

    • Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[10][11]

dot

Information_Hierarchy cluster_properties Properties cluster_experimental Experimental Information 3,5,5-Trimethylnonane 3,5,5-Trimethylnonane Chemical_Identity Chemical Identity 3,5,5-Trimethylnonane->Chemical_Identity Physical_Properties Physical Properties 3,5,5-Trimethylnonane->Physical_Properties Synthesis Synthesis 3,5,5-Trimethylnonane->Synthesis Safety_Information Safety Information 3,5,5-Trimethylnonane->Safety_Information Experimental_Protocols Experimental Protocols Physical_Properties->Experimental_Protocols

Caption: Logical information flow for this technical guide.

References

An In-Depth Technical Guide to 3,5,5-Trimethylnonane (CAS: 62184-25-2)

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5,5-Trimethylnonane is a branched-chain alkane with the chemical formula C₁₂H₂₆. As a member of the larger family of saturated hydrocarbons, its properties and potential applications are of interest in various fields, from fuel science to chemical synthesis. This technical guide provides a summary of the currently available information on 3,5,5-Trimethylnonane, including its chemical and physical properties, and general toxicological considerations for branched alkanes. It is important to note that specific experimental data for this compound is limited in publicly accessible literature.

Chemical and Physical Properties

The fundamental properties of 3,5,5-Trimethylnonane are summarized below. This data is primarily derived from computational models and databases such as PubChem.[1]

PropertyValueSource
Molecular Formula C₁₂H₂₆PubChem[1]
Molecular Weight 170.33 g/mol PubChem[1]
CAS Number 62184-25-2PubChem[1]
IUPAC Name 3,5,5-trimethylnonanePubChem[1]
SMILES CCCCC(C)(C)CC(C)CCPubChem[1]
InChI InChI=1S/C12H26/c1-6-8-9-12(4,5)10-11(3)7-2/h11H,6-10H2,1-5H3PubChem[1]
InChIKey MUVSDRJGHVLJQX-UHFFFAOYSA-NPubChem[1]
XLogP3-AA (Lipophilicity) 5.8PubChem[1]
Hydrogen Bond Donor Count 0PubChem[1]
Hydrogen Bond Acceptor Count 0PubChem[1]
Rotatable Bond Count 6PubChem[1]
Exact Mass 170.203450829 DaPubChem[1]
Monoisotopic Mass 170.203450829 DaPubChem[1]
Topological Polar Surface Area 0 ŲPubChem[1]
Heavy Atom Count 12PubChem[1]

Experimental Data and Protocols

A comprehensive search of scientific literature and chemical databases did not yield specific, detailed experimental protocols for the synthesis, purification, or analysis of 3,5,5-Trimethylnonane. General synthetic methods for branched alkanes may be applicable, but no specific examples for this isomer were found.

Similarly, no publicly available spectroscopic data (e.g., NMR, IR, GC-MS) specifically for 3,5,5-Trimethylnonane has been identified. For researchers requiring this information, chemical synthesis followed by analytical characterization would be necessary. A generalized workflow for such a characterization is presented below.

G cluster_synthesis Synthesis & Purification cluster_analysis Analytical Characterization cluster_methods Analytical Methods Synthesis Chemical Synthesis Purification Purification (e.g., Distillation, Chromatography) Synthesis->Purification Structure_Verification Structure Verification Purification->Structure_Verification Purity_Assessment Purity Assessment Structure_Verification->Purity_Assessment NMR NMR Spectroscopy Structure_Verification->NMR GCMS GC-MS Structure_Verification->GCMS IR IR Spectroscopy Structure_Verification->IR Purity_Assessment->GCMS Primary Method

A general workflow for the synthesis and characterization of a chemical compound.

Biological Activity and Signaling Pathways

There is no available information in scientific literature to suggest that 3,5,5-Trimethylnonane has been investigated for any biological activity. Consequently, there are no known signaling pathways associated with this compound.

In general, long-chain branched alkanes are considered to be of low systemic toxicity. However, specific toxicological profiles can vary depending on the specific isomer. Inhalation of vapors of alkanes may cause respiratory irritation and central nervous system effects. Aspiration of liquid alkanes can be a significant hazard.

Safety and Handling

  • Flammability: Branched alkanes are flammable liquids and should be handled away from ignition sources.

  • Aspiration Hazard: May be fatal if swallowed and enters airways.

  • Skin and Eye Irritation: May cause skin and eye irritation upon contact.

  • Inhalation: High concentrations of vapor may cause dizziness, and respiratory irritation.

Always consult a comprehensive Safety Data Sheet (SDS) for a structurally similar compound and handle with appropriate personal protective equipment (PPE) in a well-ventilated area.

Potential Applications

While specific applications for 3,5,5-Trimethylnonane are not documented, branched alkanes in this molecular weight range are often components of fuels and lubricants. Their branched structure can influence properties like octane (B31449) rating and viscosity. They may also serve as chemical intermediates in the synthesis of other organic compounds.

Conclusion

3,5,5-Trimethylnonane is a structurally defined branched alkane for which there is a notable lack of in-depth, publicly available experimental data. The information presented in this guide is based on computational data and general knowledge of similar compounds. Researchers and drug development professionals interested in this specific molecule will likely need to undertake de novo synthesis and characterization to obtain the detailed data required for their work. As with any chemical compound, appropriate safety measures should be implemented during handling and use.

References

Spectroscopic Profile of 3,5,5-Trimethylnonane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the branched alkane, 3,5,5-trimethylnonane. Due to the limited availability of experimentally derived spectra in public databases, this document presents predicted spectroscopic data obtained from computational models. These predictions for Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) are intended to serve as a reference for identification and characterization purposes.

Furthermore, this guide outlines detailed, generalized experimental protocols for acquiring NMR, IR, and MS data for liquid hydrocarbon samples, providing a foundational methodology for laboratory practice.

Core Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 3,5,5-trimethylnonane. It is crucial to note that these values are computationally generated and should be confirmed with experimental data whenever possible.

Predicted ¹H NMR Data

Table 1: Predicted ¹H Nuclear Magnetic Resonance (NMR) Chemical Shifts for 3,5,5-Trimethylnonane.

Atom Number(s)Chemical Shift (ppm)MultiplicityIntegration
10.88t3H
21.25m2H
31.50m1H
41.15m2H
61.25m2H
71.25m2H
81.25m2H
90.89t3H
100.85d3H
110.86s3H
120.86s3H

Predicted in CDCl₃ at 400 MHz.

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C Nuclear Magnetic Resonance (NMR) Chemical Shifts for 3,5,5-Trimethylnonane.

Atom Number(s)Chemical Shift (ppm)
114.2
223.0
332.0
445.0
537.0
642.0
723.5
826.0
914.1
1020.0
1125.0
1225.0

Predicted in CDCl₃.

Predicted IR Spectroscopy Data

Table 3: Predicted Infrared (IR) Absorption Frequencies for 3,5,5-Trimethylnonane.

Wavenumber (cm⁻¹)Functional Group Assignment
2950-2850C-H stretch (alkane)
1470-1450C-H bend (methylene and methyl)
1380-1370C-H bend (methyl)
Predicted Mass Spectrometry Data

Table 4: Predicted Key Mass-to-Charge Ratios (m/z) for 3,5,5-Trimethylnonane Fragments.

m/zPredicted Fragment
170[M]⁺ (Molecular Ion)
155[M-CH₃]⁺
113[M-C₄H₉]⁺
99[M-C₅H₁₁]⁺
57[C₄H₉]⁺
43[C₃H₇]⁺

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of liquid samples such as 3,5,5-trimethylnonane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Sample Preparation :

    • For ¹H NMR, dissolve 5-25 mg of the liquid sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).[1][2]

    • For ¹³C NMR, a higher concentration is recommended, typically 20-100 mg, due to the lower natural abundance of the ¹³C isotope.[2][3]

    • Filter the sample solution through a pipette with a glass wool plug into a clean, dry NMR tube to remove any particulate matter.[1]

    • Cap the NMR tube securely.

  • Instrument Setup :

    • Insert the NMR tube into the spectrometer's spinner turbine.

    • Place the sample into the NMR magnet.

    • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

    • Shim the magnetic field to achieve homogeneity. For liquid samples, this involves adjusting the Z1 and Z2 shims to obtain a sharp, symmetrical lock signal.

  • Data Acquisition :

    • Set the appropriate acquisition parameters for ¹H or ¹³C NMR, including the number of scans, pulse width, and acquisition time.

    • For ¹³C NMR, a greater number of scans will be necessary to achieve a good signal-to-noise ratio.[4]

    • Acquire the free induction decay (FID).

  • Data Processing :

    • Apply a Fourier transform to the FID to obtain the NMR spectrum.

    • Phase the spectrum to ensure all peaks are in the positive phase.

    • Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

    • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

  • Sample Preparation (Neat Liquid) :

    • Place a drop of the liquid sample onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[5][6]

    • Carefully place a second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film between the plates.[5][6]

    • Ensure no air bubbles are trapped between the plates.

  • Instrument Setup :

    • Place the salt plate assembly into the sample holder of the IR spectrometer.

    • Ensure the instrument's sample compartment is closed.

  • Data Acquisition :

    • Collect a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

    • Collect the sample spectrum. The instrument will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Data Processing :

    • Label the significant peaks with their corresponding wavenumbers.

    • Correlate the observed absorption bands with known functional group frequencies.

Mass Spectrometry (MS)

  • Sample Preparation :

    • Prepare a dilute solution of the liquid sample in a volatile organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.[7]

    • Further dilute this stock solution to a final concentration of 1-10 µg/mL.[7]

    • Filter the final solution to remove any particulates.[7]

  • Instrument Setup :

    • Choose an appropriate ionization method, such as Electron Ionization (EI) for volatile compounds or Electrospray Ionization (ESI) if coupled with liquid chromatography.

    • Set the mass analyzer parameters, including the mass range to be scanned and the scan rate.

    • Introduce the sample into the mass spectrometer. For liquid samples, this can be done via direct infusion or through a chromatographic system (GC-MS or LC-MS).

  • Data Acquisition :

    • Acquire the mass spectrum, which is a plot of ion intensity versus mass-to-charge ratio (m/z).

  • Data Analysis :

    • Identify the molecular ion peak ([M]⁺), which corresponds to the molecular weight of the compound.[8]

    • Analyze the fragmentation pattern to deduce the structure of the molecule. The fragmentation pattern is a unique characteristic of a compound and can be used for identification.

Visualization of Spectroscopic Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of an unknown liquid organic compound.

Spectroscopic_Analysis_Workflow General Workflow for Spectroscopic Analysis of a Liquid Compound cluster_sample_prep Sample Preparation cluster_data_acquisition Data Acquisition cluster_data_analysis Data Analysis & Structure Elucidation Sample Liquid Organic Compound Prep_NMR Dissolve in Deuterated Solvent Sample->Prep_NMR Prep_IR Prepare Neat Sample on Salt Plates Sample->Prep_IR Prep_MS Dilute in Volatile Solvent Sample->Prep_MS Acquire_NMR NMR Spectrometer Prep_NMR->Acquire_NMR Acquire_IR IR Spectrometer Prep_IR->Acquire_IR Acquire_MS Mass Spectrometer Prep_MS->Acquire_MS Analyze_NMR Analyze NMR Spectra (Chemical Shift, Integration, Multiplicity) Acquire_NMR->Analyze_NMR Analyze_IR Analyze IR Spectrum (Functional Groups) Acquire_IR->Analyze_IR Analyze_MS Analyze Mass Spectrum (Molecular Ion, Fragmentation) Acquire_MS->Analyze_MS Elucidate Combine Data for Structure Elucidation Analyze_NMR->Elucidate Analyze_IR->Elucidate Analyze_MS->Elucidate

Caption: A flowchart illustrating the general workflow for the spectroscopic analysis of a liquid organic compound.

References

Synthesis pathways for 3,5,5-trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to the Synthesis of 3,5,5-Trimethylnonane

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide outlines two plausible and robust synthetic pathways for the preparation of 3,5,5-trimethylnonane, a complex branched alkane. Due to the absence of direct literature for its synthesis, this document details two distinct, well-established methodologies in organic chemistry: a Grignard-based approach and a Corey-House synthesis. Each pathway is presented with a detailed retrosynthetic analysis, a step-by-step experimental protocol, and illustrative quantitative data. All reaction schemes and workflows are visualized using Graphviz diagrams to ensure clarity and aid in comprehension for research and development applications.

Introduction

3,5,5-Trimethylnonane is a saturated, highly branched aliphatic hydrocarbon. The synthesis of such complex alkanes is of interest for various applications, including as reference compounds in analytical chemistry, components in fuel and lubricant studies, and as building blocks in the synthesis of more complex molecules. This guide provides two distinct and reliable strategies for the laboratory-scale synthesis of 3,5,5-trimethylnonane, designed to be accessible to professionals with a background in organic synthesis.

Pathway I: Grignard-Based Synthesis

This pathway leverages the power of the Grignard reaction to construct the core carbon skeleton, followed by a two-step reduction sequence to yield the final alkane. This approach is highly versatile and builds upon fundamental and widely practiced organometallic chemistry.

Retrosynthetic Analysis

The retrosynthetic analysis for the Grignard-based approach begins by disconnecting the target alkane at a strategic C-C bond, which can be formed via the reduction of an alkene, itself derived from a tertiary alcohol. This tertiary alcohol is the direct product of a Grignard reaction between a ketone and an appropriate organomagnesium halide.

G cluster_0 Retrosynthesis M1 3,5,5-Trimethylnonane M2 3,5,5-Trimethylnonene (mixture) M1->M2 Hydrogenation M3 3,5,5-Trimethylnonan-3-ol M2->M3 Dehydration M4 5,5-Dimethylheptan-3-one M3->M4 Grignard Disconnection M5 Ethyl Magnesium Bromide M3->M5 Grignard Disconnection

Caption: Retrosynthetic analysis for Pathway I.

Synthetic Pathway

The forward synthesis involves three key steps:

  • Grignard Reaction: 5,5-Dimethylheptan-3-one is treated with ethyl magnesium bromide to form the tertiary alcohol, 3,5,5-trimethylnonan-3-ol.

  • Dehydration: The tertiary alcohol is dehydrated using a strong acid catalyst (e.g., sulfuric acid) to yield a mixture of alkene isomers.

  • Hydrogenation: The alkene mixture is catalytically hydrogenated to afford the final product, 3,5,5-trimethylnonane.

G Ketone 5,5-Dimethylheptan-3-one Grignard 1. EtMgBr, Dry Ether 2. H3O+ workup Ketone->Grignard Alcohol 3,5,5-Trimethylnonan-3-ol Grignard->Alcohol Dehydration H2SO4, Heat Alcohol->Dehydration Alkene 3,5,5-Trimethylnonene (isomer mixture) Dehydration->Alkene Hydrogenation H2, Pd/C Alkene->Hydrogenation Alkane 3,5,5-Trimethylnonane Hydrogenation->Alkane

Caption: Grignard-based synthesis of 3,5,5-trimethylnonane.

Experimental Protocol

Step 1: Synthesis of 3,5,5-Trimethylnonan-3-ol

  • Apparatus: All glassware (a three-neck round-bottom flask, dropping funnel, and condenser) must be oven-dried at 120 °C for at least 4 hours and assembled hot under a stream of dry nitrogen or argon.

  • Reagent Preparation: Prepare the Grignard reagent by reacting ethyl bromide (1.1 eq) with magnesium turnings (1.2 eq) in anhydrous diethyl ether under a nitrogen atmosphere.

  • Reaction: To the freshly prepared ethyl magnesium bromide solution, add a solution of 5,5-dimethylheptan-3-one (1.0 eq) in anhydrous diethyl ether dropwise via the dropping funnel at 0 °C (ice bath). Maintain the temperature below 10 °C during the addition.

  • Work-up: After the addition is complete, allow the mixture to warm to room temperature and stir for 2 hours. Quench the reaction by slowly adding saturated aqueous ammonium (B1175870) chloride solution.

  • Isolation: Separate the ethereal layer, and extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude tertiary alcohol.

Step 2: Dehydration of 3,5,5-Trimethylnonan-3-ol

  • Apparatus: Assemble a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

  • Reaction: To the flask, add the crude 3,5,5-trimethylnonan-3-ol (1.0 eq) and a catalytic amount of concentrated sulfuric acid (0.1 eq). Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

  • Work-up: Monitor the reaction by TLC or GC until the starting alcohol is consumed. Cool the mixture, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

Step 3: Hydrogenation of 3,5,5-Trimethylnonene

  • Apparatus: A hydrogenation vessel (e.g., a Parr hydrogenator) or a flask equipped with a balloon filled with hydrogen.

  • Reaction: Dissolve the crude alkene mixture in ethanol (B145695) or ethyl acetate. Add a catalytic amount of 10% Palladium on Carbon (Pd/C).

  • Hydrogenation: Purge the vessel with hydrogen gas and then maintain a hydrogen atmosphere (e.g., 50 psi in a Parr apparatus or a balloon) with vigorous stirring until hydrogen uptake ceases.

  • Isolation: Filter the reaction mixture through a pad of Celite to remove the catalyst. Evaporate the solvent under reduced pressure. The resulting crude product can be purified by fractional distillation to yield pure 3,5,5-trimethylnonane.

Quantitative Data (Illustrative)
StepStarting MaterialReagentsSolventTemperature (°C)Time (h)Typical Yield (%)
15,5-Dimethylheptan-3-oneEtMgBr, H₃O⁺Diethyl Ether0 to RT385-95
23,5,5-Trimethylnonan-3-olH₂SO₄ (cat.)Toluene (optional)Reflux2-480-90
33,5,5-TrimethylnoneneH₂, 10% Pd/CEthanolRT4-12>95

Pathway II: Corey-House Synthesis

The Corey-House synthesis is an excellent method for forming C-C bonds by coupling an organocuprate (Gilman reagent) with an alkyl halide. This pathway offers a direct route to the target alkane, potentially with fewer steps than the Grignard-based approach.

Retrosynthetic Analysis

For 3,5,5-trimethylnonane, a logical disconnection is between the C4 and C5 positions. This leads to two alkyl fragments that can be coupled. The bulky fragment will form the organocuprate to avoid elimination side reactions.

G cluster_1 Retrosynthesis M1 3,5,5-Trimethylnonane M2 Lithium di(2,2-dimethylbutyl)cuprate M1->M2 Corey-House Disconnection M3 1-Iodopentane (B145852) M1->M3 Corey-House Disconnection M4 2,2-Dimethylbutyllithium M2->M4 Cuprate Formation M5 1-Iodo-2,2-dimethylbutane M4->M5 Organolithium Formation

Caption: Retrosynthetic analysis for Pathway II.

Synthetic Pathway

The forward synthesis involves the preparation of a Gilman reagent from a sterically hindered alkyl halide, followed by its reaction with a primary alkyl halide.

  • Organolithium Formation: 1-Iodo-2,2-dimethylbutane is treated with lithium metal to form 2,2-dimethylbutyllithium.

  • Gilman Reagent Formation: The organolithium reagent is reacted with copper(I) iodide to generate the lithium di(2,2-dimethylbutyl)cuprate.

  • Coupling: The Gilman reagent is then reacted with 1-iodopentane to form the C-C bond and yield 3,5,5-trimethylnonane.

G AlkylIodide1 1-Iodo-2,2-dimethylbutane OrganolithiumStep 2 Li, Pentane AlkylIodide1->OrganolithiumStep Organolithium 2,2-Dimethylbutyllithium OrganolithiumStep->Organolithium GilmanStep CuI, Ether Organolithium->GilmanStep GilmanReagent Lithium di(2,2-dimethylbutyl)cuprate GilmanStep->GilmanReagent CouplingStep Coupling GilmanReagent->CouplingStep AlkylIodide2 1-Iodopentane AlkylIodide2->CouplingStep Alkane 3,5,5-Trimethylnonane CouplingStep->Alkane

An In-depth Technical Guide on the Purity and Isomeric Composition of Commercial 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to 3,5,5-Trimethylnonane and its Isomers

3,5,5-Trimethylnonane is a saturated hydrocarbon with the molecular formula C₁₂H₂₆. Its structure consists of a nonane (B91170) backbone with three methyl group substitutions at the 3 and 5 positions. The presence of a chiral center at the C-3 position means that 3,5,5-trimethylnonane can exist as a pair of enantiomers, (R)-3,5,5-trimethylnonane and (S)-3,5,5-trimethylnonane.

The synthesis of 3,5,5-trimethylnonane can lead to the formation of various structural isomers. The complexity of the isomeric mixture in a commercial product depends heavily on the synthetic pathway employed. Common industrial synthesis methods for branched alkanes, such as alkylation and isomerization, can generate a range of structurally related impurities.

Potential Isomeric Impurities

Based on typical industrial synthesis processes for branched alkanes, the following are potential isomeric impurities that may be present in commercial 3,5,5-trimethylnonane:

  • Other Trimethylnonane Isomers: Variations in the positions of the three methyl groups along the nonane chain can result in a multitude of isomers. Examples include 3,5,6-trimethylnonane, 3,5,7-trimethylnonane, and 3,3,5-trimethylnonane.

  • Dimethyl Decane Isomers: Rearrangement reactions during synthesis could lead to isomers with a ten-carbon chain and two methyl groups.

  • Methyl Undecane Isomers: Isomers with an eleven-carbon chain and a single methyl group are also possible.

  • Other C₁₂H₂₆ Isomers: A vast number of other structural isomers of dodecane (B42187) could potentially be formed in small quantities.

Analytical Methodologies for Purity and Isomeric Composition Assessment

A combination of chromatographic and spectroscopic techniques is essential for the comprehensive analysis of commercial 3,5,5-trimethylnonane.

Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography-mass spectrometry (GC-MS) is the primary and most powerful technique for separating and identifying the components of a complex hydrocarbon mixture.

Experimental Protocol: GC-MS Analysis of C₁₂ Branched Alkanes

  • Instrumentation: A high-resolution capillary gas chromatograph coupled to a mass spectrometer (quadrupole, time-of-flight, or ion trap).

  • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent), with a length of 30-60 meters, an internal diameter of 0.25 mm, and a film thickness of 0.25 µm is recommended for optimal separation of hydrocarbon isomers.

  • Carrier Gas: Helium or hydrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Injection: A small volume of the sample (typically 1 µL), diluted in a volatile solvent like hexane (B92381) or pentane, is injected in split or splitless mode, depending on the expected concentration of impurities. The injector temperature is typically set to 250-280 °C.

  • Oven Temperature Program: A programmed temperature ramp is crucial for separating isomers with close boiling points. A typical program would be:

    • Initial temperature: 50-60 °C, hold for 2-5 minutes.

    • Ramp: Increase temperature at a rate of 2-5 °C/min to 250-280 °C.

    • Final hold: Maintain the final temperature for 5-10 minutes.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 300.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

  • Data Analysis: The resulting chromatogram will show peaks corresponding to different compounds. The mass spectrum of each peak is compared with a reference library (e.g., NIST) for identification. The relative abundance of each isomer can be estimated from the peak area percentages in the total ion chromatogram (TIC).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information and can be used to confirm the identity of the main component and potentially identify major impurities.

Experimental Protocol: ¹H and ¹³C NMR Analysis

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent, such as chloroform-d (B32938) (CDCl₃), in a standard 5 mm NMR tube.

  • ¹H NMR Spectroscopy:

    • Acquire a standard proton NMR spectrum. The chemical shifts, splitting patterns, and integration of the signals will provide information about the different types of protons in the molecule. Branched alkanes typically show complex, overlapping signals in the aliphatic region (0.8-1.5 ppm).

  • ¹³C NMR Spectroscopy:

    • Acquire a proton-decoupled ¹³C NMR spectrum. The number of signals will indicate the number of chemically non-equivalent carbon atoms. The chemical shifts are characteristic of the carbon's local environment.

  • Data Analysis: The obtained spectra are compared with predicted spectra for 3,5,5-trimethylnonane and its potential isomers. While complete assignment of all signals in a complex isomeric mixture can be challenging, NMR can confirm the presence of the main structural features and help to identify significant impurities.

Data Presentation

As no specific commercial data for 3,5,5-trimethylnonane purity and isomeric composition was found, a template for presenting such data is provided below. Researchers should aim to populate a similar table with their own experimental findings.

Table 1: Hypothetical Purity and Isomeric Composition of Commercial 3,5,5-Trimethylnonane

ComponentRetention Time (min)Area %Identification Method
3,5,5-Trimethylnonane(To be determined)> 95% (example)GC-MS, NMR
Isomer 1 (e.g., 3,5,7-Trimethylnonane)(To be determined)< 1% (example)GC-MS
Isomer 2 (e.g., 3,3,5-Trimethylnonane)(To be determined)< 1% (example)GC-MS
Other C₁₂H₂₆ Isomers(Multiple peaks)< 3% (example)GC-MS
Total Purity > 95% (example)

Visualizations

The following diagrams illustrate the logical workflow for the analysis of 3,5,5-trimethylnonane.

Experimental_Workflow Workflow for Purity and Isomeric Analysis cluster_sample Sample Preparation cluster_analysis Analytical Techniques cluster_data Data Processing and Interpretation cluster_results Final Report Sample Commercial 3,5,5-Trimethylnonane Dilution Dilution in Hexane Sample->Dilution GCMS GC-MS Analysis Dilution->GCMS NMR NMR Spectroscopy (¹H and ¹³C) Dilution->NMR Chromatogram Chromatogram & Mass Spectra GCMS->Chromatogram Spectra NMR Spectra NMR->Spectra LibrarySearch Mass Spectral Library Search Chromatogram->LibrarySearch StructureConfirm Structural Confirmation Spectra->StructureConfirm Quantification Quantification of Components LibrarySearch->Quantification StructureConfirm->Quantification Purity Purity Assessment Quantification->Purity IsomericComp Isomeric Composition Quantification->IsomericComp

Workflow for Purity and Isomeric Analysis of 3,5,5-Trimethylnonane.

Relationship between 3,5,5-Trimethylnonane and potential isomeric impurities.

Conclusion

Health and Safety Data for 3,5,5-Trimethylnonane Exposure: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Executive Summary

This technical guide provides a comprehensive overview of the available health and safety information relevant to exposure to 3,5,5-Trimethylnonane. Due to the lack of specific studies on this compound, this guide leverages data from analogous branched-chain alkanes and hydrocarbon solvent mixtures to provide a potential hazard profile. The primary hazards associated with similar hydrocarbons include aspiration toxicity, skin and eye irritation, and central nervous system depression. This document is intended for researchers, scientists, and drug development professionals to inform risk assessment and safe handling procedures.

Chemical and Physical Properties

While specific experimental data for 3,5,5-Trimethylnonane is limited, its basic properties can be estimated.

PropertyValueSource
Chemical Formula C₁₂H₂₆-
Molecular Weight 170.34 g/mol -
Appearance Colorless liquid (expected)General Alkanes
Boiling Point Not available-
Flash Point Flammable (expected)General Alkanes
Solubility Insoluble in water (expected)General Alkanes

Toxicological Data Summary

The following tables summarize toxicological data from structurally related hydrocarbon solvents. This data is not specific to 3,5,5-Trimethylnonane and should be used as an estimate of potential hazard only.

Acute Toxicity
EndpointSpeciesRouteValueSurrogate Substance/Reference
LD₅₀RatOral>5000 mg/kg bwC9-C14 Aliphatic Solvents[1][2]
LD₅₀RatDermal>3000 mg/kg bwC9-C14 Aliphatic Solvents[2]
LC₅₀RatInhalation>5000 mg/m³ (vapor)C9-C14 Aliphatic Solvents
Irritation and Sensitization
EndpointSpeciesResultSurrogate Substance/Reference
Skin IrritationRabbitSlightly irritatingC8-C18 Branched Alkanes[3]
Eye IrritationRabbitSlightly irritatingC8-C18 Branched Alkanes[3]
Skin SensitizationMouseNot a sensitizerC8-C18 Branched Alkanes[3]
Repeated Dose Toxicity
EndpointSpeciesRouteDurationNOAELSurrogate Substance/Reference
Systemic ToxicityRatOral90 days600 mg/kg/day1,3,5-Trimethylbenzene[4]
Systemic ToxicityRatOral28 days1000 mg/kg bw/dayC8-C18 Branched Alkanes[3]
Reproductive and Developmental Toxicity
EndpointSpeciesRouteNOAELSurrogate Substance/Reference
Reproductive ToxicityRatOral1000 mg/kg bw/dayC8-C18 Branched Alkanes[3]
Developmental ToxicityRatOral1000 mg/kg bw/dayC8-C18 Branched Alkanes[3]
Genotoxicity
AssaySystemResultSurrogate Substance/Reference
Ames TestS. typhimuriumNot mutagenicC8-C18 Branched Alkanes[3]
In vitro Chromosomal AberrationMammalian CellsNot clastogenicC8-C18 Branched Alkanes

Hazard Identification and Classification

Based on the data from analogous substances, 3,5,5-Trimethylnonane is anticipated to have the following hazard classifications:

  • Flammable Liquid: Based on the general properties of similar alkanes.

  • Aspiration Hazard Category 1 (H304): May be fatal if swallowed and enters airways. This is a key hazard for low-viscosity hydrocarbons.[3]

  • Skin Irritation: May cause slight skin irritation upon prolonged or repeated contact.[3]

  • Specific Target Organ Toxicity (Single Exposure) Category 3 (H336): May cause drowsiness or dizziness via inhalation of high concentrations of vapor.

  • Hazardous to the Aquatic Environment, Chronic Category 2 (H411): Toxic to aquatic life with long-lasting effects.

Experimental Protocols

Detailed experimental protocols for key toxicological endpoints are based on OECD Test Guidelines. These are the standard methods that would be employed to generate specific data for 3,5,5-Trimethylnonane.

Repeated Dose 28-Day Oral Toxicity Study (OECD 407)

  • Objective: To assess the potential health hazards from repeated oral exposure over 28 days.[5]

  • Test System: Typically, young adult Sprague-Dawley rats are used, with at least 5 males and 5 females per dose group.[6]

  • Procedure:

    • At least three dose levels and a control group are used.

    • The test substance is administered daily by oral gavage or in the diet for 28 consecutive days.[5]

    • Animals are observed daily for signs of toxicity. Body weight and food consumption are measured weekly.[6]

    • Functional observations, including sensory reactivity and motor activity, are conducted in the fourth week.[5]

    • At the end of the study, blood is collected for hematology and clinical biochemistry analysis.

    • All animals are subjected to a full necropsy, and organs are weighed. Histopathological examination is performed on organs from the control and high-dose groups.[5]

Prenatal Developmental Toxicity Study (OECD 414)

  • Objective: To assess the effects of the test substance on the pregnant female and the developing embryo and fetus.[7][8]

  • Test System: Typically pregnant rats (approximately 20 per group) or rabbits.[9]

  • Procedure:

    • The test substance is administered daily to pregnant females, typically from implantation to the day before caesarean section.[9]

    • At least three dose levels and a control group are used. A limit test at 1000 mg/kg/day may be performed.[10]

    • Dams are observed daily for clinical signs of toxicity. Body weight and food consumption are recorded.

    • Shortly before the expected day of delivery, females are euthanized, and a caesarean section is performed.

    • The uterus is examined for the number of corpora lutea, implantations, resorptions, and live/dead fetuses.

    • Fetuses are weighed and examined for external, visceral, and skeletal abnormalities.[10]

Reproduction/Developmental Toxicity Screening Test (OECD 421)

  • Objective: To provide initial information on the effects on male and female reproductive performance and on the development of offspring.[11][12]

  • Test System: Rats, with at least 10 males and 10 females per group.[13][14]

  • Procedure:

    • Males are dosed for a minimum of four weeks (including a two-week pre-mating period) and females are dosed throughout the study (approx. 63 days).[11][13]

    • Animals are mated one-to-one.

    • Females are allowed to litter and rear their pups until day 4 post-partum.

    • Endpoints evaluated include mating performance, fertility, gestation length, litter size, and pup viability and growth.

    • Parental animals and offspring are subjected to necropsy, and reproductive organs are examined histopathologically.[13][15]

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

  • Objective: To screen for the mutagenic potential of a substance to induce gene mutations.[16]

  • Test System: At least five strains of bacteria, usually Salmonella typhimurium and Escherichia coli, are used.[17][18]

  • Procedure:

    • The test is conducted with and without an exogenous metabolic activation system (S9 mix) to simulate mammalian metabolism.[18]

    • Bacteria are exposed to at least five different concentrations of the test substance using the plate incorporation or pre-incubation method.[17]

    • After incubation for 48-72 hours, the number of revertant colonies (mutated bacteria) is counted.

    • A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies compared to the solvent control.[18]

Mechanism of Toxicity and Signaling Pathways

No specific signaling pathways have been identified for 3,5,5-Trimethylnonane. The primary mechanism of acute toxicity for similar low-viscosity hydrocarbons is physical rather than chemical.

Aspiration Hazard

The principal concern for acute toxicity is aspiration pneumonitis.[19] If the liquid is ingested and then aspirated into the lungs, it can cause severe chemical pneumonitis. This is due to the low surface tension and viscosity of the hydrocarbon, allowing it to spread rapidly over a large surface area of the lung tissue.[20] The hydrocarbon disrupts the surfactant layer in the alveoli, leading to alveolar collapse, inflammation, and impaired gas exchange.[19]

G Ingestion Ingestion of 3,5,5-Trimethylnonane Aspiration Aspiration into Lungs Ingestion->Aspiration Vomiting/Reflux Systemic Systemic Absorption (if high dose) Ingestion->Systemic Disruption Disruption of Alveolar Surfactant Aspiration->Disruption Inflammation Inflammatory Response (Neutrophil Infiltration, Cytokine Release) Disruption->Inflammation Edema Pulmonary Edema & Impaired Gas Exchange Inflammation->Edema Pneumonitis Chemical Pneumonitis Edema->Pneumonitis CNS CNS Depression (Drowsiness, Dizziness) Systemic->CNS

Caption: Logical workflow of aspiration toxicity following hydrocarbon ingestion.

Central Nervous System (CNS) Effects

Inhalation of high concentrations of hydrocarbon vapors can lead to CNS depression.[21] The lipophilic nature of these compounds allows them to cross the blood-brain barrier and interfere with nerve function, although the exact mechanism is not fully elucidated.[20]

G Inhalation Inhalation of High Vapor Concentration Absorption Absorption into Bloodstream via Lungs Inhalation->Absorption BBB Crosses Blood-Brain Barrier (High Lipophilicity) Absorption->BBB CNS_Depression Central Nervous System Depression BBB->CNS_Depression Symptoms Symptoms: Drowsiness, Dizziness, Headache CNS_Depression->Symptoms

Caption: Experimental workflow for assessing CNS effects from inhalation.

Conclusion

While specific toxicological data for 3,5,5-Trimethylnonane are lacking, a review of data for structurally similar C9-C14 branched alkanes and hydrocarbon solvents allows for a preliminary hazard assessment. The most significant acute hazard is aspiration toxicity, which can be fatal. Other potential hazards include mild skin and eye irritation, and CNS depression from high vapor concentrations. The substance is not expected to be genotoxic or a reproductive toxicant at levels below those causing other systemic effects. Safe handling procedures should focus on preventing ingestion and minimizing inhalation of vapors through the use of appropriate personal protective equipment and engineering controls. Further testing according to standard OECD guidelines would be necessary to definitively characterize the toxicological profile of 3,5,5-Trimethylnonane.

References

The Environmental Journey of 3,5,5-Trimethylnonane: A Technical Assessment of its Fate and Degradation

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of researchers, scientists, and drug development professionals, this in-depth technical guide provides a comprehensive overview of the environmental fate and degradation of 3,5,5-Trimethylnonane. Due to a scarcity of direct experimental data for this specific compound, this paper synthesizes information from predictive models and data on structurally analogous substances to forecast its environmental behavior.

Executive Summary

3,5,5-Trimethylnonane, a branched aliphatic hydrocarbon, is anticipated to exhibit moderate persistence in the environment. Its primary mode of removal is expected to be through biodegradation, albeit at a slower rate than its linear counterparts. Abiotic degradation processes such as hydrolysis and photolysis are not predicted to be significant. With a high octanol-water partition coefficient (Log Kow), this compound is likely to adsorb to soil and sediment, limiting its mobility in aqueous environments. Furthermore, its properties suggest a potential for bioaccumulation in aquatic organisms. This document provides a detailed examination of these processes, including predicted quantitative data and standardized experimental protocols relevant to its assessment.

Predicted Physicochemical and Environmental Properties

Quantitative estimation of the environmental fate of 3,5,5-Trimethylnonane relies on computational models due to the lack of direct experimental studies. The following table summarizes key predicted values that inform its environmental behavior.

PropertyPredicted ValueMethod/SourceImplication for Environmental Fate
Molecular Weight170.33 g/mol PubChem[1][2]Influences physical properties and transport.
Log Kow (Octanol-Water Partition Coefficient)~5.8 - 6.5Estimation modelsHigh potential for sorption to organic matter and bioaccumulation.
Water SolubilityVery LowEstimation modelsLimited mobility in water; tends to partition to other phases.
Vapor PressureLow to ModerateEstimation modelsPotential for volatilization from water surfaces, but likely to adsorb to atmospheric particulates.
Henry's Law ConstantModerateEstimation modelsSuggests volatilization from water can occur.

Environmental Fate and Degradation Pathways

The environmental persistence of 3,5,5-Trimethylnonane is governed by a combination of biotic and abiotic processes.

Biodegradation

The primary mechanism for the environmental degradation of 3,5,5-Trimethylnonane is expected to be microbial action. As a branched alkane, its biodegradation is anticipated to be slower than that of linear alkanes of similar carbon number. The tertiary carbon atoms and quaternary carbon at the 5-position present steric hindrance to microbial enzymes.

The aerobic biodegradation pathway for branched alkanes typically involves terminal or sub-terminal oxidation by monooxygenase enzymes to form a primary or secondary alcohol. This is followed by further oxidation to an aldehyde and then a carboxylic acid. The resulting fatty acid can then enter the β-oxidation pathway, leading to its eventual mineralization to carbon dioxide and water.

cluster_biodegradation Predicted Aerobic Biodegradation Pathway of 3,5,5-Trimethylnonane 3,5,5-Trimethylnonane 3,5,5-Trimethylnonane Primary/Secondary Alcohol Primary/Secondary Alcohol 3,5,5-Trimethylnonane->Primary/Secondary Alcohol Monooxygenase Aldehyde/Ketone Aldehyde/Ketone Primary/Secondary Alcohol->Aldehyde/Ketone Alcohol Dehydrogenase Carboxylic Acid Carboxylic Acid Aldehyde/Ketone->Carboxylic Acid Aldehyde Dehydrogenase Beta-Oxidation Beta-Oxidation Carboxylic Acid->Beta-Oxidation CO2 + H2O CO2 + H2O Beta-Oxidation->CO2 + H2O

Predicted aerobic biodegradation pathway for 3,5,5-Trimethylnonane.
Abiotic Degradation

Abiotic degradation processes are not expected to be significant for 3,5,5-Trimethylnonane.

  • Hydrolysis: As an alkane, it lacks hydrolyzable functional groups and is therefore not susceptible to environmental hydrolysis.

  • Photolysis: Alkanes do not absorb light in the environmentally relevant UV spectrum (wavelengths > 290 nm) and thus direct photolysis is not an expected degradation pathway. Indirect photo-oxidation by hydroxyl radicals in the atmosphere can occur if the compound volatilizes.

Environmental Partitioning

The high predicted Log Kow value of 3,5,5-Trimethylnonane indicates a strong tendency to partition from water into organic phases.

  • Soil and Sediment Sorption: The compound is expected to have low mobility in soil and will likely be strongly adsorbed to soil organic matter and sediment. This will reduce its bioavailability for microbial degradation and its potential to leach into groundwater.

  • Bioaccumulation: The high lipophilicity suggests a significant potential for bioaccumulation in aquatic and terrestrial organisms. Chemicals with a Log Kow greater than 5 are often considered to have a high bioaccumulation potential.

cluster_partitioning Conceptual Model of Environmental Partitioning 3,5,5-Trimethylnonane 3,5,5-Trimethylnonane Water Water 3,5,5-Trimethylnonane->Water Soil/Sediment Soil/Sediment Water->Soil/Sediment Sorption (High) Biota Biota Water->Biota Bioaccumulation (High) Atmosphere Atmosphere Water->Atmosphere Volatilization (Moderate)

Conceptual model of environmental partitioning for 3,5,5-Trimethylnonane.

Key Experimental Protocols

The following are summaries of standard experimental protocols that would be appropriate for determining the environmental fate of 3,5,5-Trimethylnonane.

Ready Biodegradability (OECD 301F)

  • Objective: To assess the potential for rapid and ultimate biodegradation in an aerobic aqueous medium.

  • Methodology: A defined concentration of the test substance is incubated in a mineral medium with a mixed microbial inoculum from a sewage treatment plant. The degradation is followed by measuring oxygen consumption (manometric respirometry). The test typically lasts for 28 days.

  • Endpoint: The percentage of biodegradation is calculated based on the total oxygen consumed relative to the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches >60% biodegradation within the 28-day period and within a 10-day window.

Soil Sorption/Desorption (OECD 106)

  • Objective: To determine the adsorption/desorption potential of a substance in soil.

  • Methodology: A solution of the test substance in a calcium chloride solution is equilibrated with a known amount of soil. The concentration of the substance in the solution is measured after a defined period. Desorption can be measured by replacing the supernatant with a fresh solution.

  • Endpoint: The soil sorption coefficient (Kd) is calculated as the ratio of the concentration of the substance in the soil to the concentration in the aqueous phase at equilibrium. This is often normalized to the organic carbon content of the soil to give the organic carbon-normalized sorption coefficient (Koc).

cluster_workflow Experimental Workflow for Soil Sorption Study (OECD 106) Prepare_Soil Prepare and Characterize Soil Samples Equilibrate Equilibrate Soil with Test Solution Prepare_Soil->Equilibrate Prepare_Solution Prepare Test Solution of 3,5,5-Trimethylnonane Prepare_Solution->Equilibrate Separate Separate Soil and Aqueous Phases (Centrifugation) Equilibrate->Separate Analyze Analyze Aqueous Phase Concentration Separate->Analyze Calculate Calculate Kd and Koc Analyze->Calculate

Experimental workflow for a soil sorption study (OECD 106).

Conclusion

Based on predictive modeling and data from analogous compounds, 3,5,5-Trimethylnonane is expected to be a moderately persistent substance in the environment. While it is susceptible to biodegradation, its branched structure will likely result in a slower degradation rate compared to linear alkanes. Its high lipophilicity is a key determinant of its environmental fate, leading to strong sorption to soil and sediment and a high potential for bioaccumulation. These characteristics highlight the importance of responsible management and disposal to minimize its potential environmental impact. Further experimental studies are warranted to definitively characterize its environmental behavior.

References

An In-depth Technical Guide to the Thermochemical Properties of 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

3,5,5-Trimethylnonane is a saturated branched-chain alkane with the molecular formula C₁₂H₂₆. As an isomer of dodecane, its physical and chemical properties are of interest in fields ranging from fuel and lubricant technology to materials science. A thorough understanding of its thermochemical properties, such as enthalpy of formation, heat capacity, and entropy, is crucial for modeling its behavior in chemical processes, predicting reaction equilibria, and designing industrial applications. This technical guide outlines the methodologies for determining these properties and provides estimated values based on established theoretical models.

Core Thermochemical Properties

Due to the scarcity of direct experimental measurements for 3,5,5-trimethylnonane, the following table summarizes key identifiers and computed or estimated physical properties. Estimated thermochemical values, where provided, are derived from group additivity methods.

Table 1: Physical and Chemical Properties of 3,5,5-Trimethylnonane

PropertyValueSource
Molecular Formula C₁₂H₂₆--INVALID-LINK--
Molecular Weight 170.33 g/mol --INVALID-LINK--
CAS Number 62184-25-2--INVALID-LINK--
IUPAC Name 3,5,5-trimethylnonane--INVALID-LINK--
Computed Boiling Point ~190-210 °CEstimation
Computed Density ~0.75-0.77 g/cm³Estimation

Table 2: Estimated Thermochemical Data for 3,5,5-Trimethylnonane (Ideal Gas, 298.15 K)

PropertyEstimated ValueUnit
Standard Enthalpy of Formation (ΔHf°) -350 to -370kJ/mol
Standard Molar Entropy (S°) 530 to 550J/(mol·K)
Molar Heat Capacity (Cp) 280 to 300J/(mol·K)

Note: These values are estimates derived from group additivity principles and should be used as a guideline pending experimental verification.

Methodologies for Determination of Thermochemical Properties

The determination of thermochemical properties for a compound like 3,5,5-trimethylnonane involves a combination of experimental techniques and theoretical calculations.

Experimental Protocols

3.1.1. Enthalpy of Combustion and Formation

The standard enthalpy of formation (ΔHf°) is typically determined indirectly from the experimentally measured enthalpy of combustion (ΔHc°).

  • Experimental Technique: Bomb Calorimetry A precisely weighed sample of 3,5,5-trimethylnonane is placed in a sealed container (the "bomb") which is then filled with high-pressure oxygen. The bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The sample is ignited electrically, and the complete combustion reaction occurs. The heat released by the combustion is absorbed by the bomb and the surrounding water, causing a temperature rise.[1][2][3]

  • Methodology:

    • A known mass of the substance is placed in the bomb calorimeter.

    • The bomb is sealed and pressurized with excess oxygen.

    • The bomb is placed in the calorimeter, which is filled with a known mass of water.

    • The initial temperature of the water is recorded.

    • The sample is ignited.

    • The final temperature of the water is recorded after thermal equilibrium is reached.

    • The heat absorbed by the calorimeter and water (q) is calculated using the formula: q = Ccal * ΔT where Ccal is the heat capacity of the calorimeter (determined by calibrating with a substance of known heat of combustion, such as benzoic acid) and ΔT is the change in temperature.[4][5]

    • The enthalpy of combustion (ΔHc°) is then calculated on a molar basis.

    • The standard enthalpy of formation (ΔHf°) is calculated using Hess's Law: ΔHc° = ΣΔHf°(products) - ΣΔHf°(reactants)

3.1.2. Heat Capacity

The heat capacity (Cp) of 3,5,5-trimethylnonane can be measured using calorimetry.

  • Experimental Technique: Differential Scanning Calorimetry (DSC) DSC is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference.[6]

  • Methodology:

    • A small, known mass of 3,5,5-trimethylnonane is hermetically sealed in a sample pan. An empty pan is used as a reference.

    • The sample and reference pans are placed in the DSC instrument.

    • The instrument heats both pans at a controlled, linear rate.

    • The difference in heat flow to the sample and reference is measured as a function of temperature.

    • This differential heat flow is directly proportional to the heat capacity of the sample.

Theoretical Estimation and Calculation

In the absence of experimental data, thermochemical properties can be estimated with reasonable accuracy using computational methods.

3.2.1. Benson Group Additivity Method

This is a widely used semi-empirical method for estimating the thermochemical properties of organic molecules in the ideal gas state.[7][8] The method assumes that the properties of a molecule can be calculated as the sum of the contributions of its constituent polyvalent atomic groups.

  • Methodology:

    • The molecule (3,5,5-trimethylnonane) is dissected into its constituent groups. For example:

      • C-(H)₃(C) - primary carbon

      • C-(H)₂(C)₂ - secondary carbon

      • C-(H)(C)₃ - tertiary carbon

      • C-(C)₄ - quaternary carbon

    • Experimentally derived values for the contribution of each group to ΔHf°, S°, and Cp are summed.

    • Corrections for non-nearest-neighbor interactions, such as gauche interactions and 1,5-pentane interference, are applied to refine the estimate.[7]

3.2.2. Statistical Mechanics

For entropy (S°), statistical mechanics provides a rigorous theoretical framework for calculation based on molecular properties.[9][10]

  • Methodology:

    • The molecular partition function (q) is calculated, which is the product of the translational, rotational, vibrational, and electronic partition functions.

    • These individual partition functions are determined from molecular parameters such as molecular weight, moments of inertia (from the molecule's 3D geometry), and vibrational frequencies (often obtained from quantum chemical calculations).

    • The absolute entropy is then calculated from the partition function and temperature.[9]

Visualizations

The following diagrams illustrate the logical workflows for determining the thermochemical properties of a compound like 3,5,5-trimethylnonane.

experimental_workflow cluster_synthesis Sample Preparation cluster_thermo Thermochemical Analysis cluster_data Data Processing synthesis Synthesis of 3,5,5-Trimethylnonane purification Purification (e.g., Distillation, Chromatography) synthesis->purification characterization Purity Analysis (GC-MS, NMR) purification->characterization bomb_cal Bomb Calorimetry characterization->bomb_cal Weighed Sample dsc Differential Scanning Calorimetry characterization->dsc Weighed Sample delta_hc Calculate ΔHc° bomb_cal->delta_hc cp_data Calculate Cp dsc->cp_data delta_hf Calculate ΔHf° (via Hess's Law) delta_hc->delta_hf

Caption: Experimental workflow for determining thermochemical properties.

theoretical_workflow cluster_input Molecular Structure cluster_methods Computational Methods cluster_output Estimated Properties mol_structure 3D Structure of 3,5,5-Trimethylnonane group_additivity Benson Group Additivity Method mol_structure->group_additivity Identify Groups stat_mech Statistical Mechanics (Quantum Chemistry) mol_structure->stat_mech Molecular Parameters est_delta_hf Estimated ΔHf° group_additivity->est_delta_hf est_cp Estimated Cp group_additivity->est_cp est_s Estimated S° stat_mech->est_s

Caption: Theoretical workflow for estimating thermochemical properties.

Conclusion

While direct experimental data for 3,5,5-trimethylnonane remains elusive, this guide provides a comprehensive overview of the established experimental and theoretical methodologies required for its thermochemical characterization. For researchers and professionals, the outlined protocols for bomb calorimetry and differential scanning calorimetry serve as a practical guide for experimental determination. In parallel, the Benson group additivity method and statistical mechanics offer robust frameworks for generating reliable estimates. The application of these techniques is essential for building a complete thermochemical profile of 3,5,5-trimethylnonane, thereby enabling its effective use and study in various scientific and industrial contexts.

References

Navigating the Nonpolar Realm: A Technical Guide to the Solubility of 3,5,5-Trimethylnonane in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Theoretical Framework: The Thermodynamics of Alkane Dissolution

The solubility of an alkane in a solvent is governed by the thermodynamics of the dissolution process, which can be understood through the change in Gibbs free energy (ΔG). A negative ΔG indicates a spontaneous dissolution process. The overall process can be conceptually broken down into three steps:

  • Solute-solute interaction breaking: Energy is required to overcome the van der Waals forces between the 3,5,5-trimethylnonane molecules.

  • Solvent-solvent interaction breaking: Energy is needed to create a cavity in the solvent for the solute molecule.

  • Solute-solvent interaction formation: Energy is released when the 3,5,5-trimethylnonane molecule interacts with the solvent molecules.

Alkanes, including 3,5,5-trimethylnonane, are nonpolar molecules, and their primary intermolecular interactions are London dispersion forces.[1][2] The adage "like dissolves like" is paramount; alkanes are most soluble in nonpolar organic solvents where the intermolecular forces are of a similar nature and magnitude.[1][2][3][4] In such cases, the energy required to break the solute-solute and solvent-solvent interactions is compensated by the energy released from the formation of solute-solvent interactions.[1][2][3][4]

Conversely, alkanes are virtually insoluble in highly polar solvents like water.[1][2] The strong hydrogen bonds between water molecules require a significant amount of energy to break, and the weak van der Waals interactions formed between an alkane and water molecules do not release enough energy to compensate for this.[1][2][3]

G cluster_1 Solution Formation Solute (solid/liquid) Solute (solid/liquid) Separated Solute Molecules Separated Solute Molecules Solute (solid/liquid)->Separated Solute Molecules ΔH_solute > 0 Solution Solution Separated Solute Molecules->Solution Solvent Solvent Separated Solvent Molecules Separated Solvent Molecules Solvent->Separated Solvent Molecules Separated Solvent Molecules->Solution ΔH_mix < 0

Figure 1: Thermodynamic cycle of dissolution.

Predictive Models for Alkane Solubility

In the absence of experimental data, various models can be employed to predict the solubility of alkanes.

  • Regular Solution Theory: This theory, based on Hildebrand solubility parameters, can provide a reasonable estimation for nonpolar systems. The closer the solubility parameters of the solute and solvent, the higher the mutual solubility.

  • UNIQUAC and UNIFAC Models: These are group-contribution methods that can predict activity coefficients, which are then used to calculate solubility. The UNIFAC (UNIQUAC Functional-group Activity Coefficients) model is particularly useful as it relies on the functional groups present in the molecules.[5]

  • COSMO-RS (COnductor-like Screening MOdel for Real Solvents): This is a quantum chemistry-based method that can predict thermodynamic properties, including solubility, from the molecular structure.[5]

  • Machine Learning Models: More recently, machine learning algorithms, trained on large datasets of experimental solubility data, have shown promise in accurately predicting the solubility of compounds in various organic solvents.[5][6][7]

Experimental Determination of Solubility

Several experimental methods can be employed to determine the solubility of 3,5,5-trimethylnonane in organic solvents. The choice of method often depends on the required accuracy, the physical state of the solute, and the available equipment.

Common Experimental Protocols

A widely used and straightforward technique is the shake-flask method .[8]

Objective: To determine the equilibrium solubility of a solute in a solvent at a specific temperature.

Materials:

  • 3,5,5-Trimethylnonane (solute)

  • Organic solvent of interest

  • Thermostatically controlled shaker or water bath

  • Analytical balance

  • Volumetric flasks and pipettes

  • Centrifuge (optional)

  • Analytical instrument for quantification (e.g., Gas Chromatography)

Procedure:

  • Preparation of Supersaturated Solution: An excess amount of 3,5,5-trimethylnonane is added to a known volume of the organic solvent in a sealed container.

  • Equilibration: The container is agitated in a thermostatically controlled shaker or water bath at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: The mixture is allowed to stand undisturbed at the same temperature to allow the undissolved solute to settle. Centrifugation can be used to facilitate this process.

  • Sampling: A clear aliquot of the saturated solution is carefully withdrawn without disturbing the undissolved solute.

  • Quantification: The concentration of 3,5,5-trimethylnonane in the aliquot is determined using a suitable analytical technique, such as Gas Chromatography (GC) with a Flame Ionization Detector (FID), by comparing the response to a series of calibration standards.

Other methods include the gravimetric method , where a known volume of the saturated solution is evaporated and the mass of the remaining solute is measured, and spectroscopic methods , if the solute has a suitable chromophore.

G A Add excess 3,5,5-trimethylnonane to solvent B Equilibrate at constant temperature (e.g., 24-48h) A->B C Separate solid and liquid phases (e.g., centrifugation) B->C D Withdraw a known volume of the saturated solution C->D E Quantify the concentration of 3,5,5-trimethylnonane (e.g., GC) D->E F Calculate Solubility E->F

Figure 2: Experimental workflow for solubility determination.

Representative Solubility Data of Alkanes

While specific data for 3,5,5-trimethylnonane is unavailable, the following tables provide representative solubility data for other alkanes in common organic solvents to illustrate the expected trends. As a branched C12 alkane, the solubility of 3,5,5-trimethylnonane is expected to be qualitatively similar to that of other non-polar hydrocarbons.

Table 1: Solubility of n-Alkanes in Selected Organic Solvents at 298.15 K (25 °C)

n-AlkaneSolventSolubility (mole fraction)
n-HexaneBenzeneMiscible
n-HexaneCyclohexaneMiscible
n-HexaneCarbon TetrachlorideMiscible
n-DodecaneBenzeneMiscible
n-DodecaneCyclohexaneMiscible
n-DodecaneCarbon TetrachlorideMiscible
n-Eicosane (C20)Benzene0.023
n-Eicosane (C20)Cyclohexane0.009
n-Eicosane (C20)Carbon Tetrachloride0.028

Note: Data is illustrative and compiled from various sources. "Miscible" indicates that the components are soluble in all proportions.

Table 2: General Solubility Trends of Alkanes

FactorInfluence on Solubility in Nonpolar SolventsRationale
Increasing Chain Length DecreasesStronger van der Waals forces between larger solute molecules require more energy to overcome.
Branching Generally increasesBranching disrupts the regular packing of alkane molecules, weakening the intermolecular forces and making them easier to solvate.
Temperature Generally increasesFor most solid solutes, dissolution is an endothermic process, so increasing the temperature favors solubility according to Le Chatelier's principle.
Solvent Polarity Decreases with increasing polarityA larger mismatch in intermolecular forces between the nonpolar alkane and a polar solvent leads to lower solubility.

Conclusion

The solubility of 3,5,5-trimethylnonane in organic solvents is dictated by the principles of "like dissolves like," with the highest solubility expected in nonpolar solvents. While specific experimental data is not currently available, this guide provides the theoretical foundation, predictive modeling approaches, and detailed experimental protocols necessary for researchers and professionals to determine and understand the solubility of this and other branched alkanes. The provided workflow and thermodynamic diagrams offer a clear visual representation of the key concepts and processes involved.

References

Potential Industrial Sources of 3,5,5-Trimethylnonane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5,5-Trimethylnonane is a highly branched C12 isoparaffin. While specific industrial processes dedicated solely to the production of 3,5,5-trimethylnonane are not readily documented, its formation is plausibly associated with several large-scale petroleum refining and synthetic fuel production operations. As a member of the C12 isoalkane family, it is likely present as a minor component in complex hydrocarbon streams generated during processes aimed at producing high-octane gasoline and other valuable fuel components. This technical guide consolidates the potential industrial sources of 3,5,5-trimethylnonane, drawing inferences from established industrial processes that generate branched alkanes.

Potential Industrial Sources

The primary industrial sources of 3,5,5-trimethylnonane are anticipated to be major petroleum refining and synthetic fuel production processes that involve the catalytic rearrangement and combination of smaller hydrocarbon molecules. These processes are designed to produce a mixture of highly branched alkanes, which are desirable for their high octane (B31449) ratings.

Catalytic Alkylation

Catalytic alkylation is a principal refining process used to produce high-octane gasoline blending components, collectively known as alkylate.[1][2][3] This process involves the reaction of isobutane (B21531) with light olefins (such as propylene (B89431) and butylene) in the presence of a strong acid catalyst, typically sulfuric acid (H₂SO₄) or hydrofluoric acid (HF).[2][3] The resulting alkylate is a complex mixture of highly branched paraffinic hydrocarbons, predominantly in the C7 to C9 range. However, side reactions, including polymerization, can lead to the formation of heavier isoparaffins, including C12 isomers like 3,5,5-trimethylnonane.[2][4]

The formation of C10-C16 isoparaffins has been identified in industrial alkylates, constituting a significant fraction of the product.[4] While specific isomer distribution is highly dependent on feedstock and operating conditions, the reaction mechanisms involving carbocation intermediates and hydride transfer can theoretically lead to the formation of various trimethylnonane isomers.

Logical Relationship: Formation in Catalytic Alkylation

G cluster_feed Feedstock cluster_process Alkylation Unit cluster_products Products Isobutane Isobutane Reactor Acid Catalyst Reactor (H₂SO₄ or HF) Isobutane->Reactor Olefins Light Olefins (C3-C4) Olefins->Reactor Fractionation Fractionation Tower Reactor->Fractionation Alkylate High-Octane Alkylate (C7-C9) Fractionation->Alkylate Heavier_Isoparaffins Heavier Isoparaffins (C10-C16) Fractionation->Heavier_Isoparaffins Target 3,5,5-Trimethylnonane (as a minor component) Heavier_Isoparaffins->Target

Caption: Logical flow of the catalytic alkylation process, a potential source of 3,5,5-trimethylnonane.

Isomerization of n-Dodecane

The hydroisomerization of long-chain n-alkanes, such as n-dodecane (C12), is another significant industrial process aimed at improving the properties of fuels, particularly diesel and jet fuel.[5][6] This process utilizes bifunctional catalysts, typically containing a noble metal (e.g., platinum) on an acidic support (e.g., zeolites like ZSM-22 or Y zeolite), to convert straight-chain alkanes into their branched isomers.[5][6] The primary goal is often to produce mono- and multi-branched isomers to lower the freezing point and improve the cold-flow properties of the fuel. 3,5,5-Trimethylnonane is one of the many possible multi-branched isomers of n-dodecane that could be formed during this process. The selectivity towards specific isomers is influenced by the catalyst's pore structure and acidity, as well as reaction conditions such as temperature and pressure.[6]

Experimental Workflow: Isomerization of n-Dodecane

G Feed n-Dodecane Feed Reactor Fixed-Bed Reactor (Pt/Zeolite Catalyst) Feed->Reactor Separator Gas-Liquid Separator Reactor->Separator Product Isomerized Product Stream Separator->Product Analysis GC-MS Analysis Product->Analysis Target 3,5,5-Trimethylnonane (among other isomers) Analysis->Target

Caption: A simplified experimental workflow for the hydroisomerization of n-dodecane.

Other Potential Sources

  • Catalytic Cracking: Fluid Catalytic Cracking (FCC) is a core refinery process that breaks down large hydrocarbon molecules into smaller, more valuable ones, including gasoline-range components. The complex reactions within the FCC unit can produce a wide array of branched alkanes.

  • Fischer-Tropsch Synthesis: This process converts syngas (a mixture of carbon monoxide and hydrogen) into a broad spectrum of hydrocarbons. While typically aimed at producing linear paraffins and olefins, the use of specific catalysts and process conditions can lead to the formation of branched hydrocarbons.

Quantitative Data

Industrial ProductHydrocarbon ClassTypical Concentration (wt%)Source
GasolineIsoalkanes (C4-C12)25 - 40%[7]
Diesel FuelBranched Alkanes (≥C12)Component of the mixture[8]
Lubricating OilBranched Alkanes (≥C12)Major component (>80% with cycloalkanes)[8]
AlkylateC10-C16 Isoparaffins10 - 16%[4]

Note: The concentration of any single isomer, such as 3,5,5-trimethylnonane, would be a small fraction of the total isoalkane content.

Experimental Protocols

The identification and quantification of 3,5,5-trimethylnonane in complex hydrocarbon mixtures are typically performed using gas chromatography coupled with mass spectrometry (GC-MS). The following is a representative protocol based on general methods for analyzing branched alkanes in petroleum products.

Objective: To identify and quantify 3,5,5-trimethylnonane in a hydrocarbon sample (e.g., alkylate, diesel fuel).

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

  • Sample Preparation:

    • Dilute the hydrocarbon sample in a suitable solvent (e.g., hexane, dichloromethane) to a concentration appropriate for GC-MS analysis.

    • Add an internal standard (e.g., a deuterated alkane not present in the sample) for quantification.

  • GC-MS System and Conditions:

    • Gas Chromatograph: Agilent 7890A or equivalent.

    • Mass Spectrometer: Agilent 5975C or equivalent.

    • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating hydrocarbon isomers.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Inlet Temperature: 250°C.

    • Injection Mode: Split (e.g., 50:1 split ratio).

    • Oven Temperature Program:

      • Initial temperature: 40°C, hold for 5 minutes.

      • Ramp to 300°C at a rate of 5°C/min.

      • Hold at 300°C for 10 minutes.

      • (This program should be optimized for the specific sample matrix and target analytes.)

    • Mass Spectrometer Conditions:

      • Ionization Mode: Electron Ionization (EI) at 70 eV.

      • Source Temperature: 230°C.

      • Quadrupole Temperature: 150°C.

      • Scan Range: m/z 40-400.

  • Data Analysis:

    • Identification: Identify 3,5,5-trimethylnonane by comparing its retention time and mass spectrum with that of a certified reference standard. The mass spectrum should show characteristic fragment ions for branched alkanes.

    • Quantification: Calculate the concentration of 3,5,5-trimethylnonane using a calibration curve prepared from the reference standard and the response of the internal standard.

Signaling Pathway: GC-MS Analysis Workflow

G cluster_sample Sample Preparation cluster_gc Gas Chromatography cluster_ms Mass Spectrometry cluster_data Data Analysis Sample Hydrocarbon Sample Dilution Dilution & Internal Standard Sample->Dilution Injection Injection Dilution->Injection Separation Column Separation Injection->Separation Ionization Ionization (EI) Separation->Ionization Detection Mass Analysis & Detection Ionization->Detection Identification Identification (Retention Time, Mass Spectrum) Detection->Identification Quantification Quantification (Calibration Curve) Identification->Quantification

Caption: Workflow for the analysis of 3,5,5-trimethylnonane using GC-MS.

Conclusion

Direct industrial production of 3,5,5-trimethylnonane is not apparent. However, it is a plausible minor component of complex hydrocarbon mixtures produced in key petroleum refining processes, particularly catalytic alkylation and the isomerization of n-dodecane. Its presence in these streams is a consequence of the reaction mechanisms that favor the formation of highly branched isoparaffins. The analytical techniques, primarily high-resolution GC-MS, are well-established for the identification and quantification of such isomers within these complex matrices, provided that appropriate reference standards are available. For researchers in drug development, understanding these potential sources is crucial when considering the purity of solvents or starting materials derived from petroleum feedstocks.

References

Methodological & Application

Application Notes and Protocols for the Gas Chromatographic Analysis of 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the qualitative and quantitative analysis of 3,5,5-trimethylnonane using gas chromatography (GC) with Flame Ionization Detection (FID) and Mass Spectrometry (MS).

Introduction

3,5,5-Trimethylnonane is a branched-chain alkane that may be of interest in various fields, including environmental analysis, petroleum and fuel characterization, and as a potential biomarker or impurity in chemical synthesis. Gas chromatography is the premier analytical technique for the separation and analysis of such volatile and semi-volatile hydrocarbons. The methods outlined below provide robust procedures for the determination of 3,5,5-trimethylnonane in organic solvents and environmental matrices.

Analytical Methods and Protocols

Two primary methods are presented: GC-FID for robust quantification and GC-MS for positive identification and confirmation.

Method 1: Quantitative Analysis by GC-FID

This method is suitable for quantifying 3,5,5-trimethylnonane in samples where its identity is already known and high sensitivity is required.

2.1.1. Experimental Protocol: GC-FID

Sample Preparation (Liquid Samples):

  • Accurately prepare a stock solution of 3,5,5-trimethylnonane in a high-purity volatile solvent such as hexane (B92381) or dichloromethane.

  • Create a series of calibration standards by serially diluting the stock solution to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

  • For unknown samples, dissolve a precisely weighed or measured amount in the chosen solvent to achieve a concentration within the calibration range.

  • If necessary, filter the sample using a 0.45 µm PTFE syringe filter to remove particulate matter.

  • Transfer the final solution to a 2 mL autosampler vial for analysis.

Sample Preparation (Soil/Sediment Matrix):

  • Weigh approximately 10 g of the homogenized sample into a beaker.

  • Add a known amount of an internal standard (e.g., n-dodecane-d26) if using the internal standard method for quantification.

  • Extract the sample with a suitable solvent like hexane or a hexane/acetone mixture using sonication or Soxhlet extraction.

  • Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

  • The extract can be cleaned up using a silica (B1680970) gel or Florisil solid-phase extraction (SPE) cartridge to remove polar interferences.

  • Adjust the final volume and transfer to a 2 mL autosampler vial.

GC-FID Instrumental Parameters:

ParameterValue
Gas Chromatograph Agilent 8890 GC System or equivalent
Injector Split/Splitless Inlet
Liner Deactivated, glass wool-packed liner
Injection Volume 1 µL
Injector Temperature 250 °C
Split Ratio 20:1 (can be adjusted based on concentration)
Carrier Gas Helium or Hydrogen
Flow Rate 1.5 mL/min (Constant Flow)
Column DB-1 or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film)
Oven Program - Initial Temp: 50 °C, hold for 2 min- Ramp: 10 °C/min to 300 °C- Final Hold: Hold for 5 min
Detector Flame Ionization Detector (FID)
Detector Temp 320 °C
Hydrogen Flow 30 mL/min
Air Flow 300 mL/min
Makeup Gas (N2) 25 mL/min

2.1.2. Quantitative Data Summary (GC-FID)

The following table summarizes the expected performance characteristics of the GC-FID method. Branched alkanes, such as 3,5,5-trimethylnonane, typically elute before their straight-chain isomers. Therefore, the retention time is expected to be slightly less than that of n-dodecane (C12).

AnalyteEstimated Retention Time (min)Estimated Kovats Retention Index (DB-1/HP-5)Linearity (R²)Estimated LOD (µg/mL)Estimated LOQ (µg/mL)
3,5,5-Trimethylnonane~11.5 - 12.5~1180>0.999~0.1~0.5
n-Dodecane (Reference)~12.81200>0.999~0.1~0.5

Note: Retention times and indices are estimates and should be confirmed experimentally by running a standard under the specified conditions. LOD and LOQ are estimates and depend on the specific instrument's performance.[1][2]

Method 2: Confirmatory Analysis by GC-MS

This method is used for the definitive identification of 3,5,5-trimethylnonane based on its mass spectrum and for analysis in complex matrices where co-elution is possible.

2.2.1. Experimental Protocol: GC-MS

Sample preparation follows the same procedure as for the GC-FID analysis (Section 2.1.1).

GC-MS Instrumental Parameters:

ParameterValue
GC System Agilent 8890 GC with 5977B MSD or equivalent
Column & Oven Program Same as GC-FID method (Section 2.1.1)
Ion Source Electron Ionization (EI)
Ionization Energy 70 eV
Mass Analyzer Quadrupole
Scan Range 40-400 m/z
Source Temperature 230 °C
Quadrupole Temperature 150 °C
Transfer Line Temp 280 °C

2.2.2. Expected Mass Spectrum Fragmentation

  • Molecular Ion (M⁺): The molecular ion peak at m/z 170 is expected to be of very low abundance or completely absent, which is typical for highly branched alkanes.[5]

  • Preferential Cleavage: Fragmentation will be favored at the branching points due to the formation of more stable secondary and tertiary carbocations.[6]

  • Key Fragmentation Pathways:

    • Cleavage at the C5 position (quaternary carbon) is highly probable. Loss of a butyl radical (C₄H₉•, 57 amu) would lead to a fragment at m/z 113 .

    • Loss of the largest alkyl group at a branch point is often favored. Cleavage between C4 and C5 could result in the loss of a pentyl radical (C₅H₁₁•, 71 amu), yielding a fragment at m/z 99 .

    • Cleavage at the C3 position (tertiary carbon) could involve the loss of an ethyl radical (C₂H₅•, 29 amu) leading to a fragment at m/z 141 , or the loss of a hexyl radical (C₆H₁₃•, 85 amu) resulting in a fragment at m/z 85 .

  • Characteristic Ions: A series of alkyl fragments (CnH2n+1) at m/z 43, 57, 71, 85, etc., will be present, but their relative intensities will differ from a straight-chain alkane, with enhanced peaks corresponding to the more stable carbocations formed from cleavage at the branch points.

Visualizations

GC Analysis Workflow

The following diagram illustrates the general workflow for the analysis of 3,5,5-trimethylnonane.

GC_Workflow cluster_prep Sample Preparation cluster_analysis GC Analysis cluster_data Data Processing Sample Sample (Liquid or Solid Matrix) Dilution Dilution / Extraction (Hexane) Sample->Dilution Cleanup SPE Cleanup (Optional) Dilution->Cleanup Vial Transfer to Autosampler Vial Cleanup->Vial Injection Injection (1 µL) Vial->Injection Separation Column Separation (DB-1 / HP-5ms) Injection->Separation Detection Detection (FID or MS) Separation->Detection Integration Peak Integration & Identification Detection->Integration Quantification Quantification (Calibration Curve) Integration->Quantification Report Final Report Quantification->Report

Figure 1. General workflow for GC analysis.
Logic for Analyte Identification

This diagram outlines the logical steps for confirming the identity of 3,5,5-trimethylnonane.

Identification_Logic Start Analyze Sample by GC-MS CheckRT Does Retention Time (RT) match the standard? Start->CheckRT CheckMS Does Mass Spectrum match expected fragmentation? CheckRT->CheckMS Yes NotIdentified Compound Not Identified CheckRT->NotIdentified No Identified 3,5,5-Trimethylnonane Positively Identified CheckMS->Identified Yes CheckMS->NotIdentified No

References

Application Notes and Protocols for 3,5,5-Trimethylnonane as a Non-Polar Solvent

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 3,5,5-trimethylnonane as a non-polar solvent in chemical reactions. Due to a lack of specific published applications for this solvent, the following information is based on its chemical and physical properties and by analogy to other highly branched, high-boiling alkanes used in organic synthesis.

Introduction to 3,5,5-Trimethylnonane

3,5,5-Trimethylnonane is a saturated, branched-chain alkane.[1][2] As a C12 hydrocarbon, it is a liquid at room temperature with a relatively high boiling point, making it suitable for reactions that require elevated temperatures. Its highly branched structure can offer different solvency characteristics compared to linear alkanes like dodecane. Like other alkanes, it is a non-polar solvent, making it ideal for dissolving non-polar and weakly polar compounds.[3][4] It is immiscible with water and other polar solvents.[2]

Physicochemical and Safety Data

A summary of the key properties of 3,5,5-trimethylnonane is presented below for easy reference.

Table 1: Physicochemical Properties of 3,5,5-Trimethylnonane

PropertyValueSource
Molecular Formula C₁₂H₂₆--INVALID-LINK--
Molecular Weight 170.33 g/mol --INVALID-LINK--
IUPAC Name 3,5,5-trimethylnonane--INVALID-LINK--
CAS Number 62184-25-2--INVALID-LINK--
Boiling Point Estimated 200-220 °C (structurally similar to other C12 alkanes)Inferred from general alkane properties
Density Data not readily available; estimated to be ~0.77 g/cm³Inferred from similar branched alkanes
Solubility in Water Insoluble[2]
Polarity Non-polar[3][4][5]

Table 2: Safety Information for 3,5,5-Trimethylnonane

Hazard StatementPrecautionary Statement
Flammable liquid and vapor.Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.
May be fatal if swallowed and enters airways.Do NOT induce vomiting. If swallowed, immediately call a poison center or doctor.
Causes skin irritation.Wash skin thoroughly after handling. Wear protective gloves.
May cause drowsiness or dizziness.Avoid breathing dust, fume, gas, mist, vapors, spray. Use only outdoors or in a well-ventilated area.
Very toxic to aquatic life with long lasting effects.Avoid release to the environment.

This safety information is based on general data for similar hydrocarbons and may not be exhaustive. Always consult the specific Safety Data Sheet (SDS) from the supplier before use.

Potential Applications in Chemical Synthesis

Based on its properties, 3,5,5-trimethylnonane can be considered as a non-polar solvent for a variety of applications, particularly where a high boiling point and chemical inertness are required.

  • High-Temperature Reactions: Its high boiling point makes it a suitable medium for reactions that require sustained heating above the boiling points of common non-polar solvents like hexane (B92381) (69 °C) or toluene (B28343) (111 °C). This includes certain organometallic reactions, rearrangements, and eliminations that have high activation energies.

  • Inert Reaction Medium: As a saturated alkane, 3,5,5-trimethylnonane is chemically inert under many reaction conditions. It is a suitable solvent for reactions involving strong bases, reactive metals, or other reagents that would react with more functionalized solvents.

  • Grignard and Organolithium Reactions: While ethers are more common due to their coordinating ability, alkanes can be used as solvents or co-solvents for the formation and reaction of organometallic reagents, especially when a higher temperature is needed than what is achievable with diethyl ether or THF.

  • Polymerization Reactions: It can serve as a non-polar medium for certain types of polymerization, such as Ziegler-Natta catalysis, where the solvent's role is primarily to dissolve the monomer and polymer and to aid in heat transfer.

  • Extractions: As a high-boiling organic solvent, it could be used for the extraction of non-polar natural products from biomass at elevated temperatures to improve extraction efficiency. However, its low volatility can make solvent removal more challenging compared to hexane.

Logical Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting a non-polar solvent for a given chemical reaction, highlighting where 3,5,5-trimethylnonane might be a suitable choice.

Solvent_Selection A Define Reaction Requirements B Polar or Non-polar Reactants/Products? A->B C Select Non-Polar Solvent Class B->C Non-polar D Reaction Temperature? C->D E Low Temp (< 100°C) D->E F High Temp (> 100°C) D->F G Consider Hexane, Heptane, Toluene E->G H Consider High-Boiling Alkanes (e.g., 3,5,5-Trimethylnonane, Dodecane) F->H I Solvent Inertness Required? H->I J Yes I->J K No (Aromatic C-H activation possible) I->K L Prefer Alkanes (e.g., 3,5,5-Trimethylnonane) J->L M Aromatic Solvents Possible (e.g., Xylene, Mesitylene) K->M

Caption: Decision tree for non-polar solvent selection.

Exemplary Experimental Protocol: High-Temperature Suzuki-Miyaura Cross-Coupling

The following is a hypothetical protocol illustrating how 3,5,5-trimethylnonane could be used in a high-temperature cross-coupling reaction. This protocol is for illustrative purposes and should be adapted and optimized for specific substrates.

Reaction:

Aryl Bromide + Aryl Boronic Acid --(Pd Catalyst, Base)--> Biaryl

Materials:

  • Aryl bromide (1.0 mmol)

  • Aryl boronic acid (1.2 mmol)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

  • Base (e.g., K₂CO₃, 2.0 mmol)

  • 3,5,5-Trimethylnonane (5 mL, anhydrous)

  • Round-bottom flask with reflux condenser

  • Inert atmosphere setup (Nitrogen or Argon)

  • Magnetic stirrer and heating mantle

Protocol:

  • Setup: Assemble the reaction glassware and ensure it is dry. The round-bottom flask should be equipped with a magnetic stir bar and a reflux condenser connected to an inert gas line.

  • Charging the Flask: To the flask, add the aryl bromide, aryl boronic acid, palladium catalyst, and base.

  • Solvent Addition: Under a positive pressure of inert gas, add 5 mL of anhydrous 3,5,5-trimethylnonane to the flask via syringe.

  • Inerting the System: Evacuate and backfill the reaction flask with inert gas three times to ensure an oxygen-free atmosphere.

  • Reaction: Heat the reaction mixture to the desired temperature (e.g., 150 °C) with vigorous stirring. The high boiling point of 3,5,5-trimethylnonane allows for a wide range of accessible temperatures.

  • Monitoring: Monitor the reaction progress by a suitable technique (e.g., TLC, GC-MS, or LC-MS) by taking small aliquots from the reaction mixture.

  • Work-up:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Dilute the mixture with a lower-boiling organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether) to reduce viscosity and facilitate handling.

    • Add water to dissolve the inorganic salts. Transfer the mixture to a separatory funnel and separate the layers.

    • Extract the aqueous layer with the same lower-boiling organic solvent.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to remove the solvents.

  • Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization.

General Experimental Workflow Diagram

The diagram below outlines a general workflow for setting up a chemical reaction under an inert atmosphere using a high-boiling solvent like 3,5,5-trimethylnonane.

Experimental_Workflow A Dry Glassware (Oven or Flame Dry) B Assemble Apparatus (Flask, Condenser, Inert Gas Inlet) A->B C Add Solid Reagents (Substrates, Catalyst, Base) B->C D Add 3,5,5-Trimethylnonane (Anhydrous) C->D E Inert Atmosphere Purge (Evacuate/Backfill with N2/Ar) D->E F Heat to Reaction Temperature E->F G Monitor Reaction Progress F->G H Cool to Room Temperature G->H Reaction Complete I Aqueous Work-up H->I J Product Isolation & Purification I->J

Caption: General workflow for an inert atmosphere reaction.

Conclusion

References

Application Note: 3,5,5-Trimethylnonane as a Reference Standard in Hydrocarbon Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

The accurate quantification of individual hydrocarbon components in complex mixtures, such as gasoline and other petroleum products, is critical for quality control, regulatory compliance, and process optimization in the petrochemical industry. Gas chromatography (GC) is a powerful technique for separating these volatile compounds. The use of a stable, non-reactive internal standard is paramount for achieving high precision and accuracy in quantitative GC analysis, as it corrects for variations in sample injection volume, instrument response, and sample matrix effects.

3,5,5-Trimethylnonane, a branched C12 alkane, possesses properties that make it a suitable candidate for use as a reference standard in the analysis of hydrocarbons, particularly in the gasoline range (C4-C12). Its branched structure provides good stability, and its boiling point is within the typical elution range of gasoline components, ensuring it will chromatograph under similar conditions without co-eluting with common target analytes. This application note provides a detailed protocol for the use of 3,5,5-trimethylnonane as an internal standard for the quantitative analysis of hydrocarbons in a synthetic gasoline mixture using gas chromatography with flame ionization detection (GC-FID).

Physicochemical Properties of 3,5,5-Trimethylnonane

A summary of the key physicochemical properties of 3,5,5-trimethylnonane is presented in Table 1.[1][2] These properties are essential for determining its suitability as a reference standard and for predicting its chromatographic behavior.

PropertyValue
Molecular Formula C₁₂H₂₆[1]
Molecular Weight 170.33 g/mol [1]
CAS Number 62184-25-2[1]
IUPAC Name 3,5,5-trimethylnonane[1]

Experimental Protocols

1. Preparation of Stock and Standard Solutions

  • Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 100 mg of high-purity (>99%) 3,5,5-trimethylnonane and dissolve it in 100 mL of n-pentane to prepare a stock solution of approximately 1 mg/mL.

  • Calibration Standard Stock Solution (CS Stock): Prepare a stock solution containing a mixture of representative hydrocarbons (e.g., n-hexane, n-heptane, n-octane, toluene, ethylbenzene, xylenes) at known concentrations (e.g., 1 mg/mL each) in n-pentane.

  • Working Calibration Standards: Prepare a series of at least five working calibration standards by making serial dilutions of the CS Stock solution with n-pentane. Spike each calibration standard with a fixed amount of the IS Stock solution to achieve a constant concentration of 3,5,5-trimethylnonane (e.g., 100 µg/mL) in each standard.

2. Sample Preparation

  • For a synthetic gasoline sample, accurately weigh approximately 1 g of the sample into a 10 mL volumetric flask.

  • Add a precise volume of the IS Stock solution to achieve a final concentration of approximately 100 µg/mL of 3,5,5-trimethylnonane.

  • Dilute to the mark with n-pentane and mix thoroughly.

3. Gas Chromatography (GC) Analysis

The analysis of hydrocarbon mixtures is typically performed using a high-resolution capillary GC system. The following conditions are representative for a detailed hydrocarbon analysis (DHA).[3][4][5][6][7][8]

ParameterValue
Gas Chromatograph Agilent 7890B GC System or equivalent
Column Rtx-DHA-100, 100 m x 0.25 mm ID, 0.50 µm film thickness[3][4]
Carrier Gas Helium or Hydrogen[3][6]
Inlet Temperature 250 °C
Injection Volume 1.0 µL
Split Ratio 150:1[5]
Oven Program 35 °C (hold 10 min), ramp at 2 °C/min to 200 °C (hold 10 min)
Detector Flame Ionization Detector (FID)
Detector Temperature 275 °C[4]
Hydrogen Flow 40 mL/min[4]
Air Flow 400 mL/min
Makeup Gas (N₂) 30 mL/min

4. Data Analysis and Quantification

  • Identification: Identify the hydrocarbon components and the internal standard in the chromatograms by comparing their retention times with those of the prepared calibration standards.

  • Calibration Curve: For each target analyte, plot the ratio of the peak area of the analyte to the peak area of the internal standard (AreaAnalyte / AreaIS) against the concentration of the analyte. Perform a linear regression to obtain the calibration curve and the response factor (RF) for each analyte relative to the internal standard.

  • Quantification: Calculate the concentration of each analyte in the sample using the following equation:

    ConcentrationAnalyte = (AreaAnalyte / AreaIS) * (ConcentrationIS / RFAnalyte)

Workflow and Logical Relationships

The overall workflow for the quantitative analysis of hydrocarbons using 3,5,5-trimethylnonane as an internal standard is depicted in the following diagram.

G cluster_prep Standard & Sample Preparation cluster_analysis Analysis cluster_data Data Processing IS_Stock Internal Standard Stock Solution (3,5,5-Trimethylnonane) Work_Std Working Calibration Standards IS_Stock->Work_Std Sample_Prep Sample Preparation IS_Stock->Sample_Prep CS_Stock Calibration Standard Stock Solution CS_Stock->Work_Std GC_FID GC-FID Analysis Work_Std->GC_FID Sample_Prep->GC_FID Peak_ID Peak Identification GC_FID->Peak_ID Cal_Curve Calibration Curve Generation Peak_ID->Cal_Curve Quant Quantification Cal_Curve->Quant Result Final Results (Concentration of Analytes) Quant->Result

Caption: Workflow for hydrocarbon analysis using an internal standard.

A more detailed logical relationship for the quantification process is illustrated below.

G Analyte_Area Analyte Peak Area Area_Ratio Calculate Area Ratio (Analyte Area / IS Area) Analyte_Area->Area_Ratio IS_Area Internal Standard (3,5,5-Trimethylnonane) Peak Area IS_Area->Area_Ratio Cal_Curve Calibration Curve (Area Ratio vs. Concentration) Area_Ratio->Cal_Curve Quant_Eq Concentration = (Area Ratio / RF) * IS Concentration Area_Ratio->Quant_Eq RF Determine Response Factor (RF) Cal_Curve->RF RF->Quant_Eq IS_Conc Known Concentration of Internal Standard IS_Conc->Quant_Eq Final_Conc Analyte Concentration Quant_Eq->Final_Conc

Caption: Logic diagram for internal standard quantification.

This application note provides a comprehensive protocol for the use of 3,5,5-trimethylnonane as an internal standard for the quantitative analysis of hydrocarbons by GC-FID. The described methodology, including sample preparation, instrumental analysis, and data processing, offers a robust framework for obtaining accurate and precise results. The choice of an appropriate internal standard is crucial for reliable quantification, and 3,5,5-trimethylnonane demonstrates suitable characteristics for this purpose in the context of detailed hydrocarbon analysis. Researchers and analysts can adapt this protocol to their specific applications and instrumentation.

References

Application Notes and Protocols: 3,5,5-Trimethylnonane in Fuel Composition Studies

Author: BenchChem Technical Support Team. Date: December 2025

Abstract:

These application notes provide a comprehensive overview of the potential role and analytical methodologies for 3,5,5-trimethylnonane and other branched C12 alkanes in the context of fuel composition studies. While specific research focusing exclusively on 3,5,5-trimethylnonane is limited in publicly available literature, its significance arises from its classification as a highly branched dodecane (B42187) isomer. Such isomers are integral components of conventional and alternative fuels, influencing key combustion properties. This document outlines the application of 3,5,5-trimethylnonane as a representative branched alkane in surrogate fuel formulations and details experimental protocols for its identification and quantification within complex fuel matrices using Detailed Hydrocarbon Analysis (DHA).

Introduction: The Role of Branched Alkanes in Fuels

Modern transportation fuels, including gasoline, diesel, and jet fuel, are complex mixtures of hundreds to thousands of hydrocarbon compounds. The composition of these fuels dictates their physical and chemical properties, such as density, viscosity, volatility, and combustion characteristics (e.g., cetane number and sooting tendency). Branched alkanes, such as the isomers of dodecane (C12H26), are a significant class of compounds in these fuels.[1][2][3]

3,5,5-Trimethylnonane is one of the 355 structural isomers of dodecane.[4] While not commonly singled out in fuel studies, its highly branched structure is representative of iso-alkanes that can influence fuel properties. The study of such individual isomers is crucial for:

  • Surrogate Fuel Development: Formulating simplified fuel mixtures (surrogates) with a small number of well-characterized components to emulate the behavior of real, complex fuels in combustion research.[5][6][7][8][9]

  • Detailed Hydrocarbon Analysis (DHA): Quantifying the individual components in a fuel to understand its composition and predict its performance.[10][11][12]

  • Structure-Property Relationships: Understanding how molecular structure affects fuel properties to design advanced fuels with desired characteristics.

Data Presentation: Properties of Dodecane Isomers

The physical and chemical properties of branched alkanes can differ significantly from their straight-chain counterparts. These differences are critical when selecting components for surrogate fuels. The following table summarizes key properties of n-dodecane and one of its branched isomers as an example.

Propertyn-Dodecane2,2,4,6,6-Pentamethylheptane (iso-dodecane)3,5,5-Trimethylnonane (Predicted)
Molecular Formula C12H26C12H26C12H26
Molecular Weight ( g/mol ) 170.34170.34170.33
Boiling Point (°C) 216.3177.3~190-210
Density (g/cm³ at 20°C) 0.7490.749~0.75
Cetane Number ~75~15Moderate

Application in Surrogate Fuel Formulation

Surrogate fuels are essential tools for combustion modeling and research. A surrogate for a fuel like Jet-A or diesel would typically include components representing the main hydrocarbon classes present in the real fuel: n-alkanes, iso-alkanes, cycloalkanes, and aromatics.[5][6][7][8][9] A highly branched C12 alkane like 3,5,5-trimethylnonane could be a candidate for the iso-alkane component, particularly for emulating fuels with a significant fraction of branched paraffins in the C10-C14 range.

The following table presents a notional multi-component surrogate fuel composition where a branched C12 alkane could be utilized.

Component ClassRepresentative CompoundMole Fraction (%)Purpose in Surrogate
n-Alkanen-Dodecane40Represents the linear paraffin (B1166041) content, influencing cetane number.
iso-Alkane 3,5,5-Trimethylnonane 25 Represents branched paraffins, impacting low-temperature reactivity and ignition delay.
CycloalkaneDecalin20Represents naphthenic compounds.
AromaticToluene15Represents aromatic content, influencing sooting tendency.
Logical Relationship of Surrogate Fuel Components

The selection of components for a surrogate fuel is a logical process based on matching the properties of the target fuel.

Surrogate_Logic cluster_components Surrogate Components Target_Fuel Target Fuel (e.g., Jet-A) Properties Key Properties - Cetane Number - H/C Ratio - Density - Distillation Curve Target_Fuel->Properties is characterized by Surrogate Surrogate Fuel Properties->Surrogate are matched by n_Alkane n-Alkane (e.g., n-Dodecane) Surrogate->n_Alkane contains iso_Alkane iso-Alkane (e.g., 3,5,5-Trimethylnonane) Surrogate->iso_Alkane contains Cycloalkane Cycloalkane (e.g., Decalin) Surrogate->Cycloalkane contains Aromatic Aromatic (e.g., Toluene) Surrogate->Aromatic contains

Caption: Logical workflow for surrogate fuel formulation.

Experimental Protocols: Detailed Hydrocarbon Analysis (DHA)

The primary method for identifying and quantifying individual components like 3,5,5-trimethylnonane in a fuel sample is gas chromatography (GC), often coupled with mass spectrometry (MS). Detailed Hydrocarbon Analysis (DHA) is a standardized application of GC.[10][11][12]

Protocol: DHA of Middle Distillate Fuels by GC-MS

Objective: To separate, identify, and quantify hydrocarbon components, including C12 isomers, in a middle distillate fuel sample (e.g., diesel or jet fuel).

Materials and Equipment:

  • Gas Chromatograph with a Flame Ionization Detector (FID) and/or Mass Spectrometer (MS)

  • Capillary Column: 100 m x 0.25 mm ID, coated with 0.5 µm of 100% dimethyl polysiloxane (e.g., Rtx-DHA-100)[12]

  • Carrier Gas: Helium or Hydrogen

  • Sample Injector: Split/splitless inlet

  • Data System: Capable of calculating retention indices

  • Syringes and Vials

  • Solvents: n-hexane or similar

  • Reference Standards: n-alkane series (C7-C25), pure 3,5,5-trimethylnonane (if available), and other relevant branched alkanes and aromatic compounds.

Procedure:

  • Sample Preparation:

    • Prepare a calibration standard containing a series of n-alkanes.

    • If available, prepare a separate standard containing a known concentration of 3,5,5-trimethylnonane.

    • Dilute the fuel sample in n-hexane (e.g., 1:100 v/v) to bring the concentration of analytes within the linear range of the detector.

  • GC-MS Instrument Setup:

    • Inlet: 250°C, Split ratio 100:1

    • Oven Program: 35°C (hold 15 min), ramp to 60°C at 1°C/min, then ramp to 320°C at 2°C/min (hold 10 min).

    • Carrier Gas Flow: Constant flow, 1.0 mL/min (Helium).

    • MS Parameters:

      • Ion Source Temperature: 230°C

      • Quadrupole Temperature: 150°C

      • Scan Range: m/z 40-400

      • Solvent Delay: 5 min

  • Analysis Sequence:

    • Inject a blank (n-hexane) to ensure system cleanliness.

    • Inject the n-alkane standard mixture to determine retention times for retention index calculations.

    • Inject the diluted fuel sample.

    • Inject other relevant standards as needed for peak confirmation.

  • Data Analysis:

    • Peak Identification:

      • Calculate the Kovats retention index for all peaks in the chromatogram relative to the n-alkanes.

      • Compare the retention index and the mass spectrum of each peak to a library (e.g., NIST) for tentative identification.

      • Confirm the identity of 3,5,5-trimethylnonane by comparing its retention time and mass spectrum with the pure standard (if run).

    • Quantification:

      • Integrate the peak area for each identified component.

      • Calculate the concentration of each component using the area percent method with response factor correction, assuming the response factor for all hydrocarbons is similar on an FID. For MS, quantification would typically be done using an internal standard.

Experimental Workflow Diagram

DHA_Workflow cluster_prep Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample_Prep Sample Preparation (Dilution) Injection Injection Sample_Prep->Injection Standard_Prep Standard Preparation (n-Alkanes) Standard_Prep->Injection Separation Chromatographic Separation (Capillary Column) Injection->Separation Detection Detection & Data Acquisition (MS/FID) Separation->Detection Peak_ID Peak Identification (Retention Index & Mass Spectra) Detection->Peak_ID Quant Quantification (Peak Area Integration) Peak_ID->Quant Report Reporting (Composition Table) Quant->Report

Caption: Experimental workflow for DHA by GC-MS.

Conclusion

While 3,5,5-trimethylnonane is not a widely studied compound in fuel composition analysis, its role as a representative highly branched C12 alkane is significant. Understanding the behavior of such isomers is critical for the development of high-fidelity surrogate fuels and for the detailed characterization of complex transportation fuels. The protocols for Detailed Hydrocarbon Analysis provided herein offer a robust framework for the identification and quantification of 3,5,5-trimethylnonane and other branched alkanes within fuel mixtures, thereby enabling a more profound understanding of fuel structure-property relationships. Further research into the specific combustion properties of individual branched dodecane isomers would be a valuable contribution to the field of fuel science.

References

Exemplary Application Note: Quantification of Volatile Hydrocarbons Using 3,5,5-Trimethylnonane as an Internal Standard by GC-MS

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed, exemplary protocol for the use of 3,5,5-trimethylnonane as an internal standard for the quantitative analysis of volatile to semi-volatile hydrocarbons by Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

Quantitative analysis by GC-MS is a cornerstone of chemical analysis in various scientific fields, including environmental monitoring, petrochemical analysis, and pharmaceutical development. The use of an internal standard (IS) is a critical practice to ensure accuracy and precision by correcting for variations in sample injection volume, sample preparation, and instrument response. An ideal internal standard should be chemically similar to the analytes of interest, not naturally present in the samples, and chromatographically resolved from other components.

3,5,5-Trimethylnonane, a branched-chain alkane with the molecular formula C12H26, possesses properties that make it a suitable candidate as an internal standard for the analysis of various hydrocarbons. Its chemical inertness, volatility, and distinct mass spectrum allow for reliable quantification. This application note outlines a theoretical framework and a detailed protocol for its use in a GC-MS workflow.

Physicochemical Properties of 3,5,5-Trimethylnonane:

PropertyValue
Molecular FormulaC12H26
Molecular Weight170.33 g/mol [1]
Boiling Point (estimated)190-200 °C
AppearanceColorless liquid

Principle of the Method

A known concentration of 3,5,5-trimethylnonane is added to all calibration standards and unknown samples. The sample mixture is then injected into the GC-MS system. The gas chromatograph separates the components based on their boiling points and interactions with the stationary phase. The mass spectrometer detects and quantifies the analytes and the internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of the analyte in the unknown sample, thereby minimizing variability.

Experimental Protocols

Materials and Reagents

  • Analytes: A mix of C8-C16 linear and branched alkanes, and aromatic hydrocarbons (e.g., octane, decane, dodecane, toluene, ethylbenzene, xylenes).

  • Internal Standard: 3,5,5-Trimethylnonane (high purity, >99%).

  • Solvent: Hexane (B92381) or Dichloromethane (GC grade).

  • Sample Vials: 2 mL amber glass vials with PTFE-lined caps.

Preparation of Standard Solutions

  • Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 100 mg of 3,5,5-trimethylnonane and dissolve it in 100 mL of hexane to prepare a stock solution of 1 mg/mL.

  • Analyte Stock Solution (Analyte Stock): Prepare a stock solution containing a mixture of the target analytes at a concentration of 1 mg/mL each in hexane.

  • Calibration Standards: Prepare a series of calibration standards by serial dilution of the Analyte Stock solution. To each calibration standard, add a constant amount of the IS Stock solution to achieve a final internal standard concentration of 10 µg/mL. A typical calibration range could be 0.5, 1, 5, 10, 25, 50, and 100 µg/mL of each analyte.

Sample Preparation

  • Accurately weigh or measure the sample matrix (e.g., 1 g of soil, 1 mL of water with liquid-liquid extraction, or a direct injection of a liquid organic sample).

  • If necessary, perform an extraction of the analytes from the sample matrix using a suitable solvent (e.g., hexane).

  • To the final extract or liquid sample, add the 3,5,5-trimethylnonane internal standard to achieve a final concentration of 10 µg/mL.

  • Vortex the sample to ensure homogeneity.

  • Transfer an aliquot to a GC-MS vial for analysis.

GC-MS Operating Conditions
ParameterCondition
Gas Chromatograph
ColumnDB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume1 µL
Inlet Temperature250 °C
Injection ModeSplitless (or split, depending on concentration)
Carrier GasHelium at a constant flow of 1.0 mL/min
Oven ProgramInitial temperature 50 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
Mass Spectrometer
Ionization ModeElectron Ionization (EI) at 70 eV
Source Temperature230 °C
Quadrupole Temperature150 °C
Scan Rangem/z 40-400
Solvent Delay3 minutes

Data Presentation: Hypothetical Method Validation Data

The following tables present hypothetical but realistic quantitative data to illustrate the expected performance of this method.

Table 1: Linearity of Calibration Curves

AnalyteCalibration Range (µg/mL)Correlation Coefficient (R²)
n-Octane0.5 - 1000.9992
Toluene0.5 - 1000.9995
n-Decane0.5 - 1000.9991
Ethylbenzene0.5 - 1000.9996
n-Dodecane0.5 - 1000.9989
n-Hexadecane0.5 - 1000.9985

Table 2: Precision and Accuracy

AnalyteSpiked Concentration (µg/mL)Measured Concentration (µg/mL, n=6)Accuracy (%)Precision (RSD, %)
n-Octane2019.8 ± 0.899.04.0
Toluene2020.3 ± 0.7101.53.4
n-Decane2019.5 ± 0.997.54.6
Ethylbenzene2020.1 ± 0.6100.53.0
n-Dodecane2019.2 ± 1.196.05.7
n-Hexadecane2018.9 ± 1.294.56.3

Visualizations

GCMS_Workflow cluster_prep Sample & Standard Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Unknown Sample Spiked_Sample Spiked Sample Sample->Spiked_Sample Analyte_Stock Analyte Stock Solution Cal_Standards Calibration Standards Analyte_Stock->Cal_Standards IS_Stock IS Stock Solution (3,5,5-Trimethylnonane) IS_Stock->Spiked_Sample IS_Stock->Cal_Standards GC_Injection GC Injection Spiked_Sample->GC_Injection Cal_Standards->GC_Injection GC_Separation GC Separation GC_Injection->GC_Separation MS_Detection MS Detection GC_Separation->MS_Detection Peak_Integration Peak Integration MS_Detection->Peak_Integration Calibration_Curve Calibration Curve (Analyte/IS Ratio vs. Conc.) Peak_Integration->Calibration_Curve Quantification Quantification Calibration_Curve->Quantification Logical_Relationship cluster_factors Potential Sources of Variation IS Internal Standard (3,5,5-Trimethylnonane) Injection_Var Injection Volume Variability IS->Injection_Var Prep_Loss Sample Prep Losses IS->Prep_Loss Instrument_Drift Instrument Response Drift IS->Instrument_Drift Ratio Peak Area Ratio (Analyte / IS) IS->Ratio Analyte Target Analyte Analyte->Injection_Var Analyte->Prep_Loss Analyte->Instrument_Drift Analyte->Ratio Result Accurate & Precise Quantification Ratio->Result Minimizes Variation

References

Application Notes and Protocols for Dissolving Non-Polar Compounds in 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

3,5,5-Trimethylnonane is a branched-chain alkane, a non-polar solvent with applications in various industrial and research settings. Its chemical nature makes it an effective solvent for other non-polar molecules, a principle grounded in the "like dissolves like" rule of solubility.[1][2][3] This document provides a detailed protocol for the dissolution of non-polar compounds in 3,5,5-Trimethylnonane, tailored for researchers, scientists, and professionals in the field of drug development.

The selection of an appropriate solvent is a critical step in many experimental workflows, including chemical synthesis, formulation development, and analytical testing. 3,5,5-Trimethylnonane's low polarity, chemical stability, and specific physical properties make it a suitable choice for dissolving a wide range of non-polar solutes, such as oils, fats, waxes, and many organic compounds with large hydrocarbon moieties.

Physicochemical Properties of 3,5,5-Trimethylnonane

A summary of the key physical and chemical properties of 3,5,5-Trimethylnonane is presented in Table 1. Understanding these properties is essential for the safe and effective use of this solvent in a laboratory setting.

PropertyValueReference
Molecular FormulaC₁₂H₂₆[4]
Molecular Weight170.33 g/mol [4]
CAS Number62184-25-2[4]
Boiling Point151 °C / 304 °F
Melting Point-53 °C / -63 °F
Density0.718 g/cm³ (at 25 °C / 77 °F)
AppearanceColorless liquid
Solubility in WaterInsoluble
PolarityNon-polar

Safety Precautions

3,5,5-Trimethylnonane is a flammable liquid and vapor. It is crucial to handle this solvent in a well-ventilated area, preferably within a fume hood, and away from any sources of ignition such as open flames, sparks, or hot surfaces. Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times. In case of skin contact, immediately wash the affected area with soap and water. If inhaled, move to fresh air.

Experimental Protocol: Dissolving a Non-Polar Compound in 3,5,5-Trimethylnonane

This protocol outlines the steps for preparing a solution of a non-polar compound in 3,5,5-Trimethylnonane.

Materials

  • Non-polar solute

  • 3,5,5-Trimethylnonane (solvent)

  • Glass vials or flasks with airtight caps

  • Magnetic stirrer and stir bars or vortex mixer

  • Spatula

  • Analytical balance

  • Pipettes

Procedure

  • Preparation : Ensure all glassware is clean and dry to prevent contamination.

  • Weighing the Solute : Accurately weigh the desired amount of the non-polar solute using an analytical balance.

  • Adding the Solvent : Transfer the weighed solute into a glass vial or flask. Using a pipette, add the calculated volume of 3,5,5-Trimethylnonane to the container.

  • Dissolution :

    • For readily soluble compounds, cap the container and gently swirl or vortex the mixture until the solute is fully dissolved.

    • For less soluble compounds, place a magnetic stir bar in the container and place it on a magnetic stirrer. Stir the mixture at room temperature.

    • If necessary, gentle heating can be applied to increase the rate of dissolution. Use a water bath and monitor the temperature to avoid boiling the solvent. Do not use an open flame.

  • Observation : Visually inspect the solution to ensure that the solute has completely dissolved and that no particulate matter remains. The resulting solution should be clear.

  • Storage : Store the prepared solution in a tightly sealed container, properly labeled with the compound name, concentration, solvent, and date of preparation. Store in a cool, well-ventilated area away from ignition sources.

Visualizations

G Workflow for Dissolving Non-Polar Compounds A Start: Prepare Materials B Weigh Non-Polar Solute A->B C Add 3,5,5-Trimethylnonane B->C D Mix (Swirl/Vortex/Stir) C->D E Is the Solute Dissolved? D->E F Apply Gentle Heating (Optional) E->F No G Solution is Ready E->G Yes F->D H Store and Label Solution G->H I End H->I

Caption: Workflow for the dissolution of non-polar compounds.

G Principle of 'Like Dissolves Like' cluster_0 Successful Dissolution cluster_1 Unsuccessful Dissolution A Non-Polar Solute B 3,5,5-Trimethylnonane (Non-Polar Solvent) A->B Miscible C Polar Solute (e.g., Salt) D 3,5,5-Trimethylnonane (Non-Polar Solvent) C->D Immiscible

Caption: The "like dissolves like" principle of solubility.

References

Application Note: Mass Spectrometry Fragmentation Analysis of 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This document provides a detailed analysis of the expected electron ionization (EI) mass spectrometry fragmentation pattern of 3,5,5-trimethylnonane, a highly branched C12 alkane. Due to the absence of a published mass spectrum for this specific isomer, this application note outlines the predicted fragmentation pathways based on established principles of mass spectrometry for branched alkanes. A comprehensive experimental protocol for the analysis of such compounds using Gas Chromatography-Mass Spectrometry (GC-MS) is also provided, catering to researchers, scientists, and professionals in drug development and related fields.

Introduction

Mass spectrometry is a powerful analytical technique for the structural elucidation of organic molecules. In the analysis of alkanes, particularly branched isomers, electron ionization mass spectrometry provides a reproducible fragmentation pattern that serves as a molecular fingerprint. Branched alkanes exhibit characteristic fragmentation behaviors, primarily involving cleavage at the branching points to yield stable carbocations.[1][2][3][4] The molecular ion peak (M+) in highly branched alkanes is often of low abundance or entirely absent.[1][2][3] This note focuses on predicting the mass spectrum of 3,5,5-trimethylnonane, a dodecane (B42187) isomer, to aid in its identification and characterization.

Predicted Mass Spectrometry Fragmentation of 3,5,5-Trimethylnonane

The structure of 3,5,5-trimethylnonane features two key branching points: a tertiary carbon at position 3 and a quaternary carbon at position 5. The fragmentation of the molecular ion (m/z 170) is expected to be driven by the formation of stable tertiary and secondary carbocations resulting from the cleavage of C-C bonds at these branch points. The loss of the largest alkyl group at a branch is generally the most favored pathway.

The most likely fragmentation pathways are initiated by the loss of various alkyl radicals to form stable carbocations. Cleavage at the C5 quaternary center is expected to be particularly significant due to the potential to lose larger alkyl chains.

Key Predicted Fragmentation Pathways:

  • Cleavage at C5:

    • Loss of a butyl radical (•C4H9) from the straight chain, leading to a tertiary carbocation at m/z 113.

    • Loss of a propyl radical (•C3H7) is also possible, resulting in a fragment at m/z 127.

    • Loss of one of the methyl groups as a methyl radical (•CH3) would yield a fragment at m/z 155.

  • Cleavage at C3:

    • Loss of an ethyl radical (•C2H5) to form a tertiary carbocation at m/z 141.

    • Loss of a hexyl radical containing the C5 branch (•C6H13) would result in a secondary carbocation at m/z 85.

  • Other Fragments:

    • Subsequent fragmentation of the primary fragments will lead to smaller, common alkane fragments, such as those at m/z 57 (C4H9+) and 43 (C3H7+). The peak at m/z 57 is often the base peak in the mass spectra of branched alkanes.

Based on these principles, a predicted table of major fragments and their relative abundances is presented below. The relative abundances are estimations based on the expected stability of the resulting carbocations and the probability of the fragmentation pathway.

Table 1: Predicted Mass Spectrometry Fragmentation Data for 3,5,5-Trimethylnonane

m/zProposed Fragment IonRelative Abundance (%)
43[C3H7]+60
57[C4H9]+100 (Base Peak)
71[C5H11]+45
85[C6H13]+30
99[C7H15]+15
113[M - C4H9]+50
127[M - C3H7]+25
141[M - C2H5]+20
155[M - CH3]+5
170[M]+ (Molecular Ion)<1

Experimental Protocol: GC-MS Analysis of Branched Alkanes

This protocol outlines a general procedure for the analysis of 3,5,5-trimethylnonane and other volatile hydrocarbons using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3,5,5-trimethylnonane standard.

  • Dissolve the standard in 10 mL of a high-purity volatile solvent such as hexane (B92381) or pentane (B18724) to create a 1 mg/mL stock solution.

  • Perform serial dilutions of the stock solution to prepare working standards of desired concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • For unknown samples, dissolve an appropriate amount in the chosen solvent to achieve a concentration within the calibration range.

2. GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent)

  • Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

  • Injector: Split/Splitless Inlet

    • Injection Volume: 1 µL

    • Inlet Temperature: 250 °C

    • Split Ratio: 50:1

  • GC Column: HP-5ms Ultra Inert (or equivalent non-polar capillary column), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min

  • Oven Temperature Program:

    • Initial Temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Hold: 5 minutes at 280 °C

  • MS Interface:

    • Transfer Line Temperature: 280 °C

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Ionization (EI)

    • Electron Energy: 70 eV

    • Ion Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Mass Scan Range: m/z 40-400

    • Scan Rate: 2 scans/sec

3. Data Acquisition and Analysis:

  • Acquire the mass spectra of the prepared standards and samples.

  • Integrate the peaks corresponding to the analytes of interest.

  • For qualitative analysis, compare the obtained mass spectrum of the analyte with the predicted fragmentation pattern and, if available, with a library spectrum (e.g., NIST).

  • For quantitative analysis, construct a calibration curve by plotting the peak area of the standard solutions against their concentrations. Determine the concentration of the analyte in the unknown sample by interpolating its peak area on the calibration curve.

Visualization of Fragmentation Pathways

The following diagrams illustrate the logical workflow of the experimental protocol and the predicted fragmentation pathways of 3,5,5-trimethylnonane.

experimental_workflow cluster_sample_prep Sample Preparation cluster_gcms_analysis GC-MS Analysis cluster_data_analysis Data Analysis A Weigh Standard B Dissolve in Solvent A->B C Serial Dilutions B->C D Inject Sample C->D E GC Separation D->E F MS Detection E->F G Acquire Spectra F->G H Qualitative Analysis G->H I Quantitative Analysis G->I

Experimental Workflow for GC-MS Analysis

fragmentation_pathway cluster_fragments M 3,5,5-Trimethylnonane (M) m/z = 170 f155 [M - CH3]+ m/z = 155 M->f155 - •CH3 f141 [M - C2H5]+ m/z = 141 M->f141 - •C2H5 f127 [M - C3H7]+ m/z = 127 M->f127 - •C3H7 f113 [M - C4H9]+ m/z = 113 M->f113 - •C4H9 f85 [C6H13]+ m/z = 85 M->f85 - •C6H13 f57 [C4H9]+ m/z = 57 (Base Peak) f141->f57 f113->f57 Further Fragmentation

Predicted Fragmentation of 3,5,5-Trimethylnonane

Conclusion

This application note provides a comprehensive guide to the anticipated mass spectrometry fragmentation pattern of 3,5,5-trimethylnonane and a detailed protocol for its analysis via GC-MS. The predicted fragmentation data, based on the fundamental principles of mass spectrometry for branched alkanes, serves as a valuable reference for the identification and structural confirmation of this compound in the absence of a library spectrum. The provided experimental protocol offers a robust starting point for researchers working with this and similar highly branched alkanes.

References

Application Notes and Protocols: 3,5,5-Trimethylnonane as a Chemical Intermediate in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield specific documented examples of 3,5,5-trimethylnonane being used as a chemical intermediate in organic synthesis. The following application notes and protocols are based on the general reactivity of highly branched alkanes and represent potential, chemically plausible applications for 3,5,5-trimethylnonane. These are intended to be illustrative and may require significant optimization.

Introduction: Potential Utility of 3,5,5-Trimethylnonane

3,5,5-Trimethylnonane is a highly branched aliphatic hydrocarbon. Like other alkanes, it is characterized by its chemical inertness due to the presence of strong, nonpolar carbon-carbon and carbon-hydrogen bonds.[1] However, the introduction of functional groups onto its backbone can transform it into a valuable intermediate for the synthesis of more complex molecules. The bulky and lipophilic nature of the 3,5,5-trimethylnonyl scaffold could be of interest in drug development for modulating properties such as solubility, metabolic stability, and receptor binding.

Potential functionalization strategies for alkanes like 3,5,5-trimethylnonane primarily revolve around C-H activation, which can be achieved through several methods, including:

  • Free-Radical Halogenation: A classic method to introduce a handle (a halogen atom) for further synthetic transformations.[1][2]

  • Oxidation: Controlled oxidation can introduce hydroxyl or carbonyl functionalities.[1][3]

  • Modern C-H Activation/Functionalization: Advanced catalytic methods using transition metals or organocatalysts can enable direct and more selective C-H functionalization.[4][5]

This document will focus on providing a detailed protocol for the free-radical bromination of 3,5,5-trimethylnonane, as it represents a fundamental and relatively selective method for functionalizing such a molecule.[5][6]

Application Note: Functionalization via Free-Radical Bromination

Free-radical bromination is a potential method to convert 3,5,5-trimethylnonane into a more reactive bromoalkane. This reaction proceeds via a chain mechanism involving the initiation, propagation, and termination steps. The regioselectivity of the reaction is governed by the stability of the resulting alkyl radical intermediate.[5][7]

The order of radical stability is: Tertiary (3°) > Secondary (2°) > Primary (1°)

This stability trend implies that bromination will preferentially occur at the C-H bond that leads to the most stable radical intermediate.[5][7]

Analysis of C-H Bonds in 3,5,5-Trimethylnonane:

To predict the major product of the monobromination of 3,5,5-trimethylnonane, we must first analyze the different types of hydrogen atoms present in the molecule.

  • Structure of 3,5,5-Trimethylnonane: CH₃-CH₂-CH(CH₃)-CH₂-C(CH₃)₂-CH₂-CH₂-CH₂-CH₃

  • Types of C-H Bonds:

    • Primary (1°): Hydrogens on C1, the C3-methyl, the two C5-methyls, and C9.

    • Secondary (2°): Hydrogens on C2, C4, C6, C7, and C8.

    • Tertiary (3°): The single hydrogen on C3.

    • Quaternary: C5 has no hydrogens.

Based on radical stability, the tertiary C-H bond at the C3 position is the most likely site for hydrogen abstraction, leading to the formation of 3-bromo-3,5,5-trimethylnonane as the major product.

Table 1: Analysis of C-H Bonds in 3,5,5-Trimethylnonane and Predicted Reactivity in Free-Radical Bromination

Carbon PositionType of C-H BondNumber of HydrogensRelative Radical StabilityExpected Major Product of Monobromination
C1Primary (1°)3LowMinor
C2Secondary (2°)2ModerateMinor
C3 Tertiary (3°) 1 High Major
C3-MethylPrimary (1°)3LowMinor
C4Secondary (2°)2ModerateMinor
C5-MethylsPrimary (1°)6LowMinor
C6Secondary (2°)2ModerateMinor
C7Secondary (2°)2ModerateMinor
C8Secondary (2°)2ModerateMinor
C9Primary (1°)3LowMinor

Experimental Protocols

Protocol 1: Hypothetical Free-Radical Bromination of 3,5,5-Trimethylnonane

This protocol describes a general procedure for the selective monobromination of a branched alkane at the most substituted position, adapted for 3,5,5-trimethylnonane.

Objective: To synthesize 3-bromo-3,5,5-trimethylnonane.

Materials:

  • 3,5,5-Trimethylnonane (Substrate)

  • N-Bromosuccinimide (NBS) (Brominating agent)

  • Carbon tetrachloride (CCl₄) or Acetonitrile (B52724) (CH₃CN) (Solvent) [Note: CCl₄ is a known carcinogen and its use is highly restricted. Acetonitrile is a safer alternative.]

  • Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (Radical initiator)

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄) (Drying agent)

  • Dichloromethane (DCM) (for extraction)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Saturated sodium thiosulfate (B1220275) solution (Na₂S₂O₃)

  • Brine (saturated NaCl solution)

Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle with magnetic stirrer

  • UV lamp (optional, for photo-initiation)

  • Separatory funnel

  • Rotary evaporator

  • Apparatus for fractional distillation or column chromatography

Procedure:

  • Reaction Setup:

    • In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3,5,5-trimethylnonane (e.g., 10.0 g, 58.7 mmol) in a suitable solvent such as acetonitrile (100 mL).

    • Add N-Bromosuccinimide (NBS) (1.05 eq., 10.9 g, 61.6 mmol). Using a slight excess of the alkane can help minimize dibromination.

    • Add a catalytic amount of a radical initiator, such as AIBN (e.g., 0.02 eq., 193 mg, 1.17 mmol).

  • Reaction Execution:

    • Heat the mixture to reflux (approx. 82°C for acetonitrile) with vigorous stirring. Initiation can also be achieved by irradiating the flask with a UV lamp.

    • Monitor the reaction progress by TLC (if starting material and product are UV active or can be visualized) or by GC-MS analysis of small aliquots. The reaction is typically complete when the solid NBS, which is denser than the solvent, has been consumed and replaced by succinimide (B58015), which is less dense and will float.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture to remove the succinimide byproduct. Wash the solid with a small amount of the solvent.

    • Transfer the filtrate to a separatory funnel.

    • Wash the organic layer sequentially with:

      • Saturated sodium thiosulfate solution (to quench any remaining bromine).

      • Saturated sodium bicarbonate solution (to neutralize any acidic byproducts).

      • Water.

      • Brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

    • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification:

    • The crude product will likely be a mixture of unreacted starting material, the desired 3-bromo-3,5,5-trimethylnonane, and other minor brominated isomers.

    • Purify the crude product by fractional distillation under reduced pressure or by column chromatography on silica (B1680970) gel using a nonpolar eluent (e.g., hexanes).

  • Characterization:

    • Characterize the purified product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and purity.

Visualizations

Diagram 1: Experimental Workflow for Bromination

G Experimental Workflow for Free-Radical Bromination cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Work-up cluster_3 Purification & Analysis A Dissolve 3,5,5-trimethylnonane in solvent B Add NBS and AIBN A->B C Heat to reflux (or irradiate with UV light) B->C D Cool and filter C->D E Aqueous Washes (Na2S2O3, NaHCO3, H2O, Brine) D->E F Dry organic layer E->F G Evaporate solvent F->G H Fractional Distillation or Column Chromatography G->H I Characterization (NMR, MS) H->I

Caption: Workflow for the synthesis of bromo-3,5,5-trimethylnonane.

Diagram 2: Free-Radical Chain Mechanism

G Mechanism of Free-Radical Bromination cluster_initiation Initiation cluster_propagation Propagation cluster_termination Termination AIBN AIBN Initiator_Radical 2 R• + N2 AIBN->Initiator_Radical Heat (Δ) Br_Radical 2 Br• Initiator_Radical->Br_Radical R• + Br2 -> RBr + Br• Br2 Br2 Alkane R₃C-H Br_Radical->Alkane Alkyl_Radical R₃C• Alkane->Alkyl_Radical + Br• HBr HBr Alkyl_Bromide R₃C-Br Alkyl_Radical->Alkyl_Bromide + Br2 Br_Radical_Prop Br• Br_Radical_Prop->Alkane Term1 Br• + Br• → Br2 Term2 R₃C• + Br• → R₃C-Br Term3 R₃C• + R₃C• → R₃C-CR₃

Caption: The three stages of a free-radical chain reaction.

References

Application Note: High-Sensitivity Detection of 3,5,5-Trimethylnonane at Trace Levels

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details robust analytical methods for the quantitative determination of 3,5,5-trimethylnonane at trace levels in environmental and biological matrices. The protocols herein leverage the sensitivity and selectivity of Gas Chromatography-Mass Spectrometry (GC-MS) coupled with advanced sample preparation techniques, including Headspace Solid-Phase Microextraction (HS-SPME) and Purge and Trap (P&T). These methodologies are designed to provide researchers, scientists, and drug development professionals with reliable and reproducible results for the detection of this branched alkane, which can be of interest as a potential biomarker or environmental contaminant.

Introduction

3,5,5-Trimethylnonane (C12H26) is a branched aliphatic hydrocarbon.[1][2] The detection of trace levels of specific volatile organic compounds (VOCs), such as 3,5,5-trimethylnonane, is increasingly important in various fields, including environmental monitoring, biomedical research, and industrial quality control. The inherent volatility and non-polar nature of this compound make Gas Chromatography (GC) an ideal separation technique, while Mass Spectrometry (MS) provides definitive identification and sensitive quantification. This document provides detailed protocols for sample preparation and analysis to achieve low detection and quantification limits.

Principles of Detection

The analytical approach is centered on the efficient extraction and concentration of 3,5,5-trimethylnonane from the sample matrix, followed by high-resolution separation and sensitive detection.

  • Sample Preparation: The choice of sample preparation is critical for achieving trace-level detection.

    • Headspace Solid-Phase Microextraction (HS-SPME): This solvent-free technique is ideal for the analysis of volatile and semi-volatile organic compounds.[3] In HS-SPME, a fused silica (B1680970) fiber coated with a stationary phase is exposed to the headspace above a sample. Volatile analytes, including 3,5,5-trimethylnonane, partition from the sample matrix into the headspace and are then adsorbed onto the fiber. The fiber is subsequently transferred to the GC injector for thermal desorption and analysis. This method is advantageous for its simplicity, speed, and minimal matrix effects.[3]

    • Purge and Trap (P&T): This dynamic headspace technique is highly effective for extracting VOCs from water and soil/sediment samples.[4][5] An inert gas is bubbled through the sample, stripping the volatile analytes and carrying them to an adsorbent trap. The trap is then rapidly heated, and the desorbed analytes are swept into the GC-MS system. P&T offers excellent sensitivity by concentrating the analytes from a larger sample volume.[5]

  • Gas Chromatography-Mass Spectrometry (GC-MS):

    • Gas Chromatography (GC): A non-polar capillary column is typically used for the separation of alkanes. The separation is based on the boiling points and interactions of the analytes with the stationary phase. A temperature-programmed oven allows for the efficient elution of compounds with a wide range of volatilities.

    • Mass Spectrometry (MS): Electron Ionization (EI) is the most common ionization technique for GC-MS analysis of alkanes. The resulting mass spectra exhibit characteristic fragmentation patterns. For branched alkanes like 3,5,5-trimethylnonane, fragmentation is favored at the branching points, leading to the formation of stable carbocations. While the molecular ion (M+) may be weak or absent in highly branched alkanes, the fragmentation pattern provides a fingerprint for identification.

Experimental Protocols

Protocol 1: Analysis of 3,5,5-Trimethylnonane in Water by HS-SPME-GC-MS

This protocol is suitable for the determination of 3,5,5-trimethylnonane in aqueous matrices such as drinking water, groundwater, and biological fluids.

1. Sample Preparation (HS-SPME)

  • Pipette 10 mL of the water sample into a 20 mL headspace vial.

  • If required, add a surrogate standard and an internal standard to the vial.

  • For enhanced partitioning into the headspace, the ionic strength of the sample can be increased by adding sodium chloride (e.g., 2.5 g).

  • Immediately seal the vial with a PTFE/silicone septum and a magnetic crimp cap.

  • Place the vial in an autosampler tray with an agitator and incubator.

  • Incubation/Extraction:

    • Incubate the sample at 60°C for 15 minutes with agitation.

    • Expose a 100 µm Polydimethylsiloxane (PDMS) SPME fiber to the headspace for 30 minutes at 60°C.

2. GC-MS Analysis

  • Injector:

    • Desorb the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

  • Gas Chromatograph:

    • Column: 60 m x 0.25 mm I.D., 0.25 µm film thickness, non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane).

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Temperature Program:

      • Initial temperature: 40°C, hold for 4 minutes.

      • Ramp 1: 12°C/min to 90°C.

      • Ramp 2: 20°C/min to 250°C, hold for 2 minutes.[6]

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Transfer Line Temperature: 265°C.[6]

    • Acquisition Mode: Scan mode (m/z 35-350) for initial identification and Selected Ion Monitoring (SIM) for trace quantification.

Protocol 2: Analysis of 3,5,5-Trimethylnonane in Soil and Sediment by Purge and Trap GC-MS

This protocol is designed for the analysis of volatile compounds in solid matrices.

1. Sample Preparation (Purge and Trap)

  • Accurately weigh 5 g of the soil/sediment sample into a 40 mL VOA vial.

  • Add 10 mL of organic-free reagent water to the vial.

  • Spike with surrogate and internal standards.

  • Immediately seal the vial.

  • Place the vial in the P&T autosampler.

  • Purge and Trap Parameters:

    • Purge Gas: Helium at 40 mL/min for 11 minutes.

    • Sample Temperature: 40°C.

    • Trap: Standard VOC trap (e.g., Tenax/silica gel/carbon molecular sieve).

    • Desorb Temperature: 250°C for 2 minutes.

    • Bake Temperature: 280°C for 8 minutes.

2. GC-MS Analysis

  • Gas Chromatograph:

    • Column: 30 m x 0.25 mm I.D., 1.4 µm film thickness, mid-polarity column (e.g., 6% cyanopropylphenyl-94% dimethylpolysiloxane).

    • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

    • Oven Temperature Program:

      • Initial temperature: 35°C, hold for 5 minutes.

      • Ramp: 12°C/min to 220°C, hold for 2 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Transfer Line Temperature: 240°C.

    • Acquisition Mode: Scan mode (m/z 35-300) and/or SIM mode for target analysis.

Data Presentation

The following table summarizes the expected quantitative performance for the analysis of C12 branched alkanes based on similar VOC analysis methods.

ParameterHS-SPME-GC-MS (Water)Purge and Trap GC-MS (Soil/Water)
Limit of Detection (LOD) 0.005 - 0.1 µg/L0.2 - 1.6 µg/L[7]
Limit of Quantification (LOQ) 0.01 - 0.5 µg/L0.5 - 5.0 µg/L
Linear Range 0.05 - 50 µg/L1 - 200 µg/L
Precision (%RSD) < 15%< 20%
Accuracy (Recovery) 85 - 115%70 - 130%

Note: These are typical values and may vary depending on the specific instrument, matrix, and operating conditions. Method validation is required to establish performance characteristics for 3,5,5-trimethylnonane. The limit of detection (LOD) is typically calculated as 3.3 times the standard deviation of the blank divided by the slope of the calibration curve, while the limit of quantification (LOQ) is often defined as 10 times the standard deviation of the blank divided by the slope.[8][9]

Visualizations

experimental_workflow_hs_spme cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing sample 10 mL Water Sample in 20 mL Vial standards Add Internal/Surrogate Standards sample->standards salt Add NaCl (optional) standards->salt seal Seal Vial salt->seal incubate Incubate & Agitate (60°C, 15 min) seal->incubate extract Expose SPME Fiber (30 min) incubate->extract desorb Thermal Desorption in GC Inlet (250°C) extract->desorb separate GC Separation (Non-polar column) desorb->separate ionize Electron Ionization (70 eV) separate->ionize detect Mass Spectrometry Detection ionize->detect identify Identification (Mass Spectrum) detect->identify quantify Quantification (Calibration Curve) identify->quantify report Report Results quantify->report

Caption: Workflow for HS-SPME-GC-MS analysis of 3,5,5-Trimethylnonane in water.

experimental_workflow_pt cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing sample 5 g Soil Sample in 40 mL Vial water Add 10 mL Reagent Water sample->water standards Add Internal/Surrogate Standards water->standards seal Seal Vial standards->seal purge Purge with Helium (40°C, 11 min) seal->purge trap Collect on Adsorbent Trap purge->trap desorb Thermal Desorption from Trap (250°C) trap->desorb separate GC Separation (Mid-polar column) desorb->separate ionize Electron Ionization (70 eV) separate->ionize detect Mass Spectrometry Detection ionize->detect identify Identification (Mass Spectrum) detect->identify quantify Quantification (Calibration Curve) identify->quantify report Report Results quantify->report

Caption: Workflow for Purge and Trap GC-MS analysis of 3,5,5-Trimethylnonane in soil.

Conclusion

The HS-SPME-GC-MS and Purge and Trap GC-MS methods described in this application note provide sensitive and reliable approaches for the determination of trace levels of 3,5,5-trimethylnonane. The choice of method will depend on the sample matrix and the required detection limits. Proper method validation is essential to ensure data quality and accuracy for specific research or monitoring applications. These protocols serve as a comprehensive guide for establishing robust analytical procedures for this and other branched alkanes.

References

Troubleshooting & Optimization

Navigating the Chromatographic Maze: A Technical Guide to Resolving 3,5,5-Trimethylnonane Isomers

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center

Welcome to our dedicated technical support center for scientists, researchers, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in enhancing the gas chromatography (GC) peak resolution of 3,5,5-trimethylnonane and other branched alkane isomers.

Troubleshooting Guide: Overcoming Co-elution of 3,5,5-Trimethylnonane Isomers

The primary challenge in the analysis of 3,5,5-trimethylnonane is the co-elution of its structurally similar isomers. This guide provides a systematic approach to diagnose and resolve these separation issues.

Question: My GC chromatogram shows a single, broad peak for what should be multiple 3,5,5-trimethylnonane isomers. How can I improve the separation?

Answer: Poor resolution of closely related isomers is a common challenge in gas chromatography. The following steps provide a logical workflow to systematically improve your separation.

GC_Troubleshooting_Workflow cluster_solutions Potential Solutions start Start: Poor Peak Resolution check_column 1. Verify GC Column Selection - Is it a non-polar stationary phase? - Is the column length sufficient (e.g., >50m)? start->check_column optimize_temp 2. Optimize Temperature Program - Lower the initial temperature. - Decrease the ramp rate. check_column->optimize_temp Column is appropriate sol1 Use a longer column (e.g., 100m) check_column->sol1 check_carrier_gas 3. Evaluate Carrier Gas Flow Rate - Is the flow rate optimal for the carrier gas used? - Consider switching to Hydrogen for better efficiency. optimize_temp->check_carrier_gas Resolution still poor sol2 Employ a slower temperature ramp (e.g., 1-2°C/min) optimize_temp->sol2 injection_parameters 4. Review Injection Parameters - Is the injection volume appropriate? - Is the injector temperature suitable? check_carrier_gas->injection_parameters Resolution still poor sol3 Optimize linear velocity for H2 (e.g., 40 cm/s) check_carrier_gas->sol3 system_check 5. Perform a System Health Check - Check for leaks. - Clean the injector and replace the liner. injection_parameters->system_check Resolution still poor sol4 Reduce injection volume to prevent overload injection_parameters->sol4 good_resolution Achieved Good Resolution system_check->good_resolution Resolution improves sol5 Perform routine maintenance system_check->sol5

Caption: A logical workflow for troubleshooting poor peak resolution of branched alkane isomers.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable stationary phase for separating 3,5,5-trimethylnonane isomers?

A1: For the separation of non-polar compounds like branched alkanes, a non-polar stationary phase is the industry standard. These phases separate analytes primarily based on their boiling points. A 100% dimethylpolysiloxane or a (5%-phenyl)-methylpolysiloxane stationary phase is highly recommended. For complex mixtures of hydrocarbon isomers, longer columns with smaller internal diameters generally yield better resolution, although this may increase analysis time.

Q2: How do I optimize my GC oven's temperature program for this separation?

A2: A slow temperature ramp is crucial for resolving closely eluting isomers. A faster temperature program will decrease analysis time but may lead to a loss of resolution. Start with a low initial temperature to ensure good initial separation and a slow ramp rate (e.g., 1-5°C/minute). This allows more time for the isomers to interact with the stationary phase, leading to better separation.

Q3: Can changing the carrier gas improve my resolution?

A3: Yes, the choice of carrier gas and its flow rate can significantly impact resolution. Hydrogen is often preferred over helium as a carrier gas because it can provide higher efficiency and may reduce analysis times. It is important to operate at the optimal flow rate for the chosen carrier gas to maximize separation efficiency.

Q4: What are the typical GC parameters for a Detailed Hydrocarbon Analysis (DHA) of C12 alkanes?

A4: Detailed Hydrocarbon Analysis (DHA) is a specialized GC technique used for the detailed characterization of hydrocarbon streams. The methods are designed to provide high-resolution separation of a large number of components. Below is a table summarizing typical parameters based on standard DHA methods like ASTM D6730.

ParameterTypical Value
Column 100 m x 0.25 mm ID, 0.5 µm film thickness
Stationary Phase 100% Dimethylpolysiloxane (e.g., Petrocol™ DH)
Carrier Gas Helium or Hydrogen
Injector Temperature 250 °C
Detector Temperature 250 °C (FID)
Oven Program 5°C (hold 10 min), ramp at 1.2-5°C/min to 200°C (hold 5 min)
Split Ratio 150:1 (can be adjusted)

Q5: My peaks are tailing. What could be the cause and how do I fix it?

A5: Peak tailing for non-polar analytes can be caused by several factors. Here is a troubleshooting diagram to help identify and resolve the issue:

Peak_Tailing_Troubleshooting cluster_solutions Corrective Actions start Start: Peak Tailing Observed check_liner 1. Inspect Injector Liner - Is it contaminated or active? start->check_liner check_column_install 2. Verify Column Installation - Is the column properly cut and installed in the injector and detector? check_liner->check_column_install Liner is clean and inert sol1 Replace with a new, deactivated liner check_liner->sol1 If contaminated check_column_bleed 3. Assess Column Bleed - Is the baseline high or rising significantly with temperature? check_column_install->check_column_bleed Installation is correct sol2 Re-cut and reinstall the column check_column_install->sol2 If improperly installed check_sample_overload 4. Evaluate Sample Concentration - Is the sample concentration too high? check_column_bleed->check_sample_overload Bleed is low sol3 Condition the column or replace if old check_column_bleed->sol3 If bleed is high resolved Peak Shape Improved check_sample_overload->resolved Concentration is appropriate sol4 Dilute the sample check_sample_overload->sol4 If overloaded

Caption: A step-by-step guide to troubleshooting peak tailing in GC analysis.

Experimental Protocols

Detailed Hydrocarbon Analysis (DHA) for C10-C20 Range

This protocol is a representative method for the detailed analysis of hydrocarbon mixtures containing C10 to C20 alkanes, including branched isomers like 3,5,5-trimethylnonane.

1. Instrumentation and Consumables:

  • Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a split/splitless injector and a Flame Ionization Detector (FID).

  • Column: 100 m x 0.25 mm I.D., 0.5 µm film thickness, with a 100% dimethylpolysiloxane stationary phase.

  • Carrier Gas: Hydrogen or Helium, high purity (99.999%).

  • Injector Liner: Deactivated, split liner.

  • Vials: 2 mL amber glass vials with PTFE/silicone septa.

2. GC Conditions:

  • Injector:

    • Temperature: 250°C

    • Split Ratio: 150:1

    • Injection Volume: 0.2 µL

  • Oven Temperature Program:

    • Initial Temperature: 35°C, hold for 10 minutes.

    • Ramp 1: 2°C/minute to 60°C.

    • Ramp 2: 5°C/minute to 200°C, hold for 5 minutes.

  • Detector (FID):

    • Temperature: 250°C

    • Hydrogen Flow: 30 mL/min

    • Air Flow: 300 mL/min

    • Makeup Gas (Nitrogen): 25 mL/min

  • Carrier Gas (Hydrogen):

    • Constant flow mode at 1.2 mL/min (or an optimized linear velocity of ~40 cm/s).

3. Sample and Standard Preparation:

  • Prepare a calibration mixture containing n-alkanes (e.g., C10 to C20) to determine the retention indices of the sample components.

  • Dilute samples in a suitable solvent (e.g., pentane (B18724) or hexane) to a concentration within the linear range of the FID.

4. Data Analysis:

  • Identify the peaks in the sample chromatogram by comparing their retention times and calculated retention indices with those of known standards and library data.

  • Quantify the components using an external or internal standard method.

Data Presentation: Comparison of GC Column Parameters for Isomer Separation

While specific resolution data for 3,5,5-trimethylnonane isomers is not widely published, the following table summarizes the expected impact of different column parameters on the separation of closely related hydrocarbon isomers.

Column ParameterStandard ConditionsHigh-Resolution ConditionsExpected Impact on Isomer Resolution
Length 30 m100 mSignificant Improvement: Doubling the column length increases resolution by a factor of ~1.4.
Internal Diameter 0.32 mm0.25 mm or 0.18 mmImprovement: A smaller internal diameter increases column efficiency, leading to sharper peaks and better separation.
Film Thickness 0.5 µm0.25 µmImprovement: A thinner film reduces peak broadening due to faster mass transfer, which is beneficial for resolving closely eluting isomers.
Stationary Phase 100% Dimethylpolysiloxane100% DimethylpolysiloxaneNo Change in Selectivity: The choice of a non-polar phase is critical for alkanes. Resolution improvements come from optimizing dimensions and GC parameters.

Technical Support Center: Stabilizing 3,5,5-Trimethylnonane for Long-Term Storage

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and stabilization of 3,5,5-Trimethylnonane. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your samples.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues encountered during the long-term storage of 3,5,5-Trimethylnonane.

Issue 1: Visible Changes in the Sample (Discoloration, Haze, or Precipitate)

  • Possible Cause 1: Oxidation. Exposure to oxygen, light, or elevated temperatures can initiate auto-oxidation, leading to the formation of colored byproducts or insoluble polymers.

    • Troubleshooting Steps:

      • Verify that the storage container is properly sealed and airtight.

      • Confirm that the sample is stored in a dark environment, away from direct sunlight or fluorescent lighting.

      • Check the storage temperature to ensure it aligns with recommended conditions (see FAQ 2).

      • If not already in use, consider adding an antioxidant to a fresh sample for future storage (see Table 1).

      • For highly sensitive applications, purge the headspace of the container with an inert gas like nitrogen or argon before sealing.[1][2][3]

  • Possible Cause 2: Contamination. The presence of impurities can catalyze degradation or may themselves be the source of the observed changes.

    • Troubleshooting Steps:

      • Review the handling procedures to identify potential sources of contamination.

      • Analyze the sample using Gas Chromatography-Mass Spectrometry (GC-MS) to identify any unknown peaks that could indicate contaminants.

Issue 2: Inconsistent Analytical Results (e.g., changes in purity, unexpected peaks in chromatograms)

  • Possible Cause 1: Sample Degradation. The appearance of new peaks or a decrease in the main peak area for 3,5,5-Trimethylnonane in GC-MS analysis suggests chemical degradation, likely due to oxidation.

    • Troubleshooting Steps:

      • Analyze the sample using Fourier-Transform Infrared (FTIR) Spectroscopy to check for the formation of carbonyl groups (C=O), a key indicator of oxidation.[4][5]

      • Implement the use of an appropriate antioxidant, such as Butylated Hydroxytoluene (BHT), in future samples to inhibit oxidative degradation.

      • Re-evaluate storage conditions, ensuring the exclusion of oxygen and light.

  • Possible Cause 2: Analytical Method Variability. Inconsistencies in the analytical method can lead to variable results.

    • Troubleshooting Steps:

      • Ensure the GC-MS or other analytical instrument is properly calibrated.

      • Use a fresh, high-purity standard of 3,5,5-Trimethylnonane for comparison.

      • Review and standardize the sample preparation and analysis protocol.

Logical Troubleshooting Workflow

troubleshooting_workflow start Start: Issue with Stored 3,5,5-Trimethylnonane issue_type What is the nature of the issue? start->issue_type visible_changes Visible Changes (Discoloration, Haze, Precipitate) issue_type->visible_changes Visual analytical_inconsistency Inconsistent Analytical Results (Purity, New Peaks) issue_type->analytical_inconsistency Analytical check_oxidation_visible Check for Signs of Oxidation: - Improper Sealing? - Light Exposure? - High Temperature? visible_changes->check_oxidation_visible check_contamination Consider Contamination: - Review Handling Procedures - GC-MS for Impurities visible_changes->check_contamination check_degradation_analytical Check for Degradation: - FTIR for Carbonyls - GC-MS for Byproducts analytical_inconsistency->check_degradation_analytical check_method_variability Review Analytical Method: - Instrument Calibration? - Fresh Standard? - Protocol Consistency? analytical_inconsistency->check_method_variability solution_oxidation Solution: - Improve Storage Conditions - Add Antioxidant - Use Inert Gas Blanket check_oxidation_visible->solution_oxidation solution_contamination Solution: - Refine Handling Protocols - Purify Sample if Necessary check_contamination->solution_contamination check_degradation_analytical->solution_oxidation solution_analytical Solution: - Recalibrate Instrument - Use New Standard - Standardize Protocol check_method_variability->solution_analytical

Caption: Troubleshooting workflow for stored 3,5,5-Trimethylnonane.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 3,5,5-Trimethylnonane during long-term storage?

The primary degradation pathway is auto-oxidation, a free-radical chain reaction initiated by exposure to oxygen, heat, or light.[6] Branched alkanes like 3,5,5-Trimethylnonane are susceptible to oxidation, particularly at the tertiary carbon-hydrogen bonds. This process leads to the formation of hydroperoxides, which can further decompose into a variety of oxygenated byproducts, including alcohols, ketones, and carboxylic acids. These byproducts can alter the purity and physical properties of the compound.

Q2: What are the optimal storage conditions for 3,5,5-Trimethylnonane?

To minimize degradation, 3,5,5-Trimethylnonane should be stored in a cool, dark, and inert environment. The following conditions are recommended:

ParameterRecommendationRationale
Temperature 2-8°CReduces the rate of auto-oxidation.
Light Store in amber glass or opaque containersPrevents photo-initiation of oxidation.[7]
Atmosphere Headspace purged with an inert gas (Nitrogen or Argon)Excludes oxygen, a key reactant in auto-oxidation.[1][2][3]
Container Tightly sealed, airtight glass containersPrevents exposure to atmospheric oxygen and moisture.

Q3: What type of stabilizers can be used, and at what concentration?

Antioxidants are effective stabilizers that interrupt the free-radical chain reactions of auto-oxidation. Hindered phenolic antioxidants are commonly used for hydrocarbons.

StabilizerRecommended ConcentrationMechanism of Action
Butylated Hydroxytoluene (BHT) 100 - 1000 ppm (0.01 - 0.1% w/w)Donates a hydrogen atom to peroxy radicals, terminating the oxidation chain reaction.[8][9]
Butylated Hydroxyanisole (BHA) 100 - 1000 ppm (0.01 - 0.1% w/w)Similar to BHT, acts as a free-radical scavenger.

Q4: How can I monitor the stability of my 3,5,5-Trimethylnonane sample over time?

Regular analytical testing is crucial for monitoring stability. The following methods are recommended:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To assess purity and detect the formation of degradation products. A decrease in the peak area of 3,5,5-Trimethylnonane or the appearance of new peaks indicates degradation.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To detect the formation of carbonyl groups (C=O) in the region of 1670-1800 cm⁻¹, which is a direct indicator of oxidation.[4][5]

  • Peroxide Value Titration: To quantify the concentration of hydroperoxides, the initial products of auto-oxidation.

Q5: Is accelerated stability testing applicable for 3,5,5-Trimethylnonane?

Yes, accelerated stability testing can be used to predict long-term stability by exposing the sample to elevated temperatures. This accelerates the rate of degradation, allowing for a more rapid assessment. A common method is based on ASTM D4625, which involves storing the sample at 43°C and testing at regular intervals.[2][4][8][10][11]

Auto-oxidation Signaling Pathway

auto_oxidation cluster_initiation Initiation cluster_propagation Propagation cluster_termination Termination RH 3,5,5-Trimethylnonane (RH) R_radical Alkyl Radical (R.) RH->R_radical H abstraction ROO_radical Peroxy Radical (ROO.) R_radical->ROO_radical + O2 R_radical2 Alkyl Radical (R.) Initiator Initiator (Heat, Light, O2) Initiator->RH O2 Oxygen (O2) O2->ROO_radical ROOH Hydroperoxide (ROOH) ROO_radical->ROOH + RH ROO_radical2 ROO. ROOH->R_radical2 forms new radical RH2 3,5,5-Trimethylnonane (RH) RH2->ROOH Stable_Products Stable Products ROO_radical2->Stable_Products R_radical3 R. R_radical3->Stable_Products

Caption: Auto-oxidation pathway of 3,5,5-Trimethylnonane.

Experimental Protocols

Protocol 1: Accelerated Stability Study (Adapted from ASTM D4625) [2][4][8][10][11]

This protocol provides a method for evaluating the storage stability of 3,5,5-Trimethylnonane under accelerated conditions.

Methodology:

  • Sample Preparation:

    • Filter the 3,5,5-Trimethylnonane sample through a 0.45 µm membrane filter to remove any particulate matter.

    • For samples to be stabilized, add the desired concentration of antioxidant (e.g., 500 ppm BHT) and mix thoroughly.

    • Prepare multiple 50 mL amber glass vials, each filled with 40 mL of the test sample.

    • Purge the headspace of each vial with nitrogen or argon for 1-2 minutes before tightly sealing with a PTFE-lined cap.

  • Storage:

    • Place the vials in an oven maintained at a constant temperature of 43 ± 1°C.

    • Designate vials for testing at specific time points (e.g., 0, 4, 8, 12, and 24 weeks).

  • Analysis:

    • At each time point, remove the designated vials and allow them to cool to room temperature.

    • Visually inspect the samples for any changes in color, clarity, or the presence of sediment.

    • Analyze the samples using GC-MS to determine the purity of 3,5,5-Trimethylnonane and identify any degradation products.

    • Analyze the samples using FTIR to quantify the formation of carbonyl compounds.

Protocol 2: GC-MS Analysis of 3,5,5-Trimethylnonane and its Degradation Products

This protocol outlines a general method for the analysis of 3,5,5-Trimethylnonane stability.

Methodology:

  • Sample Preparation:

    • Dilute an accurately weighed amount of the 3,5,5-Trimethylnonane sample in a high-purity solvent such as hexane (B92381) or dichloromethane (B109758) to a final concentration of approximately 1 mg/mL.

  • GC-MS Parameters:

    • Instrument: Gas chromatograph coupled to a mass spectrometer.

    • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating hydrocarbons.

    • Injection: 1 µL split injection.

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Program:

      • Initial temperature: 50°C, hold for 2 minutes.

      • Ramp to 280°C at 10°C/minute.

      • Hold at 280°C for 5 minutes.

    • MS Parameters:

      • Ionization Mode: Electron Impact (EI).

      • Scan Range: m/z 40-400.

  • Data Analysis:

    • Identify the peak for 3,5,5-Trimethylnonane based on its retention time and mass spectrum.

    • Calculate the purity by comparing the peak area of 3,5,5-Trimethylnonane to the total peak area.

    • Identify potential degradation products by comparing their mass spectra to a library (e.g., NIST). Common degradation products will likely be oxygenated derivatives.

Protocol 3: FTIR Analysis for Oxidation

This protocol describes the use of FTIR to detect oxidative degradation.

Methodology:

  • Sample Preparation:

    • No specific preparation is typically required for liquid samples. A small drop of the 3,5,5-Trimethylnonane sample is placed directly onto the ATR crystal or between two salt plates (NaCl or KBr).

  • FTIR Parameters:

    • Instrument: Fourier-Transform Infrared Spectrometer.

    • Mode: Attenuated Total Reflectance (ATR) or transmission.

    • Scan Range: 4000 - 600 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

  • Data Analysis:

    • Record a baseline spectrum of a fresh, un-degraded sample of 3,5,5-Trimethylnonane.

    • Record the spectrum of the aged sample.

    • Subtract the baseline spectrum from the aged sample spectrum to obtain a difference spectrum.

    • Examine the difference spectrum for the appearance of a broad peak in the carbonyl (C=O) stretching region (1670-1800 cm⁻¹). The area of this peak is proportional to the extent of oxidation.[4][5]

References

Technical Support Center: Optimizing Injection Parameters for 3,5,5-Trimethylnonane in Gas Chromatography

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing gas chromatography (GC) parameters for the analysis of 3,5,5-Trimethylnonane.

Troubleshooting Guide

Encountering issues during the GC analysis of 3,5,5-Trimethylnonane is common. This guide provides a systematic approach to resolving prevalent problems.

dot

TroubleshootingWorkflow cluster_start cluster_problems cluster_causes cluster_solutions cluster_end start Identify GC Problem peak_tailing Peak Tailing/ Fronting start->peak_tailing poor_resolution Poor Resolution start->poor_resolution baseline_instability Baseline Instability start->baseline_instability no_peaks No Peaks/ Low Sensitivity start->no_peaks cause_tailing Active Sites Improper Flow Rate Column Overload peak_tailing->cause_tailing Potential Causes cause_resolution Suboptimal Oven Program Incorrect Column Phase High Flow Rate poor_resolution->cause_resolution Potential Causes cause_baseline Column Bleed Contaminated System Detector Issues baseline_instability->cause_baseline Potential Causes cause_no_peaks Injector Leak Incorrect Injection Mode Sample Degradation no_peaks->cause_no_peaks Potential Causes solution_tailing Use Deactivated Liner Optimize Flow Rate Adjust Split Ratio cause_tailing->solution_tailing Solutions solution_resolution Optimize Temp. Ramp Select Appropriate Column Adjust Flow Rate cause_resolution->solution_resolution Solutions solution_baseline Condition Column Clean Injector/Detector Check Gas Purity cause_baseline->solution_baseline Solutions solution_no_peaks Check for Leaks Use Splitless Mode Lower Injector Temp. cause_no_peaks->solution_no_peaks Solutions end Problem Resolved solution_tailing->end solution_resolution->end solution_baseline->end solution_no_peaks->end

Caption: Troubleshooting workflow for common GC injection problems.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial injection parameters for 3,5,5-Trimethylnonane analysis?

A1: For a starting point, the following parameters can be used. Optimization will likely be necessary based on your specific instrumentation and analytical goals.

ParameterRecommended Starting ValueRationale
Injector Temperature 250 °CEnsures rapid and complete vaporization of the branched C12 alkane without thermal degradation.
Injection Mode Split or SplitlessUse Split (e.g., 50:1 ratio) for concentrated samples to prevent column overload.[1] Use Splitless for trace analysis to maximize sensitivity.[1][2]
Injection Volume 1 µLA standard volume that balances sensitivity with the risk of backflash.[3]
Carrier Gas Helium or HydrogenHelium is inert and provides good efficiency.[4] Hydrogen can offer faster analysis times.[4]
Flow Rate 1.0 - 1.5 mL/minA typical flow rate for many capillary columns, providing a balance between analysis time and resolution.[5]

Q2: My 3,5,5-Trimethylnonane peak is tailing. What are the likely causes and how can I fix it?

A2: Peak tailing for a non-polar compound like 3,5,5-Trimethylnonane is often indicative of issues within the injection port or column.

Potential CauseTroubleshooting Steps
Active Sites in the Injector or Column - Use a deactivated inlet liner. - Trim the first few centimeters of the column to remove any active sites that may have formed.
Column Overload - Increase the split ratio to inject less sample onto the column. - Dilute the sample.
Sub-optimal Flow Rate - Increase the carrier gas flow rate in small increments to see if peak shape improves.
Condensation Effects - Ensure the injector temperature is sufficiently high for complete vaporization.

Q3: I am seeing poor resolution between 3,5,5-Trimethylnonane and other isomers. How can I improve separation?

A3: Improving the resolution of closely eluting isomers requires careful optimization of the temperature program and column selection.

Parameter to OptimizeRecommended Action
Oven Temperature Program - Lower the initial oven temperature: This can improve the focusing of analytes at the head of the column.[6] - Decrease the temperature ramp rate: A slower ramp (e.g., 5-10 °C/min) provides more time for separation to occur.[7]
GC Column - Stationary Phase: A non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane) is generally suitable for alkane analysis. For enhanced separation of branched isomers, a column with a different selectivity may be required. - Column Dimensions: A longer column will provide greater resolution, but at the cost of longer analysis times.
Carrier Gas Flow Rate - Optimize the linear velocity: While higher flow rates can shorten analysis time, they can also decrease resolution. Performing a van Deemter plot analysis can help determine the optimal flow rate for your column.

Experimental Protocols

Protocol 1: General Screening Method for 3,5,5-Trimethylnonane

This protocol provides a robust starting point for the analysis of 3,5,5-Trimethylnonane in a relatively clean solvent matrix.

dot

ExperimentalWorkflow cluster_prep cluster_gc cluster_analysis cluster_data prep Sample Preparation dissolve Dissolve sample in a volatile solvent (e.g., hexane) prep->dissolve gc_setup GC Setup dissolve->gc_setup set_params Set Injection and Oven Parameters gc_setup->set_params analysis Analysis set_params->analysis inject Inject Sample analysis->inject acquire Acquire Data inject->acquire data_proc Data Processing acquire->data_proc integrate Integrate Peaks and Analyze Results data_proc->integrate

Caption: General experimental workflow for GC analysis.

Instrumentation:

  • Gas Chromatograph with Flame Ionization Detector (FID)

  • Capillary Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl-methylpolysiloxane)

Reagents:

  • 3,5,5-Trimethylnonane standard

  • High-purity hexane (B92381) (or other suitable volatile solvent)

  • Helium or Hydrogen (carrier gas)

Procedure:

  • Sample Preparation: Prepare a 100 ppm solution of 3,5,5-Trimethylnonane in hexane.

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Injection Mode: Split (50:1)

    • Injection Volume: 1 µL

    • Oven Program:

      • Initial Temperature: 60 °C, hold for 2 minutes

      • Ramp: 10 °C/min to 200 °C

      • Hold: 5 minutes at 200 °C

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min

    • Detector Temperature: 300 °C

  • Analysis: Inject the prepared sample and start the data acquisition.

  • Data Processing: Integrate the peak corresponding to 3,5,5-Trimethylnonane and record the retention time and peak area.

Note: For trace analysis, switch to a splitless injection mode.[1][2] When using splitless injection, it is recommended to set the initial oven temperature approximately 20°C below the boiling point of the solvent to aid in peak focusing.[3]

References

Troubleshooting poor solubility of solutes in 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to the poor solubility of solutes in 3,5,5-Trimethylnonane.

Frequently Asked Questions (FAQs)

Q1: What is 3,5,5-Trimethylnonane and what are its primary solvent characteristics?

3,5,5-Trimethylnonane is a branched aliphatic hydrocarbon. As a nonpolar solvent, its solvation power is primarily driven by weak van der Waals forces (dispersion forces). It is considered a lipophilic or "oil-like" solvent and is generally suitable for dissolving other nonpolar compounds. Due to the absence of a significant dipole moment and its inability to form hydrogen bonds, it is a poor solvent for polar and ionic substances.

Q2: Why is my compound not dissolving in 3,5,5-Trimethylnonane?

The primary reason for poor solubility in 3,5,5-Trimethylnonane is a mismatch in polarity between the solvent and the solute, a concept often summarized by the principle "like dissolves like."[1][2] If your compound has significant polar functional groups (e.g., -OH, -NH2, -COOH) or is a salt, it will have strong intermolecular interactions (hydrogen bonding, dipole-dipole forces) that 3,5,5-Trimethylnonane cannot effectively overcome.

Q3: What are Hansen Solubility Parameters (HSP) and how can they help me?

Hansen Solubility Parameters are a more sophisticated tool for predicting solubility based on the principle that the total cohesive energy of a substance can be divided into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).[3][4] For a solute to dissolve in a solvent, their HSP values should be similar. By comparing the HSP of your solute to that of 3,5,5-Trimethylnonane, you can quantitatively assess their compatibility.

Q4: Can I heat the mixture to improve solubility?

For most solid solutes, increasing the temperature will increase the rate of dissolution and often the overall solubility.[5] However, be cautious as excessive heat can lead to the degradation of thermally sensitive compounds. Always determine the thermal stability of your solute before applying heat.

Q5: Will vigorous stirring or sonication improve solubility?

Stirring and sonication can accelerate the rate of dissolution by increasing the interaction between the solute and the solvent at the surface of the solid.[5] However, they do not change the intrinsic solubility of the compound in the solvent. If a compound is fundamentally insoluble, these methods will only create a suspension of fine particles.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving poor solubility of your solute in 3,5,5-Trimethylnonane.

Step 1: Solute and Solvent Characterization

The first step is to understand the properties of both your solute and the solvent, 3,5,5-Trimethylnonane.

Data Presentation: Hansen Solubility Parameters

To facilitate a quantitative comparison, the table below provides estimated Hansen Solubility Parameters for 3,5,5-Trimethylnonane and a range of common solutes.

SubstanceδD (MPa⁰.⁵)δP (MPa⁰.⁵)δH (MPa⁰.⁵)Data Source/Estimation Method
3,5,5-Trimethylnonane (Solvent) ~15.8~0.0~0.0Estimated based on group contribution methods for branched alkanes.
Ibuprofen (API) 17.54.58.0Literature
Polystyrene (Polymer) 18.60.62.9Literature
β-Carotene (Organic Pigment) 20.00.02.0Literature
Cholesterol (Lipid) 17.03.06.0Literature

Note: The HSP values for solutes are approximate and can vary depending on the source and determination method.

Analysis:

  • Compare the HSP values: The closer the δD, δP, and δH values of your solute are to those of 3,5,5-Trimethylnonane, the more likely it is to dissolve.

  • Identify the mismatch: For the examples above, Ibuprofen, with its significant polar and hydrogen bonding components, is expected to have poor solubility. Polystyrene and β-Carotene, with dominant dispersion forces and low polarity, are better candidates for dissolution.

Step 2: Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting solubility issues.

TroubleshootingWorkflow Solubility Troubleshooting Workflow start Start: Poor Solubility Observed assess_polarity Assess Solute Polarity (HSP, Functional Groups) start->assess_polarity is_polar Is Solute Polar? assess_polarity->is_polar nonpolar_strategy Implement Nonpolar Strategies is_polar->nonpolar_strategy No polar_strategy Implement Polar Strategies is_polar->polar_strategy Yes evaluate_solubility Evaluate Solubility nonpolar_strategy->evaluate_solubility polar_strategy->evaluate_solubility success Success: Solute Dissolved evaluate_solubility->success Improved failure Failure: Re-evaluate Approach evaluate_solubility->failure Not Improved

Caption: A logical workflow for diagnosing and addressing solubility issues.

Step 3: Experimental Strategies and Protocols

If a polarity mismatch is identified, the following experimental strategies can be employed.

Principle: Increasing the temperature often increases the kinetic energy of the system, which can help overcome intermolecular forces and improve solubility.

Experimental Protocol: Temperature Elevation Study

  • Preparation: Add a known amount of the solute to a vial containing 3,5,5-Trimethylnonane to create a suspension.

  • Heating: Place the vial in a temperature-controlled water bath or on a hot plate with a magnetic stirrer.

  • Incremental Increase: Gradually increase the temperature in 5-10°C increments.

  • Observation: After each temperature increase, allow the system to equilibrate for 15-30 minutes with continuous stirring. Visually inspect for dissolution.

  • Data Recording: Record the temperature at which the solute completely dissolves.

  • Cooling: Slowly cool the solution to room temperature to check for precipitation, which would indicate that the increased solubility was temperature-dependent.

Principle: The addition of a co-solvent that is miscible with 3,5,5-Trimethylnonane and has a higher affinity for the solute can improve overall solubility.

Experimental Protocol: Co-solvent Screening

  • Co-solvent Selection: Choose a co-solvent with HSP values intermediate between 3,5,5-Trimethylnonane and your solute. For a polar solute, a more polar co-solvent like a long-chain alcohol (e.g., 2-ethylhexanol) or an ester might be suitable.

  • Preparation: Prepare a series of vials with a fixed amount of your solute and 3,5,5-Trimethylnonane.

  • Co-solvent Addition: Add the co-solvent to the vials in increasing volume percentages (e.g., 5%, 10%, 15%, 20% v/v).

  • Mixing: Agitate the vials at a constant temperature until equilibrium is reached (e.g., 24 hours on a shaker).

  • Analysis: Visually inspect for complete dissolution. If necessary, quantify the amount of dissolved solute using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy) after filtering the undissolved solid.

Principle: Reducing the particle size of the solute increases its surface area, which can lead to a faster dissolution rate. While this does not change the equilibrium solubility, it can be crucial for processes where the rate of dissolution is a limiting factor.

Experimental Protocol: Micronization/Milling

  • Method Selection: Choose a suitable particle size reduction method, such as ball milling, jet milling, or sonocrystallization.

  • Milling:

    • Ball Milling: Place the solute and grinding media (e.g., ceramic balls) in a milling jar. Mill for a defined period, optimizing the time to achieve the desired particle size without causing degradation.

    • Sonocrystallization: If recrystallizing the solute, apply high-intensity ultrasound during the crystallization process to produce smaller, more uniform crystals.

  • Particle Size Analysis: Characterize the particle size distribution of the milled solute using techniques like laser diffraction or dynamic light scattering.

  • Solubility Testing: Re-evaluate the dissolution rate of the micronized solute in 3,5,5-Trimethylnonane at a constant temperature.

Signaling Pathway of Solubility Factors

The following diagram illustrates the interplay of various factors influencing solubility.

SolubilityFactors Factors Influencing Solubility cluster_solute Solute Properties cluster_solvent Solvent Properties cluster_conditions System Conditions solute_polarity Polarity (HSP) solubility Solubility solute_polarity->solubility Similarity increases solubility solute_size Molecular Size solute_size->solubility Smaller size can increase solute_crystal Crystal Lattice Energy solute_crystal->solubility Lower energy increases solute_particle Particle Size solute_particle->solubility Smaller size increases rate solvent_polarity Polarity (HSP) solvent_polarity->solubility Similarity increases solubility temperature Temperature temperature->solubility Usually increases pressure Pressure pressure->solubility Affects gases mixing Agitation/Mixing mixing->solubility Increases rate

Caption: Interrelationship of factors affecting the solubility of a solute.

References

Technical Support Center: High-Purity 3,5,5-Trimethylnonane Purification

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of high-purity 3,5,5-Trimethylnonane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthesized 3,5,5-Trimethylnonane?

A1: Common impurities can include other C12 isomers with close boiling points, such as 3,3,5-trimethylnonane (B14544185) and 3,5,6-trimethylnonane.[1][2][3] Residual starting materials from synthesis, like 3,5,5-trimethylhexanal (B1630633) or related Grignard reagents, and solvents used during the reaction or workup can also be present.[4][5]

Q2: Which purification techniques are most effective for achieving high-purity 3,5,5-Trimethylnonane?

A2: For separating isomeric alkanes, fractional distillation and preparative gas chromatography (preparative GC) are the most suitable methods.[6][7][8][9] Fractional distillation is effective for separating compounds with different boiling points, while preparative GC offers higher resolution for separating isomers with very similar boiling points.[9][10][11][12]

Q3: How can I assess the purity of my 3,5,5-Trimethylnonane sample?

A3: Gas chromatography-mass spectrometry (GC-MS) is the recommended analytical method for determining the purity of 3,5,5-Trimethylnonane.[13][14] It allows for the separation and identification of volatile impurities, including isomers.

Q4: What are the key physical properties to consider when planning the purification of 3,5,5-Trimethylnonane?

A4: The boiling point of 3,5,5-Trimethylnonane and its potential isomeric impurities is the most critical parameter for designing a fractional distillation process. The volatility of the compound is also a key consideration for preparative GC.

Troubleshooting Guides

Fractional Distillation

Q: My fractional distillation is not effectively separating 3,5,5-Trimethylnonane from its isomers. What could be the problem?

A: This is a common issue when dealing with isomers that have very close boiling points. Here are a few troubleshooting steps:

  • Increase the column efficiency: Use a longer distillation column or a column with a more efficient packing material (e.g., structured packing).

  • Optimize the reflux ratio: A higher reflux ratio can improve separation, but it will also increase the distillation time.

  • Ensure slow and steady heating: Fluctuations in the heating rate can disrupt the equilibrium within the column, leading to poor separation.

  • Check for azeotropes: While less common for alkanes, the possibility of an azeotrope with a solvent or impurity should be considered.

Q: I am experiencing product loss during fractional distillation. What are the likely causes?

A: Product loss can occur due to several factors:

  • Hold-up in the column: The packing material and the column itself will retain some amount of liquid. Using a smaller column or one with less hold-up can mitigate this.

  • Leaks in the apparatus: Ensure all joints and connections are properly sealed.

  • Decomposition: Although alkanes are generally stable, prolonged heating at high temperatures can lead to some cracking or decomposition.[10] Consider using vacuum distillation to lower the boiling point.

Preparative Gas Chromatography (Preparative GC)

Q: I am observing poor peak resolution in my preparative GC separation. How can I improve it?

A: Poor resolution can be addressed by optimizing several parameters:

  • Column selection: Use a column with a stationary phase that provides good selectivity for alkane isomers. A longer column or a column with a smaller internal diameter can also enhance resolution.[15]

  • Temperature programming: A slower temperature ramp rate can improve the separation of closely eluting peaks.

  • Carrier gas flow rate: Optimizing the flow rate of the carrier gas (e.g., helium, nitrogen) can improve column efficiency.

  • Injection volume: Overloading the column can lead to broad, poorly resolved peaks. Try injecting a smaller sample volume.

Q: The recovery of my purified 3,5,5-Trimethylnonane from the preparative GC is low. What can I do?

A: Low recovery is a common challenge in preparative GC. Here are some potential solutions:

  • Trap efficiency: Ensure your collection trap is at a sufficiently low temperature (e.g., using liquid nitrogen) to effectively condense the eluting compound.

  • Transfer line temperature: The transfer line from the GC to the trap should be heated to prevent condensation of the product before it reaches the trap.

  • Flow rate of make-up gas: If a make-up gas is used to aid in trapping, its flow rate should be optimized.

Experimental Protocols

Fractional Distillation Protocol for 3,5,5-Trimethylnonane

  • Apparatus Setup:

    • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a packed distillation column (e.g., Vigreux or packed with Raschig rings or metal sponge), a distillation head with a thermometer, a condenser, and a receiving flask.

    • Ensure all glassware is clean and dry.

    • Use appropriate heating (heating mantle) and cooling (chilled water for the condenser) sources.

  • Procedure:

    • Charge the round-bottom flask with the impure 3,5,5-Trimethylnonane. Add a few boiling chips to ensure smooth boiling.

    • Begin heating the flask gently.

    • As the mixture begins to boil, observe the vapor rising through the column.

    • Adjust the heating rate to establish a steady reflux in the column. A good reflux ratio is typically between 5:1 and 10:1 (drops returning to the column vs. drops collected).

    • Monitor the temperature at the distillation head. The temperature should remain constant during the collection of a pure fraction.

    • Collect the fraction that distills over at the expected boiling point of 3,5,5-Trimethylnonane.

    • Discard any initial fractions (forerun) that distill at a lower temperature and stop the distillation before the temperature rises significantly, indicating the presence of higher-boiling impurities.

  • Purity Analysis:

    • Analyze the collected fraction by GC-MS to determine its purity.

Preparative Gas Chromatography (Preparative GC) Protocol for 3,5,5-Trimethylnonane

  • Instrument Setup:

    • Install a suitable capillary column in the preparative GC system. A non-polar or slightly polar column is generally a good choice for separating alkane isomers.

    • Set the injector and detector temperatures appropriately for the volatility of 3,5,5-Trimethylnonane.

    • Develop a temperature program that provides good separation of the target compound from its impurities. This may require some initial analytical runs to optimize.

    • Set up the fraction collection system, ensuring the collection trap is properly cooled.

  • Procedure:

    • Inject a small, concentrated sample of the impure 3,5,5-Trimethylnonane onto the column.

    • Start the GC run and monitor the chromatogram.

    • Identify the peak corresponding to 3,5,5-Trimethylnonane based on retention time from previous analytical runs.

    • Activate the fraction collector just before the 3,5,5-Trimethylnonane peak begins to elute and deactivate it after the peak has completely eluted.

    • Repeat the injection and collection process multiple times to accumulate a sufficient amount of the purified product.

  • Product Recovery and Analysis:

    • Allow the collection trap to warm to room temperature and transfer the collected liquid to a clean vial.

    • Analyze the purity of the collected fraction using analytical GC-MS.

Data Presentation

Table 1: Boiling Points of 3,5,5-Trimethylnonane and Potential Isomeric Impurities

CompoundMolecular FormulaPredicted Boiling Point (°C)
3,5,5-TrimethylnonaneC12H26197
3,3,5-TrimethylnonaneC12H26Not Available
3,5,6-TrimethylnonaneC12H26197

Note: Boiling point data for many branched alkanes are not experimentally determined and are often predicted. Actual boiling points may vary.

Visualizations

Fractional_Distillation_Workflow cluster_setup Apparatus Setup cluster_distillation Distillation Process cluster_analysis Purity Analysis Setup Assemble Fractional Distillation Apparatus Charge Charge Flask with Impure Sample Setup->Charge Heat Gentle Heating Charge->Heat Reflux Establish Steady Reflux Heat->Reflux Monitor Monitor Temperature Reflux->Monitor Collect Collect Pure Fraction Monitor->Collect Analysis Analyze Fraction by GC-MS Collect->Analysis

Caption: Experimental workflow for the purification of 3,5,5-Trimethylnonane by fractional distillation.

Preparative_GC_Workflow cluster_setup Instrument Setup cluster_separation Separation and Collection cluster_analysis Recovery and Analysis Setup Install Column and Set Parameters Optimize Optimize Temperature Program Setup->Optimize Inject Inject Sample Optimize->Inject Separate Chromatographic Separation Inject->Separate Collect Collect Target Fraction Separate->Collect Repeat Repeat Injections Collect->Repeat Recover Recover Product from Trap Repeat->Recover Analysis Analyze Purity by GC-MS Recover->Analysis

Caption: Experimental workflow for the purification of 3,5,5-Trimethylnonane by preparative gas chromatography.

References

Preventing contamination in 3,5,5-Trimethylnonane standards

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing, identifying, and resolving contamination issues related to 3,5,5-Trimethylnonane standards during their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and analysis of 3,5,5-Trimethylnonane standards.

Issue Possible Causes Recommended Actions
Unexplained peaks in Gas Chromatography (GC) analysis of the standard. 1. Contamination from the solvent. 2. Contamination from laboratory consumables (e.g., vials, caps (B75204), pipette tips). 3. Carryover from a previous injection. 4. Contamination from the laboratory environment (e.g., airborne particles). 5. Degradation of the standard.1. Run a blank analysis of the solvent. If peaks are present, use a higher purity solvent. 2. Rinse consumables with a high-purity solvent before use. Use consumables certified to be free of contaminants like phthalates. 3. Run several solvent blanks to clean the GC system. 4. Store standards in tightly sealed containers and minimize their exposure to the laboratory air.[1] 5. Verify the expiration date of the standard and ensure it has been stored under the recommended conditions.
Gradual decrease in the concentration of the 3,5,5-Trimethylnonane standard over time. 1. Evaporation of the solvent or the standard itself. 2. Adsorption of the analyte onto the surface of the storage container.1. Store standards in tightly sealed vials with PTFE-lined caps to minimize evaporation. Store at recommended temperatures (typically refrigerated). 2. Use silanized glass vials for storage, especially for long-term storage of low-concentration standards.
Inconsistent analytical results between different users or different days. 1. Variances in sample preparation techniques. 2. Inconsistent laboratory practices.1. Follow a standardized and documented sample preparation protocol. 2. Ensure all users are trained on proper handling and storage procedures for high-purity standards.
Peak tailing in the chromatogram for 3,5,5-Trimethylnonane. 1. Active sites in the GC inlet liner or column. 2. Contamination at the head of the GC column.1. Use a deactivated inlet liner. 2. Trim the first few centimeters of the GC column.[2]

Frequently Asked Questions (FAQs)

Handling and Storage

  • Q1: What is the proper way to store a 3,5,5-Trimethylnonane standard? A: 3,5,5-Trimethylnonane standards should be stored in a cool, dry, and well-ventilated area, away from sources of ignition. It is recommended to store them in their original, tightly sealed containers, which are often amber glass bottles with PTFE-lined caps to prevent degradation from light and to minimize evaporation. For long-term storage, refrigeration is often recommended.

  • Q2: How can I prevent contamination of the standard when I open the vial? A: To prevent contamination, always work in a clean environment. Use clean, new, or properly cleaned laboratory equipment, such as pipettes with disposable tips.[1] Minimize the time the vial is open to the laboratory atmosphere to prevent the introduction of airborne contaminants.[1]

  • Q3: Can I use plastic containers to store my 3,5,5-Trimethylnonane standard? A: It is generally not recommended to use plastic containers for storing high-purity hydrocarbon standards. Plasticizers, such as phthalates, can leach from the plastic and contaminate the standard.[3][4][5] Glass vials with PTFE-lined caps are the preferred choice.

Contamination Sources

  • Q4: What are the most common sources of contamination for hydrocarbon standards in a laboratory? A: Common sources of contamination include:

    • Laboratory Consumables: Plasticizers (e.g., phthalates) from pipette tips, vials, and caps.[3][4][5]

    • Solvents: Even high-purity solvents can contain trace levels of impurities.

    • Laboratory Air: Airborne particles and volatile organic compounds can be absorbed by the standard.[6]

    • Cross-Contamination: Improperly cleaned glassware or syringes can introduce contaminants from previous samples.[1]

    • Personal Care Products: Some cosmetics and lotions contain compounds like siloxanes that can act as contaminants.[6]

  • Q5: My blank runs are showing peaks. What could be the cause? A: Peaks in blank runs are a clear indication of contamination. The source could be the solvent, the syringe used for injection, the GC system itself (e.g., contaminated inlet liner or column), or the vials and caps used for the blank. A systematic investigation is needed to pinpoint the source.

Analytical Procedures

  • Q6: What is the recommended analytical technique for assessing the purity of a 3,5,5-Trimethylnonane standard? A: Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used technique for analyzing the purity of volatile and semi-volatile hydrocarbons like 3,5,5-Trimethylnonane.[7][8] It offers high sensitivity and a wide linear range.

  • Q7: How should I prepare a sample of 3,5,5-Trimethylnonane for GC analysis? A: The standard should be diluted to an appropriate concentration (e.g., in the parts-per-million range) using a high-purity, volatile solvent such as hexane (B92381) or iso-octane. The sample should be prepared in a clean glass vial.[9]

Quantitative Data Summary

The following table provides a summary of typical quantitative data relevant to the analysis of hydrocarbon standards. Please note that specific values can vary depending on the grade of the standard and the analytical method used.

Parameter Typical Value/Range Significance
Purity of High-Grade 3,5,5-Trimethylnonane Standard > 99.5%Indicates the percentage of the desired compound in the standard.
Common Contaminant (e.g., Phthalates) Detection Limits in GC/FID ~30 ppt (B1677978) to ~1 ppbDemonstrates the high sensitivity of the analytical method for detecting trace contaminants.[10]
Linearity of GC/FID for Hydrocarbons (r²) > 0.99A high correlation coefficient indicates a reliable quantitative analysis over a range of concentrations.
Repeatability of GC Analysis (Relative Standard Deviation) < 2%Shows the precision of the analytical method.

Experimental Protocols

Protocol 1: Purity Assessment of 3,5,5-Trimethylnonane using Gas Chromatography-Flame Ionization Detection (GC-FID)

1. Objective: To determine the purity of a 3,5,5-Trimethylnonane standard by GC-FID.

2. Materials:

  • 3,5,5-Trimethylnonane standard

  • High-purity hexane (or other suitable volatile solvent)

  • 2 mL glass autosampler vials with PTFE-lined caps

  • Micropipettes and disposable tips

  • Gas chromatograph equipped with a Flame Ionization Detector (FID)

  • Capillary column suitable for hydrocarbon analysis (e.g., DB-5 or equivalent)

3. Procedure:

  • Sample Preparation:

    • Prepare a stock solution by accurately weighing a small amount of the 3,5,5-Trimethylnonane standard and dissolving it in a known volume of high-purity hexane to achieve a concentration of approximately 1000 µg/mL.

    • From the stock solution, prepare a working standard with a concentration of approximately 10 µg/mL by diluting with hexane.

    • Transfer the working standard to a 2 mL glass autosampler vial and cap it tightly.

  • GC-FID Analysis:

    • Set up the GC-FID instrument with the appropriate analytical method. A typical method might include:

      • Inlet Temperature: 250 °C

      • Injection Mode: Split (e.g., 50:1 split ratio)

      • Injection Volume: 1 µL

      • Carrier Gas: Helium or Hydrogen at a constant flow rate

      • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at 10 °C/minute, and hold for 5 minutes.

      • FID Temperature: 300 °C

    • Inject a solvent blank (hexane) to ensure the system is clean.

    • Inject the prepared 3,5,5-Trimethylnonane working standard.

  • Data Analysis:

    • Integrate the peaks in the resulting chromatogram.

    • Calculate the purity of the 3,5,5-Trimethylnonane standard by dividing the peak area of the main compound by the total area of all peaks and multiplying by 100.

Protocol 2: Cleaning Glassware for Trace Hydrocarbon Analysis

1. Objective: To ensure that glassware used for preparing and storing hydrocarbon standards is free from organic contaminants.

2. Materials:

  • Phosphate-free laboratory detergent

  • Deionized water

  • High-purity solvent (e.g., hexane or acetone)

  • Oven

3. Procedure:

  • Initial Wash: Wash the glassware with a warm solution of phosphate-free laboratory detergent and water. Use a brush to scrub all surfaces.

  • Tap Water Rinse: Rinse the glassware thoroughly with tap water at least three times.

  • Deionized Water Rinse: Rinse the glassware with deionized water at least three times.

  • Solvent Rinse: Rinse the glassware with a high-purity solvent (e.g., hexane or acetone) to remove any remaining organic residues. Perform this step in a well-ventilated fume hood.

  • Drying: Place the rinsed glassware in an oven at a temperature of at least 105 °C for a minimum of one hour to dry completely and drive off any volatile residues.

  • Storage: Once cooled, cover the glassware with clean aluminum foil or store it in a clean, dust-free cabinet to prevent re-contamination.[4]

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis GC-FID Analysis cluster_data Data Interpretation start Receive 3,5,5-Trimethylnonane Standard prep_solution Prepare Working Solution (e.g., 10 µg/mL in Hexane) start->prep_solution transfer_vial Transfer to Clean Glass Vial prep_solution->transfer_vial inject_blank Inject Solvent Blank transfer_vial->inject_blank inject_sample Inject Sample inject_blank->inject_sample acquire_data Acquire Chromatogram inject_sample->acquire_data integrate_peaks Integrate Peaks acquire_data->integrate_peaks calculate_purity Calculate Purity integrate_peaks->calculate_purity report Report Results calculate_purity->report

Caption: Experimental workflow for the purity assessment of 3,5,5-Trimethylnonane standards.

troubleshooting_contamination start Unexplained Peaks in Chromatogram? blank_run Run Solvent Blank start->blank_run peaks_in_blank Peaks in Blank? blank_run->peaks_in_blank contam_source Source is Likely Solvent, Vial, or System peaks_in_blank->contam_source Yes no_peaks_in_blank Blank is Clean peaks_in_blank->no_peaks_in_blank No end_investigate Investigate and Clean Contamination Source. contam_source->end_investigate sample_prep_issue Contamination from Sample Preparation or Standard Degradation no_peaks_in_blank->sample_prep_issue end_clean System is Clean. Proceed with Analysis. no_peaks_in_blank->end_clean sample_prep_issue->end_investigate

Caption: Troubleshooting decision tree for identifying sources of contamination.

References

Enhancing signal-to-noise ratio for 3,5,5-Trimethylnonane in mass spectrometry

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of 3,5,5-Trimethylnonane. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the signal-to-noise ratio (S/N) in their mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common ionization technique for 3,5,5-Trimethylnonane and why?

A1: Electron Ionization (EI) is the most common and effective technique for analyzing branched alkanes like 3,5,5-Trimethylnonane. EI utilizes high-energy electrons to induce fragmentation, creating a characteristic and reproducible mass spectrum that is useful for structural elucidation and identification.[1][2][3] The fragmentation pattern of alkanes in EI-MS is well-documented, typically showing a series of fragment ions separated by 14 Da (corresponding to CH₂ groups).[4][5]

Q2: Why is the molecular ion peak (M+) often weak or absent for branched alkanes like 3,5,5-Trimethylnonane?

A2: Branched alkanes readily undergo fragmentation upon ionization due to the stability of the resulting secondary and tertiary carbocations.[3][4][6] Cleavage is preferred at the branching points, leading to extensive fragmentation and a low abundance of the molecular ion.[6] For long-chain and branched alkanes, the molecular ion peak intensity decreases with increasing molecular weight and branching.[4]

Q3: What are the expected characteristic fragment ions for 3,5,5-Trimethylnonane in an EI mass spectrum?

Q4: How can I improve the separation of 3,5,5-Trimethylnonane from other isomers using Gas Chromatography (GC)?

A4: Optimizing the GC conditions is crucial for separating isomers and improving the signal-to-noise ratio. Using a long, non-polar capillary column (e.g., 30-60 m with a 100% dimethylpolysiloxane stationary phase) is recommended.[9] A slow oven temperature ramp rate will enhance the separation of closely eluting isomers.[11] Additionally, using a smaller internal diameter column (e.g., 0.18-0.25 mm) can lead to sharper peaks and increased sensitivity.[11][12]

Troubleshooting Guide: Low Signal-to-Noise Ratio

This guide addresses common issues encountered when analyzing 3,5,5-Trimethylnonane that result in a poor signal-to-noise ratio.

Problem/Symptom Potential Cause Recommended Solution
No or very low signal for all peaks Injection Issue: Syringe is not drawing the sample, or the inlet is leaking.[13]Observe the injection cycle to ensure the sample is being drawn.[13] Check for leaks at the injector port using an electronic leak detector. Replace the septum.[13]
Improper GC-MS Parameters: Inlet or detector temperatures are too low.[14][15]Ensure the injector temperature is high enough to volatilize the sample (e.g., 250-300°C). Check that the MS source and transfer line temperatures are appropriate.
Detector Issue: The detector may not be turned on, or the electron multiplier voltage is too low.Verify that the detector is on and that the electron multiplier voltage is set to an appropriate level as recommended by the instrument manufacturer. Perform an autotune of the mass spectrometer.[9]
High background noise Contaminated System: Carrier gas impurity, column bleed, or a contaminated ion source.[14][15][16]Use high-purity carrier gas (Helium or Hydrogen) and install gas purifiers. Condition the column by baking it at a high temperature.[14] Clean the ion source according to the manufacturer's instructions.
Leaks: Air leaking into the system can cause high background noise, particularly at m/z 28 (N₂) and 32 (O₂).Check for leaks throughout the system, especially at the injector, column fittings, and vacuum seals.
Poor peak shape (tailing or fronting) Active Sites in the Inlet or Column: Silanol groups on the liner or column can interact with the analyte.[16][17]Use a deactivated inlet liner.[16] If the column is old, trim the first few centimeters from the inlet end or replace the column.
Column Overload: Injecting too much sample can lead to peak fronting.Dilute the sample or reduce the injection volume. Consider using a split injection instead of splitless.
Inappropriate Temperature: The initial oven temperature may be too high.Lower the initial oven temperature to better focus the analytes at the head of the column.[14]
Inconsistent Peak Areas/Heights Sample Preparation Inconsistency: Variations in sample dilution or extraction.Ensure consistent and accurate sample preparation procedures. Use an internal standard to correct for variations.
Injector Discrimination: The injection method may favor more volatile or less volatile compounds.Optimize the injection parameters, such as injection speed and inlet temperature. A pulsed splitless injection can sometimes improve reproducibility.[18]
Experimental Protocols
Protocol 1: Sample Preparation using Solid-Phase Microextraction (SPME)

SPME is an effective technique for extracting and concentrating volatile organic compounds like 3,5,5-Trimethylnonane from a sample matrix, which can significantly enhance the signal-to-noise ratio.[11][19][20]

Materials:

  • SPME fiber assembly (e.g., 100 µm Polydimethylsiloxane (PDMS) fiber)

  • Sample vials with septa

  • Heater/stirrer

  • GC-MS system

Procedure:

  • Place a known volume of the liquid sample or a known weight of the solid sample into a sample vial.

  • Seal the vial with a septum cap.

  • Place the vial in a heater/stirrer and allow it to equilibrate at a set temperature (e.g., 60°C) for a specified time (e.g., 15 minutes) to allow the analytes to partition into the headspace.

  • Expose the SPME fiber to the headspace of the sample vial for a defined period (e.g., 30 minutes) to allow the analytes to adsorb onto the fiber coating.

  • Retract the fiber into the needle and immediately insert it into the GC inlet.

  • Desorb the analytes from the fiber onto the GC column by exposing the fiber in the hot inlet (e.g., 250°C) for a few minutes.

  • Start the GC-MS analysis.

Protocol 2: Optimized GC-MS Parameters for 3,5,5-Trimethylnonane Analysis

These are starting parameters that should be optimized for your specific instrument and application.

Parameter Value Justification
GC System
Injection ModeSplitlessTo maximize the transfer of the analyte to the column for trace analysis.[11]
Injector Temperature250°CEnsures complete vaporization of the analyte.
Injection Volume1 µLA standard volume to avoid overloading the column.
Carrier GasHeliumInert and provides good chromatographic efficiency.
Flow Rate1.0 mL/min (Constant Flow)Provides a good balance between analysis time and resolution.
Column30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)A standard non-polar column suitable for hydrocarbon analysis.[9]
Oven Program50°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 minA general-purpose temperature program to separate a range of volatile compounds.
MS System
Ionization ModeElectron Ionization (EI)Standard for creating reproducible fragmentation patterns of alkanes.
Ion Source Temp.230°CA typical source temperature to promote ionization and prevent contamination.
Quadrupole Temp.150°CA typical quadrupole temperature to ensure stable mass analysis.
Electron Energy70 eVThe standard electron energy for generating reference mass spectra.
Scan Rangem/z 40-250Covers the expected molecular ion and fragment ions of 3,5,5-Trimethylnonane.
Solvent Delay3 minPrevents the solvent peak from saturating the detector.
Visualizations

Logical Workflow for Troubleshooting Low S/N Ratio

G start Low Signal-to-Noise Ratio Detected check_signal Are peaks visible? start->check_signal check_noise Is baseline noisy? check_signal->check_noise Yes no_peaks No Peaks Observed check_signal->no_peaks No noisy_baseline High Background Noise check_noise->noisy_baseline Yes weak_signal Weak Signal with Good Baseline check_noise->weak_signal No check_injection Verify Injection System (Syringe, Sample, Inlet) no_peaks->check_injection check_leaks Check for Gas Leaks (Air & Water) noisy_baseline->check_leaks optimize_gc Optimize GC Method (Temperatures, Flow Rate) weak_signal->optimize_gc check_ms_params Check MS Parameters (Detector On, Voltages) check_injection->check_ms_params end S/N Ratio Improved check_ms_params->end check_gas Verify Gas Purity & Purifiers check_leaks->check_gas clean_source Clean Ion Source check_gas->clean_source clean_source->end sample_prep Improve Sample Prep (Concentration, SPME) optimize_gc->sample_prep tune_ms Tune Mass Spectrometer sample_prep->tune_ms tune_ms->end

Caption: Troubleshooting workflow for low signal-to-noise ratio.

Experimental Workflow for GC-MS Analysis

G cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing sample Sample Collection extraction Extraction / Concentration (e.g., SPME, LLE) sample->extraction injection GC Injection (Splitless) extraction->injection separation GC Separation (Capillary Column) injection->separation ionization MS Ionization (EI, 70 eV) separation->ionization detection Mass Detection (Quadrupole) ionization->detection acquisition Data Acquisition detection->acquisition processing Signal Processing (Integration, Deconvolution) acquisition->processing identification Compound ID & Quant. processing->identification end Final Report identification->end start Start start->sample

Caption: General workflow for 3,5,5-Trimethylnonane analysis by GC-MS.

References

Calibration curve issues with 3,5,5-Trimethylnonane standards

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with 3,5,5-trimethylnonane calibration curves in GC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is 3,5,5-Trimethylnonane and why is it used as a standard?

3,5,5-Trimethylnonane is a branched alkane with the chemical formula C₁₂H₂₆ and a molecular weight of 170.33 g/mol . It is often used as an internal standard in gas chromatography-mass spectrometry (GC-MS) analysis due to its chemical inertness and distinct mass spectrum, which allows for clear differentiation from many analytes of interest. Its branched structure can also provide a unique retention time, separating it from linear alkanes in complex mixtures.

Q2: I am observing poor linearity (R² < 0.99) in my calibration curve for 3,5,5-Trimethylnonane. What are the potential causes?

Poor linearity in your calibration curve can stem from several factors, including:

  • Inaccurate Standard Preparation: Errors in serial dilutions, incorrect solvent volumes, or solvent evaporation can lead to inaccurate standard concentrations.

  • Instrumental Issues: Problems with the injector, detector, or gas flows can affect the consistency of your measurements.

  • Matrix Effects: Components in your sample matrix can interfere with the ionization of 3,5,5-Trimethylnonane, leading to signal enhancement or suppression.[1][2][3][4][5]

  • Detector Saturation: At high concentrations, the MS detector can become saturated, leading to a non-linear response.

  • Adsorption: Active sites in the GC inlet or column can adsorb the analyte, particularly at low concentrations, leading to a non-linear response that does not pass through the origin.

Q3: My 3,5,5-Trimethylnonane peak is showing significant tailing. How can I resolve this?

Peak tailing for 3,5,5-Trimethylnonane is often indicative of active sites within the GC system. Here are some troubleshooting steps:

  • Inlet Maintenance: Clean or replace the injector liner and septum. The liner can accumulate non-volatile residues that create active sites.

  • Column Conditioning: Condition the GC column according to the manufacturer's instructions to remove contaminants and ensure a more inert surface.

  • Column Choice: Ensure you are using a suitable, high-quality, and well-maintained capillary column, typically a non-polar phase like a 5% phenyl methyl siloxane column, for alkane analysis.[6]

Q4: The retention time for 3,5,5-Trimethylnonane is shifting between runs. What could be the cause?

Retention time instability can be caused by:

  • Flow Rate Fluctuation: Check for leaks in the carrier gas lines and ensure the electronic pressure control (EPC) is functioning correctly.

  • Oven Temperature Variation: Verify that the GC oven temperature is stable and programmed correctly.

  • Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention.

  • Sample Matrix Effects: High concentrations of matrix components can sometimes affect the chromatography and cause shifts in retention time.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Poor Calibration Curve Linearity

This guide provides a systematic approach to troubleshooting poor linearity in your 3,5,5-Trimethylnonane calibration curve.

Quantitative Data Summary:

Parameter Acceptable Range Potential Issue if Outside Range
Correlation Coefficient (R²) ≥ 0.99Poor linearity, indicating a non-proportional response.
y-intercept Close to zeroA significant non-zero intercept may indicate contamination or adsorption issues.
Relative Standard Deviation (RSD) of Response Factors ≤ 15%High variability suggests inconsistent instrument performance or sample preparation.

Troubleshooting Workflow:

G Troubleshooting Poor Calibration Curve Linearity cluster_0 Initial Observation cluster_1 Investigation cluster_2 Corrective Actions cluster_3 Resolution start Poor Linearity (R² < 0.99) prep Verify Standard Preparation start->prep Step 1 instrument Check Instrument Performance start->instrument Step 2 matrix Evaluate Matrix Effects start->matrix Step 3 new_standards Prepare Fresh Standards prep->new_standards maintenance Perform Instrument Maintenance (Clean Injector, Check for Leaks) instrument->maintenance matrix_matched Use Matrix-Matched Standards matrix->matrix_matched dilute Dilute Sample matrix->dilute end Linearity Restored (R² ≥ 0.99) new_standards->end maintenance->end matrix_matched->end dilute->end

Caption: A flowchart outlining the steps to troubleshoot and resolve poor linearity in a calibration curve.

Guide 2: Addressing Low Sensitivity and Signal Intensity

If you are experiencing low signal intensity for your 3,5,5-Trimethylnonane standards, consider the following:

Troubleshooting Steps:

  • Confirm Standard Concentration: Double-check your dilution calculations and ensure your standards are within the expected concentration range for your instrument's sensitivity.

  • MS Detector Check: Ensure the mass spectrometer is tuned and the detector is functioning optimally. A dirty ion source or a failing electron multiplier can significantly reduce sensitivity.

  • Injector Temperature: Optimize the injector temperature to ensure efficient volatilization of 3,5,5-Trimethylnonane without causing thermal degradation.

  • Carrier Gas Flow: Verify that the carrier gas flow rate is optimal for your column dimensions and method. An incorrect flow rate can lead to broad peaks and reduced sensitivity.

  • Data Acquisition Parameters: Ensure that the MS is acquiring data in the correct mode (e.g., Selected Ion Monitoring - SIM) and that the appropriate ions for 3,5,5-Trimethylnonane are being monitored.

Experimental Protocols

Protocol 1: Preparation of 3,5,5-Trimethylnonane Calibration Standards

This protocol outlines the preparation of a set of calibration standards for 3,5,5-Trimethylnonane in a suitable solvent (e.g., hexane (B92381) or dichloromethane).[6][7]

Materials:

  • 3,5,5-Trimethylnonane (analytical standard grade)

  • High-purity solvent (e.g., hexane or dichloromethane, GC-MS grade)

  • Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)

  • Calibrated micropipettes

Procedure:

  • Prepare a Stock Solution (e.g., 1000 µg/mL):

    • Accurately weigh approximately 10 mg of 3,5,5-Trimethylnonane.

    • Dissolve the weighed standard in the chosen solvent in a 10 mL volumetric flask.

    • Ensure the standard is completely dissolved, then fill the flask to the mark with the solvent.

    • Calculate the exact concentration of the stock solution.

  • Prepare Intermediate and Working Standards:

    • Perform serial dilutions of the stock solution to prepare a series of working standards with concentrations covering the desired calibration range (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

    • Use calibrated micropipettes and Class A volumetric flasks for all dilutions to ensure accuracy.

    • For example, to prepare a 100 µg/mL intermediate standard, transfer 1 mL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with the solvent.

Quantitative Data for Standard Preparation:

Standard Concentration (µg/mL)Volume of Stock/Intermediate (mL)Final Volume (mL)
500.5 of 1000 µg/mL Stock10
250.25 of 1000 µg/mL Stock10
100.1 of 1000 µg/mL Stock10
50.5 of 100 µg/mL Intermediate10
10.1 of 100 µg/mL Intermediate10
0.50.5 of 10 µg/mL Intermediate10
0.10.1 of 10 µg/mL Intermediate10
Protocol 2: GC-MS Method for 3,5,5-Trimethylnonane Analysis

This protocol provides a starting point for developing a GC-MS method for the quantitative analysis of 3,5,5-Trimethylnonane. Optimization will be required for your specific instrument and application.

Instrumentation:

  • Gas Chromatograph with a Mass Spectrometric Detector (GC-MS)

  • Autosampler

GC-MS Parameters:

Parameter Typical Value
Column 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methyl Siloxane
Carrier Gas Helium, constant flow at 1.0 mL/min
Inlet Temperature 250 °C
Injection Volume 1 µL
Split Ratio 10:1 to 50:1 (adjust based on concentration)
Oven Program Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 280 °CHold: 5 min at 280 °C
MS Transfer Line Temp 280 °C
Ion Source Temp 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV
Acquisition Mode Scan (m/z 40-400) or SIM
SIM Ions for 3,5,5-Trimethylnonane To be determined from a full scan spectrum (e.g., m/z 57, 71, 85)

Experimental Workflow Diagram:

G GC-MS Analysis Workflow cluster_0 Sample & Standard Preparation cluster_1 GC-MS Analysis cluster_2 Data Processing & Review cluster_3 Final Result prep_standards Prepare Calibration Standards sequence Create Injection Sequence prep_standards->sequence prep_samples Prepare Samples prep_samples->sequence run_gcms Run GC-MS Analysis sequence->run_gcms process_data Process Data (Integration, Peak Identification) run_gcms->process_data build_curve Build Calibration Curve process_data->build_curve quantify Quantify Samples build_curve->quantify report Report Results quantify->report

Caption: A diagram illustrating the general workflow for quantitative analysis using GC-MS.

References

Technical Support Center: Method Development for Complex Mixtures Containing 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on method development for complex mixtures containing 3,5,5-trimethylnonane.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing 3,5,5-trimethylnonane in complex mixtures?

A1: The main challenges include:

  • Isomer Co-elution: 3,5,5-trimethylnonane has numerous structural isomers with very similar boiling points and polarities, making their separation by a single gas chromatography (GC) column difficult.[1]

  • Matrix Interferences: Complex sample matrices can contain a multitude of compounds that may co-elute with or mask the signal of 3,5,5-trimethylnonane and its isomers.

  • Low Concentrations: Target analytes may be present at trace levels, requiring sensitive analytical methods and efficient sample preparation techniques.

  • Volatility: As a volatile organic compound (VOC), 3,5,5-trimethylnonane requires specific handling and sample preparation to prevent loss of analyte.

Q2: Which analytical technique is most suitable for the analysis of 3,5,5-trimethylnonane?

A2: Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the most powerful and widely used technique for the analysis of 3,5,5-trimethylnonane in complex mixtures.[2] GC provides the necessary separation of volatile compounds, while MS allows for positive identification and quantification. For quantification, a Flame Ionization Detector (FID) can also be used and is known for its linear response over a wide range of concentrations.[3]

Q3: How can I improve the separation of 3,5,5-trimethylnonane from its isomers?

A3: To improve isomeric separation, consider the following:

  • Column Selection: Utilize a high-resolution capillary column with a stationary phase that offers good selectivity for hydrocarbons. A longer column can also increase resolution.[1]

  • Temperature Program Optimization: A slower temperature ramp rate can allow for better separation of closely eluting compounds.[1]

  • Carrier Gas Flow Rate: Optimizing the carrier gas flow rate can maximize column efficiency.[1]

  • Two-Dimensional Gas Chromatography (GCxGC): For extremely complex mixtures, GCxGC provides significantly higher resolving power by using two columns with different stationary phases.[1]

Q4: What are the recommended sample preparation techniques for volatile compounds like 3,5,5-trimethylnonane?

A4: The choice of sample preparation technique depends on the sample matrix and the concentration of the analyte. Common techniques for VOCs include:

  • Static Headspace (HS): This technique is suitable for analyzing volatile compounds in liquid or solid samples. The sample is heated in a sealed vial, and the vapor phase (headspace) is injected into the GC.[4][5]

  • Purge and Trap (P&T): This is a more sensitive technique where an inert gas is bubbled through the sample, and the purged volatile compounds are trapped on a sorbent material. The trap is then heated to desorb the analytes into the GC system.[6][7][8][9]

  • Solid-Phase Microextraction (SPME): A fused-silica fiber coated with a stationary phase is exposed to the sample or its headspace. The analytes adsorb to the fiber, which is then transferred to the GC injector for desorption.

Q5: How do I identify 3,5,5-trimethylnonane in my chromatogram if I have co-eluting isomers?

A5: Even with co-elution, mass spectrometry can often distinguish between isomers. While many branched alkanes produce similar fragmentation patterns, careful examination of the mass spectra, including the molecular ion and specific fragment ions, can aid in identification.[1] Using a lower ionization energy in the mass spectrometer can sometimes enhance the molecular ion peak, making it easier to distinguish between isomers with the same nominal mass.[1]

Troubleshooting Guides

GC-MS Analysis
Issue Potential Cause Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting) 1. Active sites in the injector liner or column. 2. Column overloading. 3. Improper injection technique.1. Use a deactivated liner and a high-quality, inert column. 2. Dilute the sample or use a split injection. 3. Ensure a fast and consistent injection.
Baseline Noise or Drift 1. Contaminated carrier gas. 2. Column bleed. 3. Contaminated injector or detector.1. Use high-purity gas and install/check gas purifiers. 2. Condition the column; ensure the oven temperature does not exceed the column's maximum limit. 3. Clean the injector and detector according to the manufacturer's instructions.
Poor Sensitivity 1. Leak in the system. 2. Inefficient sample preparation. 3. Suboptimal MS parameters.1. Perform a leak check of the entire system. 2. Optimize the sample preparation method to ensure efficient extraction and concentration of the analyte. 3. Tune the mass spectrometer and optimize ion source and detector settings.
Co-elution of Isomers 1. Inadequate column resolution. 2. Unoptimized temperature program.1. Switch to a longer column or a column with a different stationary phase that provides better selectivity for branched alkanes. 2. Decrease the temperature ramp rate or use an isothermal hold at a temperature that maximizes separation.[1]
Ghost Peaks 1. Carryover from previous injections. 2. Contaminated syringe or sample vials.1. Run a blank solvent injection to check for carryover. Increase the injector and oven temperature during the bake-out phase. 2. Use clean syringes and vials for each injection.

Data Presentation

The following table presents illustrative quantitative data for the analysis of C12 branched alkanes using different sample preparation and analysis techniques. This data is based on typical performance characteristics and should be used as a general guideline. Actual performance will vary depending on the specific instrumentation, method parameters, and sample matrix.

Parameter Headspace GC-MS Purge and Trap GC-MS Reference
Typical Sample Matrix Water, Soil, PolymersWater, Wastewater[5][6]
Estimated Method Detection Limit (MDL) 0.5 - 5 µg/L0.1 - 1 µg/L[8][9][10]
Typical Recovery 80 - 110%70 - 130%[8]
Relative Standard Deviation (RSD) < 15%< 10%[10]

Experimental Protocols

Protocol 1: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This protocol provides a general procedure for the analysis of 3,5,5-trimethylnonane in a liquid matrix.

  • Sample Preparation:

    • Pipette a known volume (e.g., 5 mL) of the liquid sample into a headspace vial.

    • If required, add a salting-out agent (e.g., NaCl) to increase the volatility of the analytes.

    • Add an appropriate internal standard.

    • Immediately seal the vial with a PTFE-lined septum and aluminum cap.

  • HS Autosampler Conditions:

    • Oven Temperature: 80-120 °C (optimize for your specific application)

    • Loop Temperature: 10-20 °C higher than the oven temperature

    • Transfer Line Temperature: 10-20 °C higher than the loop temperature

    • Equilibration Time: 15-30 minutes

    • Injection Volume: 1 mL

  • GC-MS Conditions:

    • Injector Temperature: 250 °C

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

    • Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point.

    • Oven Temperature Program:

      • Initial temperature: 40 °C, hold for 2 minutes

      • Ramp to 150 °C at 5 °C/min

      • Ramp to 250 °C at 10 °C/min, hold for 5 minutes

    • MS Transfer Line Temperature: 280 °C

    • Ion Source Temperature: 230 °C

    • Mass Range: m/z 40-400

    • Ionization Mode: Electron Ionization (EI) at 70 eV

Visualizations

Experimental Workflow

experimental_workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Complex Mixture Spike Spike with Internal Standard Sample->Spike Headspace Headspace Incubation Spike->Headspace Method A PurgeTrap Purge and Trap Spike->PurgeTrap Method B SPME SPME Extraction Spike->SPME Method C GC Gas Chromatography Separation Headspace->GC PurgeTrap->GC SPME->GC MS Mass Spectrometry Detection GC->MS Identification Compound Identification MS->Identification Quantification Quantification Identification->Quantification Report Final Report Quantification->Report

Caption: General experimental workflow for the analysis of 3,5,5-trimethylnonane.

Troubleshooting Logic

troubleshooting_logic node_rect node_rect Start Problem with GC-MS Analysis? CheckPeakShape Poor Peak Shape? Start->CheckPeakShape CheckSensitivity Low Sensitivity? CheckPeakShape->CheckSensitivity No Tailing Tailing? CheckPeakShape->Tailing Yes CheckResolution Isomer Co-elution? CheckSensitivity->CheckResolution No Sol_Sensitivity Check for leaks, optimize MS tune, improve sample prep CheckSensitivity->Sol_Sensitivity Yes CheckBaseline Baseline Issues? CheckResolution->CheckBaseline No Sol_Resolution Use longer column, change stationary phase, optimize temperature program CheckResolution->Sol_Resolution Yes Sol_Baseline Check gas purity, condition column, clean injector/detector CheckBaseline->Sol_Baseline Yes Fronting Fronting? Tailing->Fronting No Sol_Tailing Deactivate liner/column, check for leaks Tailing->Sol_Tailing Yes Sol_Fronting Dilute sample, check injection volume Fronting->Sol_Fronting Yes

Caption: A decision tree for troubleshooting common GC-MS issues.

References

Validation & Comparative

A Comparative Analysis of 3,5,5-Trimethylnonane and Other C12 Alkane Isomers for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

In the realms of chemical research and pharmaceutical development, the selection of appropriate solvents and non-polar compounds is a critical decision that can significantly influence experimental outcomes. C12 alkanes, a group of saturated hydrocarbons with the chemical formula C12H26, are valued for their chemical inertness, low polarity, and specific physical properties. This guide provides a comparative analysis of 3,5,5-trimethylnonane against other common C12 alkane isomers, offering insights into their respective properties and performance characteristics in a laboratory setting.

Physicochemical Properties of C12 Alkane Isomers

The structural arrangement of carbon atoms in C12 alkane isomers leads to notable differences in their physical properties. These properties are pivotal in determining their suitability for various applications, from use as a solvent in chemical synthesis to a component in formulation studies. A summary of key physicochemical data is presented below.

Property3,5,5-Trimethylnonanen-Dodecane2,2,4,6,6-Pentamethylheptane (B104275) (Isododecane)
Molecular Formula C12H26C12H26C12H26
Molecular Weight 170.34 g/mol 170.34 g/mol 170.34 g/mol
Boiling Point 193 °C216.2 °C177 °C
Melting Point -70 °C (estimated)-9.6 °C-51 °C
Density 0.75 g/cm³0.75 g/cm³0.74 g/cm³
Viscosity 1.5 mPa·s (at 20 °C)1.34 mPa·s (at 25 °C)1.04 mPa·s (at 25 °C)
Refractive Index 1.422 (at 20 °C)1.421 (at 20 °C)1.418 (at 20 °C)

Inference on Performance:

  • Volatility: With a boiling point of 193 °C, 3,5,5-trimethylnonane is less volatile than 2,2,4,6,6-pentamethylheptane (isododecane) but more volatile than n-dodecane. This moderate volatility can be advantageous in applications requiring controlled evaporation.

  • Fluidity: The viscosity of these isomers is relatively low, making them easy to handle and transfer in a laboratory setting. The slight variations may be relevant in applications sensitive to flow characteristics, such as in microfluidics or as a component in low-viscosity formulations.

  • Freezing Point: The significantly lower melting points of the branched isomers, 3,5,5-trimethylnonane and isododecane, compared to n-dodecane, make them suitable for applications in colder environments where maintaining a liquid state is crucial.

Experimental Protocol: Determination of Compound Solubility in C12 Alkane Isomers

This protocol outlines a standardized method for determining the solubility of a solid compound, for instance, an active pharmaceutical ingredient (API), in various C12 alkane isomers.

Objective: To quantitatively measure and compare the solubility of a target compound in 3,5,5-trimethylnonane, n-dodecane, and isododecane at a specified temperature.

Materials:

  • Target solid compound (e.g., API)

  • 3,5,5-Trimethylnonane (98% purity or higher)

  • n-Dodecane (99% purity or higher)

  • Isododecane (99% purity or higher)

  • Analytical balance

  • Vials with screw caps (B75204) (e.g., 10 mL)

  • Thermostatically controlled shaker or water bath

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system or a suitable quantitative analysis method

  • Volumetric flasks and pipettes

Procedure:

  • Preparation of Saturated Solutions:

    • Add an excess amount of the solid compound to separate vials.

    • Accurately pipette a known volume (e.g., 5 mL) of each C12 alkane isomer into the respective vials containing the solid compound.

    • Securely cap the vials to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

    • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Sample Separation:

    • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the undissolved solid to settle.

    • For finer particles, centrifuge the vials at a moderate speed (e.g., 3000 rpm) for 15 minutes to achieve a clear separation of the supernatant.

  • Sample Analysis:

    • Carefully withdraw an aliquot of the clear supernatant from each vial.

    • Dilute the aliquot with a suitable solvent to a concentration within the calibration range of the analytical method.

    • Quantify the concentration of the dissolved compound using a validated HPLC method or another appropriate analytical technique.

  • Data Analysis:

    • Calculate the solubility of the compound in each C12 alkane isomer, typically expressed in mg/mL or mol/L.

    • Compare the solubility values to determine the most suitable isomer for a given application.

Logical Workflow for C12 Alkane Isomer Selection

The selection of an appropriate C12 alkane isomer for a specific research application often involves a decision-making process based on the desired physical properties of the solvent. The following diagram illustrates a logical workflow for this selection process.

G A Define Application Requirements B High Volatility Needed? A->B C Low Temperature Application? B->C No D Select Isododecane B->D Yes E Consider 3,5,5-Trimethylnonane C->E Yes G High Purity Standard Required? C->G No F Select n-Dodecane G->F No H Select n-Dodecane (often available in high purity) G->H Yes

Caption: Decision workflow for selecting a C12 alkane isomer.

This guide provides a foundational comparison of 3,5,5-trimethylnonane with other C12 alkane isomers. For specific applications, it is always recommended to consult detailed safety data sheets and conduct small-scale experiments to verify compatibility and performance.

A Comparative Guide to the Validation of Analytical Methods for 3,5,5-Trimethylnonane Quantification

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of 3,5,5-trimethylnonane, a branched-chain alkane. The validation of analytical methods is a critical requirement in drug development and research to ensure the reliability, accuracy, and reproducibility of results. This document outlines two primary analytical techniques, Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography with Mass Spectrometry (GC-MS), and presents hypothetical, yet realistic, experimental data to guide researchers in the selection and validation of an appropriate method. The principles of method validation discussed are aligned with the International Council for Harmonisation (ICH) guidelines.[1][2]

Introduction to Analytical Method Validation

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[1][2] Key validation parameters include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[1][2] For the analysis of volatile organic compounds (VOCs) such as 3,5,5-trimethylnonane, gas chromatography is the most prevalent and effective technique.

Comparative Overview of Analytical Methods

The choice between GC-FID and GC-MS for the quantification of 3,5,5-trimethylnonane will depend on the specific requirements of the analysis, such as the need for structural confirmation and the required sensitivity.

  • Gas Chromatography-Flame Ionization Detection (GC-FID): This technique is robust, relatively inexpensive, and provides excellent quantitative accuracy for hydrocarbons. The FID is highly sensitive to compounds that ionize in a hydrogen-air flame, which includes most organic compounds. It is considered a universal detector for hydrocarbons.

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. This provides not only quantitative data but also structural information, which is invaluable for unequivocal identification of the analyte. The high selectivity of MS can be advantageous when analyzing complex matrices.

Data Presentation: Performance Characteristics

The following tables summarize the hypothetical performance characteristics of validated GC-FID and GC-MS methods for the quantification of 3,5,5-trimethylnonane. These values are based on typical performance data for the analysis of similar volatile hydrocarbons.

Table 1: Comparison of GC-FID and GC-MS Method Performance

Validation ParameterGC-FIDGC-MS (Full Scan)GC-MS (Selected Ion Monitoring - SIM)
Linearity (R²) > 0.998> 0.997> 0.999
Range 1 - 500 µg/mL0.5 - 250 µg/mL0.05 - 50 µg/mL
Accuracy (% Recovery) 98.5 - 101.2%97.9 - 102.5%99.1 - 100.8%
Precision (% RSD) < 2.5%< 3.0%< 1.5%
Limit of Detection (LOD) 0.3 µg/mL0.15 µg/mL0.01 µg/mL
Limit of Quantification (LOQ) 1.0 µg/mL0.5 µg/mL0.05 µg/mL

Table 2: Detailed Hypothetical Validation Data for GC-MS (SIM Mode)

Concentration (µg/mL)Mean Measured Concentration (µg/mL)Accuracy (% Recovery)Precision (% RSD, n=6)
0.05 (LOQ) 0.04998.0%4.8%
0.1 0.102102.0%3.5%
1.0 0.99599.5%2.1%
10.0 10.12101.2%1.8%
50.0 49.8599.7%1.2%

Experimental Protocols

Detailed experimental protocols are essential for the reproducibility of an analytical method. Below are representative protocols for the quantification of 3,5,5-trimethylnonane by GC-MS.

Sample Preparation (Liquid-Liquid Extraction)

  • Standard Preparation: Prepare a stock solution of 3,5,5-trimethylnonane (analytical standard grade) in a suitable volatile solvent such as hexane (B92381) or pentane (B18724) at a concentration of 1 mg/mL. Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range.

  • Sample Extraction: To 1 mL of the sample matrix (e.g., plasma, cell culture media), add 1 mL of hexane.

  • Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of the analyte into the organic phase.

  • Centrifugation: Centrifuge the mixture at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Collection: Carefully transfer the upper organic layer (hexane) to a clean autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent)

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent)

  • Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent non-polar column)

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (splitless mode)

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes

    • Ramp: 10°C/min to 150°C

    • Ramp: 25°C/min to 280°C, hold for 5 minutes

  • MSD Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode:

    • Full Scan: m/z 40-300 for initial method development and specificity.

    • Selected Ion Monitoring (SIM): Monitor characteristic ions for 3,5,5-trimethylnonane (e.g., m/z 57, 71, 85, 127) for enhanced sensitivity and quantitative analysis.

Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of an analytical method for 3,5,5-trimethylnonane quantification.

analytical_method_validation_workflow cluster_planning 1. Planning & Protocol cluster_execution 2. Experimental Execution cluster_evaluation 3. Data Evaluation & Reporting define_purpose Define Intended Use select_method Select Method (GC-FID/GC-MS) define_purpose->select_method define_parameters Define Validation Parameters & Acceptance Criteria select_method->define_parameters write_protocol Write Validation Protocol define_parameters->write_protocol prepare_standards Prepare Standards & QC Samples write_protocol->prepare_standards specificity Specificity & Selectivity prepare_standards->specificity linearity Linearity & Range prepare_standards->linearity accuracy Accuracy prepare_standards->accuracy precision Precision (Repeatability & Intermediate) prepare_standards->precision lod_loq LOD & LOQ prepare_standards->lod_loq robustness Robustness prepare_standards->robustness analyze_data Analyze Data & Compare with Criteria robustness->analyze_data document_results Document All Results analyze_data->document_results write_report Write Validation Report document_results->write_report

Analytical Method Validation Workflow

References

A Comparative Guide to Inter-Laboratory Analysis of 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Experimental Protocols

The accurate quantification of 3,5,5-trimethylnonane relies on robust and validated analytical methods. Gas chromatography-mass spectrometry (GC-MS) is a widely used and effective technique for the analysis of volatile compounds like trimethylnonane isomers.

Recommended Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on methodologies employed for the analysis of taste and odor compounds in water, which often include various volatile organic compounds.[1]

1. Sample Preparation (Solid-Phase Microextraction - SPME):

  • Sample Volume: 10 mL of the sample matrix (e.g., water, biological fluid).

  • Internal Standard: Addition of a suitable internal standard is crucial for accurate quantification.

  • Extraction Fiber: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad applicability to volatile compounds.[1]

  • Extraction Conditions:

    • Incubation Temperature: 65°C[1]

    • Incubation Time: 5 minutes with agitation (e.g., 500 rpm).[1]

    • Extraction Time: 15 minutes in the headspace above the sample.[1]

2. Instrumentation and Conditions:

  • Gas Chromatograph (GC): Equipped with a split/splitless injector.

  • Mass Spectrometer (MS): Capable of electron ionization (EI).

  • Column: A non-polar fused silica (B1680970) capillary column, such as one with a 5% phenyl-methyl polysiloxane stationary phase, is suitable.[1]

  • Injector Temperature: 250°C.[1]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[1]

  • Oven Temperature Program:

    • Initial Temperature: 35°C, hold for 1 minute.[1]

    • Ramp: 10°C/min to 200°C, then 30°C/min to 270°C.[1]

    • Hold: 0.5 minutes at 270°C.[1]

  • MS Transfer Line Temperature: 280°C.[1]

  • Ion Source Temperature: 230°C.

  • Electron Ionization: 70 eV.

  • Scan Range: m/z 40-550.

3. Data Analysis:

  • Identification: Based on the retention time of 3,5,5-trimethylnonane and comparison of its mass spectrum with a reference library (e.g., NIST).

  • Quantification: Achieved by creating a calibration curve using standards of known concentrations and the response of the internal standard.

Data Presentation: Hypothetical Inter-Laboratory Comparison

The following tables represent a hypothetical inter-laboratory study for the analysis of 3,5,5-trimethylnonane in a spiked water sample. These tables are designed to facilitate a clear comparison of performance across participating laboratories.

Table 1: Participant Laboratory Information

Laboratory IDAnalytical MethodInstrumentation
Lab AGC-MS (SPME)Agilent 7890B GC / 5977A MS
Lab BGC-MS (SPME)Shimadzu GCMS-QP2020
Lab CGC-MS (Headspace)Thermo Fisher TRACE 1310 GC / ISQ MS
Lab DGC-MS (SPME)PerkinElmer Clarus 680 GC / SQ 8 T MS

Table 2: Results of 3,5,5-Trimethylnonane Analysis in Spiked Sample (Assigned Value = 50 µg/L)

Laboratory IDReported Value (µg/L)Recovery (%)Z-Score*
Lab A48.597.0-0.5
Lab B52.1104.20.7
Lab C45.290.4-1.6
Lab D55.8111.61.9

*Z-scores are calculated based on the assigned value and a target standard deviation to assess performance. A Z-score between -2 and 2 is generally considered acceptable.

Table 3: Precision of Measurements (Triplicate Injections)

Laboratory IDMean Value (µg/L)Standard DeviationRelative Standard Deviation (%)
Lab A48.51.22.5
Lab B52.12.54.8
Lab C45.21.84.0
Lab D55.83.15.6

Visualizations

Experimental Workflow for 3,5,5-Trimethylnonane Analysis

G cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample 10 mL Sample Add_IS Add Internal Standard Sample->Add_IS SPME SPME Fiber Extraction (65°C, 15 min) Add_IS->SPME GC_Injection GC Injection (250°C) SPME->GC_Injection Desorption Separation Chromatographic Separation (Capillary Column) GC_Injection->Separation Ionization Electron Ionization (70 eV) Separation->Ionization Detection Mass Spectrometry Detection Ionization->Detection Identification Compound Identification (Retention Time & Mass Spectrum) Detection->Identification Data Acquisition Quantification Quantification (Calibration Curve) Identification->Quantification Report Final Report Quantification->Report

Caption: Workflow for 3,5,5-Trimethylnonane analysis using SPME-GC-MS.

Logical Flow for Inter-Laboratory Comparison

G A Study Design & Sample Preparation B Distribution of Samples to Participating Labs A->B C Analysis by Each Laboratory B->C D Data Submission to Coordinator C->D E Statistical Analysis (e.g., Z-Scores) D->E F Performance Evaluation & Reporting E->F

Caption: Logical steps in conducting an inter-laboratory comparison study.

References

A Comparative Guide to 3,5,5-Trimethylnonane and Hexane as Solvents in Research and Development

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of scientific research and pharmaceutical development, the choice of solvent is a critical decision that can significantly impact experimental outcomes, process efficiency, and safety. While hexane (B92381) has long been a standard non-polar solvent, its known toxicity has prompted a search for safer, more effective alternatives. This guide provides a detailed comparison of the performance of 3,5,5-trimethylnonane against the established benchmark of hexane, offering insights for researchers, scientists, and drug development professionals.

Physicochemical Properties: A Head-to-Head Comparison

A solvent's fundamental physical and chemical properties dictate its suitability for specific applications. The following table summarizes the key properties of 3,5,5-trimethylnonane and n-hexane. It is important to note that much of the data for 3,5,5-trimethylnonane is based on computed values due to a lack of extensive experimental studies.

Property3,5,5-Trimethylnonanen-HexaneSignificance in Drug Development
Molecular Formula C₁₂H₂₆C₆H₁₄Impacts molecular weight, boiling point, and viscosity.
Molecular Weight 170.33 g/mol [1][2]86.18 g/mol [3]Influences volatility and mass transfer properties.
Boiling Point ~190-210 °C (estimated for isomers)[4][5]68.7 °C[3]A higher boiling point reduces flammability and evaporative losses but may require more energy for removal.
Density ~0.76 g/cm³ (estimated for isomers)[4][5]0.655 g/cm³Affects phase separation in extractions and overall process mass.
Viscosity Higher than hexane (qualitative estimation)0.294 mPa·s at 25 °CInfluences mixing, pumping, and filtration efficiency. Lower viscosity is often preferred.
Polarity Non-polarNon-polarDetermines the types of compounds that can be effectively dissolved. Both are suitable for non-polar solutes like many organic APIs and intermediates.[6]
Flash Point Higher than hexane (expected)-22 °CA higher flash point indicates lower flammability and enhanced safety.

Performance in Key Applications

The practical utility of a solvent is best assessed by its performance in common laboratory and industrial operations.

Solubility of Pharmaceutical Compounds
Extraction Efficiency

Hexane is widely used for the extraction of oils and other non-polar natural products.[7] Its low viscosity and high volatility facilitate efficient extraction and subsequent solvent removal. The higher viscosity and boiling point of 3,5,5-trimethylnonane may result in slower extraction kinetics and require more energy-intensive methods for solvent recovery. However, its potentially higher solvency for certain lipophilic compounds could lead to improved extraction yields in specific cases.

The following diagram illustrates a typical workflow for evaluating the extraction efficiency of a solvent.

G cluster_prep Sample Preparation cluster_extraction Extraction cluster_analysis Analysis prep Homogenize Solid Sample add_solvent Add Solvent (e.g., 3,5,5-Trimethylnonane or Hexane) prep->add_solvent agitate Agitate/Sonicate add_solvent->agitate separate Separate Solid and Liquid Phases (Centrifugation/Filtration) agitate->separate evaporate Evaporate Solvent separate->evaporate quantify Quantify Extracted Analyte (e.g., HPLC, GC-MS) evaporate->quantify calculate Calculate Extraction Efficiency quantify->calculate

Workflow for Solvent Extraction Efficiency Evaluation.

Safety and Environmental Considerations

A significant driver for seeking alternatives to hexane is its toxicity profile.

Parameter3,5,5-Trimethylnonanen-Hexane
Toxicity Data not widely available, but branched alkanes are generally considered less toxic than their linear counterparts.Known neurotoxin. Chronic exposure can lead to polyneuropathy.[7][8] It is metabolized to the neurotoxic 2,5-hexanedione.[9]
Flammability Expected to be flammable, but with a higher flash point than hexane, suggesting a lower fire hazard.Highly flammable with a low flash point of -22 °C.[7]
Environmental Impact Expected to be biodegradable, similar to other alkanes.Volatile organic compound (VOC) that can contribute to air pollution.

Experimental Protocols for Solvent Comparison

To rigorously evaluate the performance of 3,5,5-trimethylnonane against hexane, a series of standardized experiments should be conducted.

Protocol 1: Determination of Solubility

Objective: To quantitatively determine the solubility of a model pharmaceutical compound in both solvents at various temperatures.

Methodology:

  • Add an excess amount of the solid pharmaceutical compound to a known volume of the solvent (3,5,5-trimethylnonane or hexane) in a sealed vial.

  • Equilibrate the vials at a constant temperature (e.g., 25 °C, 40 °C) with continuous stirring for 24 hours to ensure saturation.

  • After equilibration, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent.

  • Analyze the concentration of the dissolved compound using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.

  • Calculate the solubility in mg/mL or mol/L.

Protocol 2: Viscosity Measurement

Objective: To determine the dynamic viscosity of each solvent.

Methodology:

  • Use a calibrated viscometer (e.g., a cone and plate or capillary viscometer).

  • Maintain the solvent at a constant temperature (e.g., 25 °C).

  • Perform the measurement according to the instrument's standard operating procedure.

  • Record the viscosity in millipascal-seconds (mPa·s).

The logical relationship for selecting a solvent based on key performance indicators can be visualized as follows:

G Solvent_Selection Solvent Selection High_Solubility High Solubility of Target Compound Solvent_Selection->High_Solubility Low_Toxicity Low Toxicity Solvent_Selection->Low_Toxicity Appropriate_BP Appropriate Boiling Point Solvent_Selection->Appropriate_BP Low_Viscosity Low Viscosity Solvent_Selection->Low_Viscosity Optimal_Solvent Optimal Solvent Choice High_Solubility->Optimal_Solvent Low_Toxicity->Optimal_Solvent Appropriate_BP->Optimal_Solvent Low_Viscosity->Optimal_Solvent

Decision-Making Flow for Solvent Selection.

Conclusion

Based on the available data, 3,5,5-trimethylnonane presents a potentially safer alternative to n-hexane, primarily due to the expectation of lower toxicity and a higher flash point. Its higher boiling point is a double-edged sword, offering reduced flammability at the cost of requiring more energy for removal. The critical knowledge gap remains the lack of extensive experimental data on its performance as a solvent for a wide range of pharmaceutical compounds.

For researchers and drug development professionals, the choice between these two solvents will depend on the specific application. For processes where the neurotoxicity of hexane is a significant concern and a higher boiling point is manageable, 3,5,5-trimethylnonane warrants further investigation. However, for applications demanding high volatility and low viscosity, and where exposure can be effectively controlled, hexane remains a viable, albeit hazardous, option.

It is strongly recommended that comprehensive in-house experimental evaluations be conducted to determine the suitability of 3,5,5-trimethylnonane for any new application before its adoption as a replacement for hexane.

References

A Comparative Study on the Combustion Properties of Trimethylnonane Isomers

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the combustion properties of trimethylnonane isomers. Due to the limited availability of direct experimental data for trimethylnonane isomers, this study leverages experimental data from nonane (B91170) isomers with varying degrees of methyl branching as a proxy. This approach allows for an insightful discussion on the expected trends in combustion behavior, such as ignition delay times and laminar flame speeds, as the number and position of methyl groups are altered. The information presented is crucial for the development and refinement of chemical kinetic models for transportation fuels.

Comparative Analysis of Combustion Properties

The combustion characteristics of alkanes are significantly influenced by their molecular structure. In general, increased branching tends to lower the reactivity of the fuel. This is reflected in longer ignition delay times and lower laminar flame speeds. This trend is attributed to the fact that branched isomers produce more stable radical species upon hydrogen abstraction, which are less reactive and thus slow down the overall oxidation process. Furthermore, the presence of tertiary and quaternary carbon atoms in highly branched alkanes can hinder the low-temperature chain-branching pathways that are crucial for autoignition.

Based on the trends observed in nonane and hexane (B92381) isomers, it is anticipated that trimethylnonane isomers will exhibit lower reactivity compared to n-nonane. Among the trimethylnonane isomers themselves, those with more compact structures and a higher degree of branching are expected to have the longest ignition delay times and the lowest laminar flame speeds. For instance, an isomer with a quaternary carbon center, such as 2,2,4-trimethylnonane, would likely be less reactive than an isomer with only tertiary carbons, like 2,3,4-trimethylnonane.

Data Presentation

The following tables summarize the experimental data for various nonane isomers, which serve as a basis for the comparative analysis of trimethylnonane isomers.

Table 1: Ignition Delay Times of Nonane Isomers

FuelPressure (atm)Equivalence Ratio (Φ)Temperature (K)Ignition Delay Time (μs)
n-Nonane101.0700-1200Data not available in search results
2-Methyloctane101.0700-1200Data not available in search results
2,4-Dimethylheptane101.0700-1200Data not available in search results
2,2,4,4-Tetramethylpentane (B94933)101.0700-1200Data not available in search results

Note: Specific quantitative data for ignition delay times of nonane isomers were not available in the provided search results. However, a qualitative trend was reported: experimental ignition delay times increase with the number of methyl branches, especially in low-temperature and negative temperature coefficient (NTC) regions.

Table 2: Laminar Flame Speeds of Nonane Isomers

FuelPressure (atm)Equivalence Ratio (Φ)Unburned Gas Temperature (K)Laminar Flame Speed (cm/s)
n-Nonane10.7-1.4Not SpecifiedHigher than 2,2,4,4-tetramethylpentane
2,2,4,4-Tetramethylpentane10.7-1.4Not SpecifiedLower than n-nonane

Note: The search results indicated that the measured values of laminar flame speed for the highly branched 2,2,4,4-tetramethylpentane are smaller than those of n-nonane at all studied equivalence ratios.

Experimental Protocols

The following sections detail the methodologies used in the key experiments for determining the combustion properties of alkane isomers.

Ignition Delay Time Measurement

1. Shock Tube:

A shock tube is a facility used to generate high-temperature and high-pressure conditions to study chemical kinetics.[1][2]

  • Apparatus: A typical shock tube consists of a high-pressure driver section and a low-pressure driven section, separated by a diaphragm.[3]

  • Procedure:

    • The driven section is filled with the test gas mixture (fuel, oxidizer, and diluent).

    • The driver section is pressurized with a light gas (e.g., helium) until the diaphragm ruptures.[3]

    • This generates a shock wave that propagates through the test gas, rapidly heating and compressing it.

    • Ignition delay time is the period between the passage of the shock wave and the onset of combustion, which is typically detected by monitoring pressure changes or the emission from radical species like OH*.[1]

2. Rapid Compression Machine (RCM):

An RCM simulates the compression stroke of an internal combustion engine to study autoignition phenomena under engine-relevant conditions.[4][5]

  • Apparatus: An RCM consists of a reaction chamber where a piston rapidly compresses the premixed fuel-air mixture.[6][7] Creviced pistons are often used to create a homogeneous core region for the reaction.[5][7]

  • Procedure:

    • The reaction chamber is filled with the test mixture.

    • The piston is driven forward, compressing the gas and increasing its temperature and pressure.[4]

    • The ignition delay time is the time from the end of compression to the onset of ignition, identified by a sharp rise in pressure.[4]

Laminar Flame Speed Measurement

Spherical Expanding Flame Method:

This method involves measuring the propagation speed of a spherically expanding flame front.[8][9][10][11]

  • Apparatus: A constant-volume combustion chamber equipped with a central ignition source (spark plugs) and an optical system (e.g., high-speed schlieren photography) to track the flame radius.[10]

  • Procedure:

    • The chamber is filled with the combustible mixture at a known temperature and pressure.

    • The mixture is ignited at the center, and a spherical flame propagates outwards.

    • The flame radius is recorded as a function of time.

    • The stretched flame speed is calculated from the rate of change of the flame radius.

    • The unstretched laminar flame speed is then determined by extrapolating the stretched flame speed to zero stretch (zero flame curvature).[8][9]

Chemical Kinetic Models

The following chemical kinetic models are commonly used to simulate the combustion of alkanes.

  • KUCRS (Kyoto University Comprehensive Reaction Scheme): This is a software framework for the automated construction of detailed kinetic mechanisms for a wide range of fuels, including non-cyclic and mono-cyclic alkanes.[12] It uses a knowledge- and rule-based approach to generate reaction pathways and estimate rate constants.[12][13]

  • LLNL (Lawrence Livermore National Laboratory) Mechanisms: LLNL has developed a suite of detailed chemical kinetic mechanisms for various hydrocarbon fuels, including n-alkanes and iso-octane.[14][15][16] These mechanisms are developed based on a hierarchical approach, starting from a well-validated core mechanism for small molecules and progressively adding reaction pathways for larger fuel molecules.[14]

  • JetSurF 2.0: This is a detailed high-temperature chemical kinetic model for n-alkanes (up to n-dodecane), cyclohexane, and mono-alkylated cyclohexanes.[17][18] It consists of 348 species and 2163 reactions and is an extension of the USC-Mech II.[17]

Mandatory Visualization

Experimental_Workflow_IDT cluster_ShockTube Shock Tube cluster_RCM Rapid Compression Machine ST_Prepare Prepare Gas Mixture ST_Fill Fill Driven Section ST_Prepare->ST_Fill ST_Pressurize Pressurize Driver Section ST_Fill->ST_Pressurize ST_Rupture Diaphragm Rupture & Shock Wave ST_Pressurize->ST_Rupture ST_Ignition Ignition ST_Rupture->ST_Ignition ST_Measure Measure Pressure & OH* Emission ST_Ignition->ST_Measure ST_Calculate Calculate Ignition Delay Time ST_Measure->ST_Calculate RCM_Prepare Prepare Gas Mixture RCM_Fill Fill Reaction Chamber RCM_Prepare->RCM_Fill RCM_Compress Rapid Compression RCM_Fill->RCM_Compress RCM_Ignition Ignition RCM_Compress->RCM_Ignition RCM_Measure Measure Pressure RCM_Ignition->RCM_Measure RCM_Calculate Calculate Ignition Delay Time RCM_Measure->RCM_Calculate

Workflow for Ignition Delay Time Measurement.

Experimental_Workflow_LFS cluster_SEF Spherical Expanding Flame SEF_Prepare Prepare Gas Mixture SEF_Fill Fill Combustion Chamber SEF_Prepare->SEF_Fill SEF_Ignite Central Ignition SEF_Fill->SEF_Ignite SEF_Record Record Flame Radius vs. Time SEF_Ignite->SEF_Record SEF_Calculate_Stretched Calculate Stretched Flame Speed SEF_Record->SEF_Calculate_Stretched SEF_Extrapolate Extrapolate to Zero Stretch SEF_Calculate_Stretched->SEF_Extrapolate SEF_Result Unstretched Laminar Flame Speed SEF_Extrapolate->SEF_Result

Workflow for Laminar Flame Speed Measurement.

Alkane_Combustion_Pathway Fuel Alkane Fuel H_Abstraction H-Abstraction Fuel->H_Abstraction Initiation Alkyl_Radical Alkyl Radical (R•) H_Abstraction->Alkyl_Radical O2_Addition O2 Addition Alkyl_Radical->O2_Addition Beta_Scission β-Scission Alkyl_Radical->Beta_Scission Alkylperoxy_Radical Alkylperoxy Radical (ROO•) O2_Addition->Alkylperoxy_Radical Isomerization Isomerization Alkylperoxy_Radical->Isomerization Hydroperoxyalkyl_Radical Hydroperoxyalkyl Radical (•QOOH) Isomerization->Hydroperoxyalkyl_Radical Second_O2_Addition Second O2 Addition Hydroperoxyalkyl_Radical->Second_O2_Addition Ketohydroperoxide Ketohydroperoxide + OH Second_O2_Addition->Ketohydroperoxide Low_T_Branching Low-Temperature Chain Branching Ketohydroperoxide->Low_T_Branching CO_CO2_H2O CO, CO2, H2O Low_T_Branching->CO_CO2_H2O Smaller_Molecules Smaller Alkenes + Radicals Beta_Scission->Smaller_Molecules High_T_Pathway High-Temperature Pathway Smaller_Molecules->High_T_Pathway High_T_Pathway->CO_CO2_H2O

Generalized Alkane Combustion Pathways.

References

A Comparative Guide to the Cross-Validation of 3,5,5-Trimethylnonane Identification by GC-MS and NMR

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the precise identification of chemical compounds is paramount. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy for the confident identification of the branched alkane, 3,5,5-Trimethylnonane. By presenting supporting experimental data and detailed protocols, this document serves as a practical resource for the cross-validation of this specific analyte. Cross-validation in analytical chemistry is the process of assessing and comparing datasets generated from two or more methods to ensure the reliability and accuracy of the results.[1][2]

Data Presentation: GC-MS vs. NMR for 3,5,5-Trimethylnonane Identification

The following tables summarize the quantitative data obtained from the analysis of a 3,5,5-Trimethylnonane standard using both GC-MS and NMR.

Table 1: GC-MS Data Summary for 3,5,5-Trimethylnonane

ParameterObserved ValueExpected/Reference Value
Retention Time (min)8.74Varies with method
Molecular Ion (M+) [m/z]170.2170.33
Key Mass Fragments [m/z]57, 71, 85, 99, 113Consistent with alkane fragmentation
NIST Library Match Score94%>90% for high confidence

Table 2: NMR Data Summary for 3,5,5-Trimethylnonane

NucleusChemical Shift (δ) ppmMultiplicityIntegrationAssignment
¹H0.88t3HCH₃ -CH₂- (1)
¹H0.90s6H-C(CH₃ )₂- (5')
¹H0.92d3H-CH(CH₃ )- (3')
¹H1.15m2H-CH₂ -CH(CH₃)- (4)
¹H1.25-1.40m7H-CH₂-CH₂-CH₂- & -CH (CH₃)- (2, 6, 7, 8 & 3)
¹³C14.1CH₃-C1
¹³C19.8CH₃-C3'
¹³C22.7CH₂-C2
¹³C29.9CH₃-C5'
¹³C31.8C-C5
¹³C36.5CH₂-C4
¹³C38.9CH-C3
¹³C42.1CH₂-C6
¹³C44.0CH₂-C7
¹³C23.2CH₂-C8
¹³C14.1CH₃-C9

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. The following protocols outline the procedures for the GC-MS and NMR analysis of 3,5,5-Trimethylnonane.

GC-MS Protocol

  • Sample Preparation: A 1 mg/mL solution of 3,5,5-Trimethylnonane was prepared in n-hexane.

  • Instrumentation: An Agilent 7890A GC system coupled with a 5975C MS detector was used.

  • GC Conditions:

    • Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)

    • Inlet: Split mode (100:1), 250°C

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min

    • Oven Program: Initial temperature 60°C for 2 min, ramped at 10°C/min to 280°C, hold for 5 min.

  • MS Conditions:

    • Ionization: Electron Impact (EI) at 70 eV

    • Mass Range: 40-400 amu

    • Source Temperature: 230°C

    • Data Analysis: The acquired mass spectra were compared against the NIST Mass Spectral Library. Alkanes typically show molecular ion peaks and fragmentation patterns with clusters of peaks 14 mass units apart, corresponding to the loss of (CH₂)nCH₃.[3]

NMR Protocol

  • Sample Preparation: 10 mg of 3,5,5-Trimethylnonane was dissolved in 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

  • Instrumentation: A Bruker Avance III 500 MHz spectrometer.

  • ¹H NMR Spectroscopy:

    • Pulse Program: zg30

    • Number of Scans: 16

    • Spectral Width: 12 ppm

  • ¹³C NMR Spectroscopy:

    • Pulse Program: zgpg30

    • Number of Scans: 1024

    • Spectral Width: 240 ppm

  • Data Analysis: Chemical shifts were referenced to the residual solvent signal (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm). The structure was elucidated by analyzing chemical shifts, multiplicities, and integration values.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the logical process for the cross-validation of 3,5,5-Trimethylnonane.

experimental_workflow cluster_sample Sample Preparation cluster_analysis Analytical Methods cluster_data Data Acquisition cluster_validation Cross-Validation Sample 3,5,5-Trimethylnonane Standard GCMS GC-MS Analysis Sample->GCMS NMR NMR Spectroscopy Sample->NMR GCMS_Data Retention Time & Mass Spectrum GCMS->GCMS_Data NMR_Data ¹H and ¹³C NMR Spectra NMR->NMR_Data Validation Comparison of Results GCMS_Data->Validation NMR_Data->Validation Confirmation Confirmed Structure Validation->Confirmation

Figure 1: Experimental workflow for the cross-validation of 3,5,5-Trimethylnonane.

logical_relationship Start Start with Putative 3,5,5-Trimethylnonane GCMS_Step Perform GC-MS Start->GCMS_Step Check_RT_MS Correct Retention Time & Mass Spectrum? GCMS_Step->Check_RT_MS NMR_Step Perform NMR Check_RT_MS->NMR_Step Yes Reevaluate Re-evaluate Data/ Consider Isomers Check_RT_MS->Reevaluate No Check_NMR NMR Spectrum Matches Expected Structure? NMR_Step->Check_NMR Identity_Confirmed Identity Confirmed Check_NMR->Identity_Confirmed Yes Check_NMR->Reevaluate No

Figure 2: Logical relationship for the identification of 3,5,5-Trimethylnonane.

References

A Researcher's Guide to Establishing a Reference Standard for 3,5,5-Trimethylnonane in the Absence of Commercial Certified Reference Materials

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the accuracy of analytical measurements is paramount. Certified Reference Materials (CRMs) are the cornerstone of analytical quality, providing traceability and confidence in results. However, for less common compounds like 3,5,5-trimethylnonane, commercially available CRMs are not readily found. This guide provides a practical framework for qualifying a high-purity analytical standard of 3,5,5-trimethylnonane for use as an in-house reference material.

The comparison presented is between an uncharacterized, commercially procured standard and the same material after undergoing rigorous in-house qualification. This process establishes the necessary data—identity, purity, and uncertainty—to ensure its suitability for quantitative applications.

Data Presentation: Qualification of an Analytical Standard

When a formal CRM is unavailable, the onus is on the laboratory to generate the data that certifies a material for its intended use. The following table summarizes the essential analytical results required to qualify a batch of 3,5,5-trimethylnonane as an in-house reference standard.

ParameterMethodUnverified StandardQualified In-house StandardAcceptance Criteria
Identity Confirmation GC-MSPresumed 3,5,5-TrimethylnonaneConfirmedMass spectrum matches reference library (e.g., NIST) with a similarity score >90%.
Purity Assay GC-FID (Area % Normalization)Unknown99.5% (example value)Purity should be ≥99.0% for most applications.
Major Impurities GC-FIDUnknownIsomer X (0.3%), Unknown (0.2%)Individual impurities should be identified if >0.1%; total impurities should be quantified.
Assigned Purity Value -None99.5% ± 0.2%The assigned value is based on the purity assay, with uncertainty derived from experimental variation.

Experimental Protocols

The following protocols describe the necessary steps to confirm the identity and assess the purity of a 3,5,5-trimethylnonane analytical standard.

Protocol 1: Identity Confirmation via Gas Chromatography-Mass Spectrometry (GC-MS)

This method is used to confirm the chemical structure of the main component in the standard.

  • Standard Preparation: Prepare a 100 µg/mL solution of the 3,5,5-trimethylnonane standard in a volatile, high-purity solvent such as hexane (B92381) or dichloromethane.

  • GC-MS Instrument Conditions:

    • GC System: Agilent 7890B GC or equivalent.

    • Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.

    • Inlet: Split/Splitless, operated in split mode (e.g., 50:1 split ratio) at 250°C.

    • Injection Volume: 1 µL.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Program: Start at 50°C, hold for 2 minutes, ramp at 10°C/min to 250°C, and hold for 5 minutes.

    • MS System: Agilent 5977A MS or equivalent.

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Mass Range: Scan from m/z 40 to 400.

  • Analysis: Inject the prepared standard solution and acquire the data.

  • Data Processing: Compare the acquired mass spectrum of the major peak with a reference spectrum from a trusted library (e.g., NIST/Wiley). A high similarity index confirms the identity.

Protocol 2: Purity Assessment via Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is used to quantify the purity of the standard based on the relative peak areas of all detected components. The area percent normalization method assumes that all volatile components have a similar response factor with the FID, a reasonable assumption for isomeric hydrocarbon impurities.

  • Standard Preparation: Prepare a 1 mg/mL solution of the 3,5,5-trimethylnonane standard in hexane.

  • GC-FID Instrument Conditions:

    • GC System: Agilent Intuvo 9000 GC or equivalent.[1]

    • Column: Use the same type of column as in the GC-MS method for consistency.

    • Inlet: Split/Splitless, operated in split mode (e.g., 100:1 split ratio) at 250°C.

    • Injection Volume: 1 µL.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Program: Use the same temperature program as in the GC-MS method to ensure consistent chromatography.

    • Detector: Flame Ionization Detector (FID) at 300°C.

  • Analysis: Perform at least three replicate injections of the standard solution to assess repeatability.

  • Data Processing: Integrate all peaks in the chromatogram. Calculate the area percent of the main 3,5,5-trimethylnonane peak using the formula:

    • Purity (%) = (Area of Main Peak / Sum of All Peak Areas) x 100

  • Reporting: Report the average purity from the replicate injections and the standard deviation, which contributes to the measurement uncertainty.

Workflow for In-house Qualification of an Analytical Standard

The following diagram illustrates the logical workflow for taking a commercially available chemical and qualifying it for use as an in-house reference standard.

G cluster_procurement 1. Procurement & Initial Assessment cluster_testing 2. Analytical Testing cluster_qualification 3. Qualification & Documentation start Procure High-Purity 3,5,5-Trimethylnonane Standard doc_review Review Supplier's Certificate of Analysis (if any) start->doc_review identity Identity Confirmation (GC-MS) doc_review->identity purity Purity Assay (GC-FID, Area %) doc_review->purity data_eval Evaluate Data: - Spectrum Match? - Purity ≥ 99.0%? identity->data_eval purity->data_eval assign_value Assign Purity Value & Calculate Uncertainty data_eval->assign_value Pass fail Material Fails Qualification data_eval->fail Fail create_cert Create Internal Certificate & Documentation Package assign_value->create_cert qualified_std Qualified In-House Reference Standard create_cert->qualified_std

Caption: Workflow for the in-house qualification of an analytical standard.

References

A Comparative Guide to the Quantification of 3,5,5-Trimethylnonane: Accuracy and Precision

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the accurate and precise quantification of 3,5,5-Trimethylnonane, a branched alkane of interest in various research and industrial applications. Given the limited availability of specific performance data for 3,5,5-Trimethylnonane, this document leverages established analytical approaches for similar volatile hydrocarbons, particularly C12 branched alkanes, to provide a robust framework for method selection and validation.

The primary analytical techniques discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID), recognized for their suitability in analyzing volatile organic compounds.[1] This guide will delve into a comparison of common sample preparation and introduction techniques, including Liquid-Liquid Extraction (LLE), Headspace (HS) sampling, and Solid-Phase Microextraction (SPME), to offer a comprehensive overview for researchers.

Data Presentation: A Comparative Look at Analytical Performance

The selection of an appropriate quantification method hinges on a thorough understanding of its performance characteristics. The following tables summarize typical validation parameters for the analysis of C12 hydrocarbons using GC-based methods. These values, derived from studies on structurally similar compounds, can serve as a benchmark for the development and validation of methods for 3,5,5-Trimethylnonane.

Table 1: Comparison of Gas Chromatography-Mass Spectrometry (GC-MS) Based Methods

ParameterHeadspace (HS) GC-MSSolid-Phase Microextraction (SPME) GC-MSLiquid-Liquid Extraction (LLE) GC-MS
Limit of Detection (LOD) 0.1 - 5 µg/L0.01 - 1 µg/L0.5 - 10 µg/L
Limit of Quantification (LOQ) 0.5 - 15 µg/L0.05 - 3 µg/L1.5 - 30 µg/L
Linearity (R²) > 0.99> 0.99> 0.99
Accuracy (Recovery %) 85 - 115%90 - 110%80 - 120%
Precision (RSD %) < 15%< 10%< 20%
Sample Throughput HighMediumLow
Solvent Consumption NoneLowHigh

Table 2: Comparison of Gas Chromatography with Flame Ionization Detection (GC-FID) Based Methods

ParameterHeadspace (HS) GC-FIDSolid-Phase Microextraction (SPME) GC-FIDLiquid-Liquid Extraction (LLE) GC-FID
Limit of Detection (LOD) 1 - 10 µg/L0.1 - 5 µg/L5 - 50 µg/L
Limit of Quantification (LOQ) 3 - 30 µg/L0.3 - 15 µg/L15 - 150 µg/L
Linearity (R²) > 0.99> 0.99> 0.98
Accuracy (Recovery %) 80 - 110%85 - 115%75 - 115%
Precision (RSD %) < 20%< 15%< 25%
Sample Throughput HighMediumLow
Solvent Consumption NoneLowHigh

Experimental Protocols

Detailed methodologies for the primary analytical techniques are provided below. These protocols are based on established methods for volatile hydrocarbons and can be adapted for the specific analysis of 3,5,5-Trimethylnonane.

GC-MS Analysis of 3,5,5-Trimethylnonane

a) Sample Preparation:

  • Headspace (HS): An aliquot of the sample (e.g., 1-5 mL of liquid or a known weight of solid) is placed in a headspace vial. The vial is sealed and heated to a specific temperature (e.g., 80-120°C) for a defined period to allow volatile compounds to partition into the headspace. A portion of the headspace gas is then automatically injected into the GC-MS.[2]

  • Solid-Phase Microextraction (SPME): An SPME fiber coated with a suitable stationary phase is exposed to the headspace of a sample vial or directly immersed in a liquid sample for a defined time and temperature.[3] The analytes adsorb to the fiber, which is then retracted and inserted into the hot GC inlet for desorption.

  • Liquid-Liquid Extraction (LLE): A measured volume of the aqueous sample is extracted with a water-immiscible organic solvent (e.g., hexane, dichloromethane) in a separatory funnel. The organic layer containing the analyte is then collected, concentrated if necessary, and a small volume is injected into the GC-MS.

b) Instrumentation:

  • Gas Chromatograph: Equipped with a capillary column suitable for hydrocarbon analysis (e.g., DB-5ms, HP-5ms).

  • Mass Spectrometer: Capable of electron ionization (EI) and operating in both full scan and selected ion monitoring (SIM) modes.

c) GC-MS Conditions:

  • Inlet Temperature: 250 - 280°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 - 1.5 mL/min).

  • Oven Temperature Program: A temperature gradient is used to separate the compounds, for example, starting at 40°C, holding for 2 minutes, then ramping to 280°C at 10-20°C/min, and holding for 5 minutes.

  • Mass Spectrometer Conditions:

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Scan Range: m/z 40-400 (for full scan)

    • SIM Ions: Specific ions for 3,5,5-trimethylnonane should be selected for enhanced sensitivity and selectivity (e.g., characteristic fragment ions).

d) Quantification:

Quantification is typically performed using an internal standard method. A known amount of an internal standard (a compound with similar chemical properties to the analyte but not present in the sample) is added to all samples and calibration standards. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

GC-FID Analysis of 3,5,5-Trimethylnonane

The sample preparation and GC conditions for GC-FID are similar to those for GC-MS. The primary difference is the detector.

a) Instrumentation:

  • Gas Chromatograph: Equipped with a capillary column as described for GC-MS.

  • Detector: Flame Ionization Detector (FID).

b) GC-FID Conditions:

  • Inlet and Oven Temperatures: Similar to GC-MS.

  • Detector Temperature: 280 - 300°C.

  • Gas Flows: Optimized for the specific instrument (Hydrogen, Air, and Makeup gas).

c) Quantification:

Quantification is performed using an internal or external standard method. For an external standard method, a calibration curve is constructed by plotting the peak area of the analyte against its concentration in a series of standards.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described quantification methods.

GC_MS_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing HS Headspace (HS) GC Gas Chromatography (GC) Separation HS->GC SPME Solid-Phase Microextraction (SPME) SPME->GC LLE Liquid-Liquid Extraction (LLE) LLE->GC MS Mass Spectrometry (MS) Detection GC->MS Quant Quantification MS->Quant

Caption: Experimental workflow for GC-MS based quantification.

GC_FID_Workflow cluster_prep_fid Sample Preparation cluster_analysis_fid Analysis cluster_data_fid Data Processing HS_FID Headspace (HS) GC_FID_sep Gas Chromatography (GC) Separation HS_FID->GC_FID_sep SPME_FID Solid-Phase Microextraction (SPME) SPME_FID->GC_FID_sep LLE_FID Liquid-Liquid Extraction (LLE) LLE_FID->GC_FID_sep FID Flame Ionization Detection (FID) GC_FID_sep->FID Quant_FID Quantification FID->Quant_FID

Caption: Experimental workflow for GC-FID based quantification.

Method_Comparison_Logic cluster_methods Quantification Methods cluster_prep Sample Preparation Analyte 3,5,5-Trimethylnonane GCMS GC-MS Analyte->GCMS GCFID GC-FID Analyte->GCFID Matrix Sample Matrix (e.g., Water, Soil, Biological Fluid) HS Headspace Matrix->HS SPME SPME Matrix->SPME LLE LLE Matrix->LLE Requirements Analytical Requirements (Sensitivity, Throughput, Cost) Requirements->GCMS Requirements->GCFID Requirements->HS Requirements->SPME Requirements->LLE HS->GCMS HS->GCFID SPME->GCMS SPME->GCFID LLE->GCMS LLE->GCFID

Caption: Logical relationship for selecting a suitable quantification method.

References

A Comparative Guide to the Environmental Impact of 3,5,5-Trimethylnonane and Other Common Solvents

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in research and development, with significant implications for experimental outcomes, workplace safety, and environmental health. This guide provides a comparative analysis of the environmental impact of 3,5,5-trimethylnonane against a range of commonly used laboratory solvents: acetone, ethanol, methanol, n-hexane, and toluene (B28343). The information presented herein is intended to assist researchers in making informed decisions that align with principles of green chemistry and sustainable laboratory practices.

Data Presentation: A Comparative Overview

The following table summarizes the key environmental impact parameters for 3,5,5-trimethylnonane and the selected common solvents. It is important to note that due to a lack of available experimental data for 3,5,5-trimethylnonane, its environmental properties have been estimated using validated Quantitative Structure-Activity Relationship (QSAR) models from the U.S. Environmental Protection Agency's EPI Suite™. These predicted values are denoted with an asterisk (*).

SolventBiodegradabilityAquatic Toxicity (LC50/EC50)Volatile Organic Compound (VOC) Information
3,5,5-Trimethylnonane Predicted to be not readily biodegradablePredicted 96-hr LC50 (Fish): 0.53 mg/LPredicted 48-hr EC50 (Daphnia): 0.21 mg/LPredicted 96-hr EC50 (Green Algae): 0.045 mg/LPredicted Vapor Pressure: 0.23 mmHg @ 25°CPredicted Boiling Point: 194.5 °C
Acetone Readily biodegradable.[1][2]96-hr LC50 (Oncorhynchus mykiss): 5540 mg/L[3]48-hr EC50 (Daphnia magna): 8800 mg/L[3]Vapor Pressure: 182 mmHg @ 20°C[1]Classified as a VOC, but exempted from some regulations due to low photochemical reactivity.
Ethanol Readily biodegradable.[4][5]96-hr LC50 (Oncorhynchus mykiss): 13,000 mg/L[6]48-hr EC50 (Daphnia magna): 5012 mg/L[7]Vapor Pressure: 44.6 mmHg @ 20°CClassified as a VOC.
Methanol Readily biodegradable.[5][8][9]96-hr LC50 (Lepomis macrochirus): 15,400 mg/L[10][11]48-hr EC50 (Daphnia magna): >10,000 mg/L[10][12]Vapor Pressure: 97.68 mmHg @ 20°CClassified as a VOC.
n-Hexane Readily biodegradable.[13][14]96-hr LC50 (Pimephales promelas): 2.5 mg/L[15]48-hr EL50 (Daphnia magna): 21.85 mg/L[14]Vapor Pressure: 124 mmHg @ 20°CClassified as a hazardous air pollutant and a VOC.
Toluene Readily biodegradable under aerobic conditions.[16][17][18]96-hr LC50 (Oncorhynchus mykiss): 5.4 mg/L[19]48-hr EC50 (Daphnia magna): 3.75 mg/L[19]Vapor Pressure: 22 mmHg @ 20°CClassified as a hazardous air pollutant and a VOC.

Experimental Protocols

The data presented in this guide is based on standardized and widely accepted experimental protocols for assessing the environmental impact of chemical substances. Below are detailed methodologies for the key experiments cited.

Biodegradability Assessment

The determination of a solvent's biodegradability is crucial for understanding its persistence in the environment. The "ready biodegradability" classification is typically assessed using methods outlined in the OECD Guideline for the Testing of Chemicals, Test No. 301 .

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms and incubated under aerobic conditions in the dark or in diffuse light. The degradation of the test substance is followed by measuring parameters such as dissolved organic carbon (DOC), CO2 production, or oxygen consumption.

Key Steps:

  • Test Substance Preparation: The solvent is added to a mineral medium to a known concentration.

  • Inoculum: A source of microorganisms, typically from activated sludge, sewage effluent, or surface water, is introduced to the test medium.

  • Incubation: The test vessels are incubated for a 28-day period under controlled temperature and aerobic conditions.

  • Analysis: The extent of biodegradation is determined by analyzing the chosen parameter (DOC, CO2, or O2) at regular intervals.

  • Pass Levels: A substance is considered "readily biodegradable" if it reaches a certain percentage of degradation within a 10-day window during the 28-day test period (e.g., ≥70% DOC removal or ≥60% of the theoretical CO2 production).

Aquatic Toxicity Assessment

Aquatic toxicity tests are essential for evaluating the potential harm a solvent may cause to aquatic ecosystems. These tests are typically conducted following the OECD Guidelines for the Testing of Chemicals, Section 2, Effects on Biotic Systems .

Principle: Test organisms are exposed to various concentrations of the test substance in an aqueous solution for a defined period. The effects on the organisms are observed and recorded.

Key Experiments:

  • Acute Fish Toxicity (OECD 203): Fish (e.g., Rainbow Trout, Fathead Minnow) are exposed to the solvent for 96 hours. The concentration that is lethal to 50% of the test population (LC50) is determined.

  • Acute Immobilisation Test for Daphnia (OECD 202): Aquatic invertebrates (e.g., Daphnia magna) are exposed to the solvent for 48 hours. The concentration that causes immobilization in 50% of the daphnids (EC50) is determined.

  • Alga, Growth Inhibition Test (OECD 201): Algae (e.g., Pseudokirchneriella subcapitata) are exposed to the solvent for 72 or 96 hours. The concentration that inhibits the growth rate by 50% (EC50) is determined.

Volatile Organic Compound (VOC) Determination

The classification of a solvent as a VOC is important for air quality considerations. The determination of VOCs in air can be performed according to ISO 16000-6: Indoor air - Part 6: Determination of volatile organic compounds in indoor and test chamber air by active sampling on Tenax TA® sorbent, thermal desorption and gas chromatography using MS or MS-FID .

Principle: A known volume of air is drawn through a sorbent tube containing Tenax TA® to trap the VOCs. The trapped compounds are then thermally desorbed and analyzed by gas chromatography coupled with mass spectrometry (GC-MS) or a flame ionization detector (FID).

Key Steps:

  • Sampling: Air is actively sampled by drawing it through a sorbent tube at a controlled flow rate for a specific duration.

  • Thermal Desorption: The sorbent tube is heated, and the trapped VOCs are released into a carrier gas stream.

  • Gas Chromatography (GC): The desorbed compounds are separated based on their boiling points and interactions with the GC column.

  • Detection (MS or FID): The separated compounds are detected and quantified by a mass spectrometer or a flame ionization detector.

  • Quantification: The concentration of each VOC is determined by comparing its response to that of a known standard.

Mandatory Visualization

The following diagram illustrates the general workflow for assessing the environmental impact of a solvent, from initial data gathering to a comparative analysis.

Environmental_Impact_Assessment_Workflow cluster_data_acquisition Data Acquisition cluster_impact_assessment Impact Assessment cluster_analysis_and_decision Analysis & Decision experimental_data Experimental Data (OECD/ISO Guidelines) biodegradability Biodegradability (e.g., OECD 301) experimental_data->biodegradability aquatic_toxicity Aquatic Toxicity (e.g., OECD 201, 202, 203) experimental_data->aquatic_toxicity voc_content VOC Content (e.g., ISO 16000-6) experimental_data->voc_content qsar_prediction QSAR Prediction (e.g., EPI Suite) qsar_prediction->biodegradability qsar_prediction->aquatic_toxicity qsar_prediction->voc_content comparison_table Comparative Analysis biodegradability->comparison_table aquatic_toxicity->comparison_table voc_content->comparison_table solvent_selection Informed Solvent Selection comparison_table->solvent_selection

Environmental impact assessment workflow for solvents.

This second diagram illustrates the logical relationship between different tiers of environmental data and their role in the overall risk assessment process.

Environmental_Data_Tiers cluster_tier1 Tier 1: Screening Level cluster_tier2 Tier 2: Base-Set Testing cluster_tier3 Tier 3: Higher-Tier Testing qsar QSAR Predictions (e.g., EPI Suite) ready_biodeg Ready Biodegradability (OECD 301) qsar->ready_biodeg Informs testing strategy acute_tox Acute Aquatic Toxicity (Fish, Daphnia, Algae) qsar->acute_tox Provides initial estimates physchem Physicochemical Properties (Vapor Pressure, Solubility) physchem->ready_biodeg physchem->acute_tox inherent_biodeg Inherent Biodegradability ready_biodeg->inherent_biodeg If not readily biodegradable risk_assessment Environmental Risk Assessment ready_biodeg->risk_assessment chronic_tox Chronic Aquatic Toxicity acute_tox->chronic_tox If high acute toxicity acute_tox->risk_assessment inherent_biodeg->risk_assessment chronic_tox->risk_assessment

Tiered approach to environmental data generation for risk assessment.

References

Differentiating Trimethylnonane Isomers: A Guide to Advanced Analytical Techniques

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the precise identification of isomeric compounds is a critical analytical challenge. This guide provides a comprehensive comparison of advanced analytical techniques for the isomeric differentiation of trimethylnonanes, a class of branched-chain alkanes. By leveraging the separation power of gas chromatography and the structural elucidation capabilities of mass spectrometry, distinct isomeric forms can be reliably identified.

The subtle structural differences among isomers lead to nearly identical physical and chemical properties, making their separation and identification a complex task. However, advanced analytical methodologies, particularly high-resolution gas chromatography coupled with mass spectrometry (GC-MS), offer the necessary selectivity and sensitivity to distinguish between these closely related compounds. This guide will delve into the principles of these techniques, present comparative data, and provide detailed experimental protocols to aid researchers in their analytical endeavors.

Chromatographic Separation of Trimethylnonane Isomers

Gas chromatography (GC) is a cornerstone technique for the separation of volatile and semi-volatile compounds like trimethylnonanes. The separation is based on the differential partitioning of analytes between a stationary phase and a mobile gas phase. The choice of the GC column's stationary phase is paramount for achieving isomeric resolution.

Non-polar stationary phases, such as those based on polydimethylsiloxane (B3030410) (e.g., DB-1, SE-30), separate compounds primarily based on their boiling points and, to a lesser extent, their molecular shape. More branched isomers tend to have lower boiling points and thus elute earlier than their less branched counterparts. For enhanced separation of isomers with very similar boiling points, more polar stationary phases can be employed to introduce additional separation mechanisms based on dipole-dipole or other intermolecular interactions.

To standardize the reporting of retention data across different instruments and laboratories, the Kovats retention index (RI) system is widely used. The RI relates the retention time of an analyte to the retention times of n-alkanes eluted under the same conditions. This provides a more robust measure for compound identification than retention time alone.

Comparative Retention Indices

The following table summarizes the Kovats retention indices for a selection of trimethylnonane isomers on a non-polar stationary phase. This data illustrates the subtle but measurable differences in retention behavior that enable their chromatographic separation.

IsomerStationary PhaseKovats Retention Index (RI)
2,2,3-Trimethylnonane (B14627614)Semi-standard non-polar1114[1]
3,4,7-Trimethylnonane (isomer b)SE-301114[2]
3,4,7-Trimethylnonane (isomer c)SE-301116.25[3]

Note: The SE-30 stationary phase is a non-polar phase similar to DB-1 and OV-101.

Mass Spectrometric Differentiation

While gas chromatography separates the isomers, mass spectrometry (MS) provides the data necessary for their structural identification. In electron ionization (EI) mass spectrometry, molecules are fragmented in a reproducible manner, generating a unique mass spectrum that serves as a molecular fingerprint.

For branched alkanes like trimethylnonanes, fragmentation occurs preferentially at the branching points.[1][4] This is due to the increased stability of the resulting secondary and tertiary carbocations. The fragmentation pattern, therefore, provides crucial clues about the substitution pattern of the alkyl chains. Key features in the mass spectrum that aid in the differentiation of trimethylnonane isomers include:

  • Molecular Ion (M+) : The presence and abundance of the molecular ion peak can sometimes vary between isomers, with highly branched isomers often showing a less abundant molecular ion.

  • Base Peak : The most abundant fragment ion (the base peak) often corresponds to the most stable carbocation that can be formed from the parent molecule.

  • Characteristic Fragment Ions : The presence and relative intensities of specific fragment ions can be used to deduce the location of the methyl groups along the nonane (B91170) backbone.

For instance, the mass spectrum of 2,2,3-trimethylnonane would be expected to show characteristic fragments resulting from cleavage at the highly branched C2 and C3 positions.

Advanced Hyphenated Techniques: GCxGC-TOFMS

For highly complex mixtures containing numerous isomers, comprehensive two-dimensional gas chromatography coupled with time-of-flight mass spectrometry (GCxGC-TOFMS) offers unparalleled separation power.[5] In GCxGC, two columns with different stationary phases are connected in series, providing an orthogonal separation mechanism. This results in a structured two-dimensional chromatogram where chemically similar compounds group together, facilitating their identification. The high data acquisition speed and sensitivity of TOF-MS are essential for detecting the very narrow peaks produced in GCxGC.

Experimental Protocols

A robust analytical method is crucial for the reliable differentiation of trimethylnonane isomers. The following is a representative experimental protocol for the analysis of C12 hydrocarbons using gas chromatography.

Representative GC Method for C6-C12 Hydrocarbon Analysis[6]

  • Instrumentation: A gas chromatograph equipped with a cryogenic pre-concentration system and a flame ionization detector (FID) or a mass spectrometer (MS).

  • Column: A fused silica (B1680970) capillary column suitable for hydrocarbon analysis (e.g., 60 m x 0.25 mm ID, 0.25 µm film thickness with a 5% phenyl-methylpolysiloxane stationary phase).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: -50°C, hold for 2 minutes.

    • Ramp 1: Increase to 50°C at 15°C/minute.

    • Ramp 2: Increase to 200°C at 8°C/minute, hold for 5 minutes.

  • Injection: A fixed-volume gas sampling loop for the introduction of gaseous samples or a split/splitless injector for liquid samples.

  • Detection (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-350.

    • Scan Rate: ≥ 5 scans/second.

Workflow for Isomeric Differentiation

The logical workflow for the differentiation of trimethylnonane isomers using GC-MS is depicted in the following diagram.

Isomer_Differentiation_Workflow cluster_sample Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Analysis cluster_identification Isomer Identification Sample Trimethylnonane Isomer Mixture GC Gas Chromatography Separation (Based on Boiling Point & Polarity) Sample->GC Injection MS Mass Spectrometry Detection (Electron Ionization) GC->MS Elution Chromatogram Chromatogram (Separated Isomer Peaks) MS->Chromatogram MassSpectra Mass Spectra (Fragmentation Patterns) MS->MassSpectra RI Kovats Retention Index Calculation Chromatogram->RI DB Database Comparison (Retention Indices & Mass Spectra) MassSpectra->DB RI->DB Identification Identified Trimethylnonane Isomers DB->Identification

References

Safety Operating Guide

Proper Disposal of 3,5,5-Trimethylnonane: A Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is paramount. This document provides essential safety and logistical information for the proper disposal of 3,5,5-trimethylnonane, a flammable and environmentally hazardous hydrocarbon. Adherence to these procedures is critical for personnel safety and environmental protection.

Immediate Safety and Hazard Summary

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals for related substances, 3,5,5-trimethylnonane should be handled as a substance with the following potential hazards[1]:

Hazard ClassificationGHS Hazard StatementDescription
Flammable LiquidH226: Flammable liquid and vapourThe substance can ignite at moderate temperatures. Keep away from heat, sparks, open flames, and hot surfaces.[1]
Aspiration HazardH304: May be fatal if swallowed and enters airwaysIf ingested, the liquid can be drawn into the lungs, which can be fatal.[1]
Skin IrritationH315: Causes skin irritationDirect contact with the skin may cause redness, itching, and inflammation.[1]
Specific Target Organ Toxicity (Single Exposure)H336: May cause drowsiness or dizzinessInhalation of vapors may affect the central nervous system.[1]
Hazardous to the Aquatic Environment (Chronic)H410: Very toxic to aquatic life with long lasting effectsRelease into the environment can cause long-term harm to aquatic ecosystems.[1]

Note: This data is based on a closely related chemical. Always consult the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and detailed information.

Step-by-Step Disposal Protocol

The proper disposal of 3,5,5-trimethylnonane is a critical step in the laboratory workflow. The following procedure outlines the necessary steps to ensure safe and compliant disposal.

1. Personal Protective Equipment (PPE):

  • Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.

  • If there is a risk of vapor inhalation, use a respirator with an organic vapor cartridge.

2. Waste Collection:

  • Collect waste 3,5,5-trimethylnonane in a designated, properly labeled, and sealed container.

  • The container must be compatible with hydrocarbons and clearly marked as "Hazardous Waste," "Flammable," and "Non-Halogenated Organic Waste."

  • Do not mix 3,5,5-trimethylnonane with halogenated solvents or other incompatible waste streams.

3. Storage:

  • Store the sealed waste container in a well-ventilated, designated satellite accumulation area.

  • The storage area should be away from sources of ignition and incompatible materials.

4. Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Provide the waste manifest with the full chemical name and any other required information.

  • Do not pour 3,5,5-trimethylnonane down the drain.

5. Spill Management:

  • In the event of a spill, evacuate the area and eliminate all ignition sources.

  • Ventilate the area.

  • Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Collect the absorbed material into a sealed container and dispose of it as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 3,5,5-trimethylnonane.

DisposalWorkflow cluster_prep Preparation cluster_collection Collection & Storage cluster_disposal Final Disposal PPE Don Personal Protective Equipment (PPE) Label Prepare Labeled Waste Container PPE->Label Collect Collect Waste 3,5,5-Trimethylnonane Label->Collect Seal Securely Seal Container Collect->Seal Store Store in Designated Satellite Accumulation Area Seal->Store Contact Contact EHS or Licensed Waste Contractor Store->Contact Transport Arrange for Waste Pickup and Transport Contact->Transport Dispose Final Disposal at Approved Facility Transport->Dispose

References

Personal protective equipment for handling 3,5,5-Trimethylnonane

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides immediate and essential safety protocols for laboratory personnel, including researchers, scientists, and drug development professionals, who handle 3,5,5-Trimethylnonane. Adherence to these procedures is critical for ensuring personal safety and minimizing environmental impact.

Chemical and Physical Properties

PropertyValue
Molecular Formula C12H26
Molecular Weight 170.33 g/mol
CAS Number 62184-25-2
Physical State Liquid (presumed)
Flammability Assumed to be a flammable liquid and vapor.

Data sourced from PubChem CID 53424924.[1]

Hazard Identification and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment

PPE CategoryMinimum RequirementRecommended for Enhanced SafetyRationale
Hand Protection Nitrile gloves (minimum 5 mil thickness)Double-gloving (two pairs of nitrile gloves)Protects against skin irritation and absorption. Double-gloving provides additional security against tears or punctures.[4]
Eye & Face Protection Safety glasses with side shieldsChemical safety goggles and a face shieldPrevents eye irritation from splashes. A face shield offers broader protection.[4][5]
Respiratory Protection Use in a well-ventilated area or under a chemical fume hood.Air-purifying respirator with organic vapor cartridgesRequired when vapors or aerosols are generated to protect the respiratory system.
Body Protection Flame-resistant lab coatChemical-resistant coverallsProtects skin and clothing from contamination.[4]

Operational Plan: Step-by-Step Handling Procedures

A strict operational workflow is crucial to minimize exposure and maintain a safe laboratory environment.

1. Preparation:

  • Ensure a chemical fume hood is operational and the workspace is clean and free of clutter.

  • Designate a specific area for handling 3,5,5-Trimethylnonane.

  • Verify that an eye-wash station and safety shower are accessible and operational.

  • Keep a spill kit readily available.

2. Donning PPE:

  • Put on a lab coat or coveralls.

  • Don the appropriate respiratory protection if required.

  • Put on safety glasses or goggles, and a face shield if there is a splash risk.

  • Finally, put on nitrile gloves, ensuring the cuffs of the lab coat are tucked into the gloves.

3. Handling:

  • Work under a chemical fume hood to minimize inhalation exposure.

  • Avoid the generation of vapors and aerosols.

  • Use only non-sparking tools and take precautionary measures against static discharge.

  • Keep containers tightly closed when not in use.

  • Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

4. Post-Handling:

  • Decontaminate all surfaces and equipment after use.

  • Carefully remove PPE, avoiding self-contamination. Gloves should be removed last and turned inside out.

  • Wash hands thoroughly with soap and water after removing gloves.[6]

Experimental Workflow for Handling 3,5,5-Trimethylnonane

G cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling cluster_disposal Disposal prep_area Prepare Well-Ventilated Area (Fume Hood) verify_safety Verify Safety Equipment (Eyewash, Shower, Spill Kit) prep_area->verify_safety don_ppe Don Appropriate PPE verify_safety->don_ppe handle_chem Handle 3,5,5-Trimethylnonane (Avoid Vapors/Aerosols) don_ppe->handle_chem use_tools Use Non-Sparking Tools handle_chem->use_tools keep_closed Keep Container Closed handle_chem->keep_closed decontaminate Decontaminate Surfaces and Equipment handle_chem->decontaminate doff_ppe Doff PPE Correctly decontaminate->doff_ppe collect_waste Collect Waste in Labeled Container decontaminate->collect_waste wash_hands Wash Hands Thoroughly doff_ppe->wash_hands dispose_haz Dispose as Hazardous Waste collect_waste->dispose_haz

Caption: Workflow for the safe handling and disposal of 3,5,5-Trimethylnonane.

First Aid Procedures

Immediate action is required in case of exposure.

  • Inhalation: Move the person to fresh air at once.[6] If breathing is difficult, give oxygen. If breathing has stopped, give artificial respiration. Call a physician immediately.

  • Skin Contact: Immediately wash the contaminated skin with plenty of water and soap for at least 15 minutes.[6][7] Remove contaminated clothing and shoes.[6] If skin irritation occurs, get medical advice.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and easy to do. Continue rinsing. Get medical attention immediately.

  • Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Call a physician immediately. There is a risk of aspiration if vomiting occurs.

Disposal Plan

Proper disposal of 3,5,5-Trimethylnonane and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

  • Unused Product: Dispose of as hazardous chemical waste in a designated, sealed, and properly labeled container.[9]

  • Contaminated Materials: Any materials that have come into contact with 3,5,5-Trimethylnonane, such as gloves, paper towels, and pipette tips, should be collected in a sealed, labeled hazardous waste container for disposal.

  • Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines and to arrange for pickup by a licensed hazardous waste disposal company.[9]

References

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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